1h-Pyrido[3,4-b]indol-1-one

Core Science & Biosynthesis

In Vitro Mechanism of Action of 1H-Pyrido[3,4-b]indol-1-one: A Privileged Scaffold in Polypharmacology

Executive Summary

The 1H-pyrido[3,4-b]indol-1-one core—commonly referred to as the β-carbolin-1-one scaffold—is a highly privileged, planar tricyclic framework in medicinal chemistry. Its rigid architecture, combined with strategically positioned hydrogen bond donors and acceptors, allows it to act as a "pharmacological chameleon." Depending on specific ring substitutions, derivatives of this scaffold exhibit potent in vitro activity across entirely distinct target classes, most notably acting as ATP-competitive kinase inhibitors, reversible monoamine oxidase (MAO) inhibitors, and subtype-selective allosteric modulators of γ -aminobutyric acid type A (GABA-A) receptors.

This technical guide deconstructs the in vitro mechanisms of action for the 1H-pyrido[3,4-b]indol-1-one scaffold, detailing the structural causality behind its target engagement and providing self-validating experimental protocols for rigorous preclinical evaluation.

ATP-Competitive Kinase Inhibition (EGFR & DYRK1A)

Mechanistic Rationale

The planar nature of the 1H-pyrido[3,4-b]indol-1-one scaffold closely mimics the purine ring of adenosine triphosphate (ATP). This structural homology enables the scaffold to intercalate deeply into the highly conserved ATP-binding pocket of various kinases, including Epidermal Growth Factor Receptor (EGFR) and Dual-Specificity Tyrosine Phosphorylation-Regulated Kinase 1A (DYRK1A).

The critical interaction occurs at the kinase hinge region. The lactam motif (the N-H and the C=O at the 1-position) acts as a bidentate hydrogen-bonding system. The N-H donates a hydrogen bond to the backbone carbonyl of the hinge region, while the C=O accepts a hydrogen bond from the backbone amide. Recent structural modifications, such as the cyclization of indole-2-carboxamides into 1H-pyrido[3,4-b]indol-1-ones, have yielded potent inhibitors of both wild-type and T790M mutant EGFR, demonstrating nanomolar antiproliferative activity 1.

Logical flow of ATP-competitive kinase inhibition by the 1H-pyrido[3,4-b]indol-1-one scaffold.

Protocol: Luminometric In Vitro Kinase Assay

Causality Note: ATP concentration must be maintained strictly at or below the Km​ for the specific kinase. If ATP concentrations are too high, competitive inhibitors will be artificially outcompeted, leading to falsely elevated IC50​ values.

• Reagent Preparation: Prepare kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2​ , 0.1 mg/mL BSA, 2 mM DTT).

• Compound Dilution: Serially dilute the 1H-pyrido[3,4-b]indol-1-one derivative in DMSO, ensuring a final DMSO concentration of ≤ 1% in the assay well to prevent solvent-induced protein denaturation.

• Enzyme Incubation: Add recombinant kinase (e.g., DYRK1A or EGFR) to a 384-well plate. Add the compound and incubate at room temperature for 30 minutes to allow equilibrium binding.

• Reaction Initiation: Add the substrate peptide and ATP (at Km​ concentration) to a final volume of 10 µL. Incubate for 60 minutes at room temperature.

• Detection: Add 10 µL of a luciferase-based ATP detection reagent (e.g., Kinase-GLO). The luciferase consumes the remaining unreacted ATP to generate light.

• Validation: Use Erlotinib (for EGFR) or Harmine (for DYRK1A) as a positive control. Calculate the IC50​ using a 4-parameter logistic non-linear regression model.

Reversible Monoamine Oxidase A (MAO-A) Inhibition

Mechanistic Rationale

Unsubstituted β-carbolines (like harmine) are notorious for potent, reversible inhibition of MAO-A. The planar tricyclic core fits perfectly into the bipartite cavity of MAO-A, positioning itself parallel to the FAD cofactor. The N-9 pyrrole nitrogen is a critical pharmacophore, forming a water-mediated hydrogen bond network with the enzyme's active site residues.

In drug development, MAO-A inhibition is often an undesired off-target effect when developing kinase inhibitors. Research has demonstrated that introducing small polar or bulky aliphatic substituents at the N-9 position of the 1H-pyrido[3,4-b]indol-1-one core completely abolishes MAO-A binding due to steric clash and disruption of the hydration network, while preserving DYRK1A kinase inhibition 2.

Protocol: Luminogenic MAO-A Activity Assay

Causality Note: Reactions are incubated for 60 minutes to achieve steady-state kinetics before the addition of the luciferin detection reagent, ensuring the measured velocity accurately reflects the competitive inhibition equilibrium.

• Enzyme Preparation: Dilute human recombinant MAO-A in assay buffer (100 mM HEPES, 5% glycerol, pH 7.4) to a concentration of 12 µU/reaction.

• Compound Addition: Add the test compound (serial dilutions) to the enzyme mixture. Include a harmine control well (known potent MAO-A inhibitor).

• Substrate Introduction: Add a luminogenic MAO substrate (a proluciferin derivative that MAO-A oxidizes into active luciferin) at a final concentration of 25 µM.

• Incubation: Incubate the 20 µL reaction at room temperature for 1 hour.

• Signal Generation: Add the Luciferin Detection Reagent. The amount of light produced is directly proportional to MAO-A activity.

• Analysis: Calculate percent inhibition relative to vehicle-treated control wells to determine the IC50​ .

Subtype-Selective GABA-A Receptor Modulation

Mechanistic Rationale

Certain highly substituted 1H-pyrido[3,4-b]indol-1-one derivatives, such as SL65.1498 (6-fluoro-9-methyl-2-phenyl-4-(pyrrolidin-1-yl-carbonyl)-2,9-dihydro-1H-pyrido[3,4-b]indol-1-one), act as subtype-selective allosteric modulators at the GABA-A receptor. Unlike traditional benzodiazepines that non-selectively enhance GABA currents across all α -subunits, SL65.1498 acts as a full agonist at α2​ and α3​ subunits (mediating anxiolytic and anticonvulsant effects) but only as a weak partial agonist at α1​ and α5​ subunits (which mediate sedation, ataxia, and memory impairment) 3.

This functional selectivity is driven by the specific steric bulk of the pyrrolidin-1-yl-carbonyl group at the C-4 position and the N-9 methyl substitution, which optimize binding thermodynamics specifically within the α2​/α3​

γ2​ interface.

Subtype-selective GABA-A receptor modulation pathway by pyridoindole derivative SL65.1498.

Protocol: Xenopus Oocyte Two-Electrode Voltage Clamp (TEVC)

Causality Note: Xenopus oocytes are utilized because they allow for the precise stoichiometric expression of recombinant GABA-A receptor subunits (e.g., isolating α1​β2​γ2S​ from α2​β2​γ2S​ ), which is impossible in native neuronal tissue where mixed populations exist.

• cRNA Preparation & Injection: Transcribe cRNA encoding human GABA-A receptor subunits ( αx​,β2​,γ2S​ ). Inject 50 nL of cRNA mixture (1:1:1 ratio) into defolliculated Xenopus laevis oocytes.

• Incubation: Incubate oocytes in ND96 medium at 18°C for 2–5 days to allow for robust surface expression of the ion channels.

• Electrophysiological Recording: Impale oocytes with two glass microelectrodes (filled with 3M KCl) and voltage-clamp at -70 mV.

• GABA EC10​ Determination: Perfuse varying concentrations of GABA to determine the EC10​ (the concentration producing 10% of the maximal current). This low concentration is used to maximize the dynamic range for observing allosteric potentiation.

• Compound Application: Co-apply the GABA EC10​ alongside the 1H-pyrido[3,4-b]indol-1-one derivative (e.g., SL65.1498).

• Data Acquisition: Measure the peak inward current. Calculate the percentage potentiation of the GABA-induced current to determine subtype efficacy (full vs. partial agonism).

Quantitative Pharmacological Data Summary

The following table synthesizes the in vitro binding affinities and inhibitory concentrations of key 1H-pyrido[3,4-b]indol-1-one derivatives across their respective targets, highlighting the structural versatility of the scaffold.

Target	Representative Compound	Activity Metric	Value	Primary Mechanism of Action
EGFR (WT / T790M)	Scaffold C (7a, 7b)	GI50​	54 - 57 nM	ATP-competitive kinase inhibition
DYRK1A	Harmine	IC50​	~5 nM	ATP-competitive kinase inhibition
DYRK1A	AnnH75 (N-9 Substituted)	IC50​	180 nM	ATP-competitive kinase inhibition
MAO-A	Harmine	IC50​	5 nM	Reversible competitive inhibition
MAO-A	AnnH75 (N-9 Substituted)	IC50​	>10,000 nM	N-9 substitution abolishes binding
GABA-A ( α1​ )	SL65.1498	Ki​	6.8 nM	Partial allosteric agonism
GABA-A ( α2​ )	SL65.1498	Ki​	12.3 nM	Full allosteric agonism

References

• Design, synthesis, apoptotic, and antiproliferative effects of 5-chloro-3- (2-methoxyvinyl)-indole-2-carboxamides and pyrido[3,4-b]indol-1-ones as potent EGFRWT/EGFRT790M inhibitors. Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry). 1

• How to Separate Kinase Inhibition from Undesired Monoamine Oxidase A Inhibition—The Development of the DYRK1A Inhibitor AnnH75 from the Alkaloid Harmine. Molecules. 2

• The pharmacokinetic and pharmacodynamic effects of SL65.1498, a GABA-A alpha2,3 selective agonist, in comparison with lorazepam in healthy volunteers. Journal of Psychopharmacology (PubMed). 3

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. How to Separate Kinase Inhibition from Undesired Monoamine Oxidase A Inhibition-The Development of the DYRK1A Inhibitor AnnH75 from the Alkaloid Harmine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The pharmacokinetic and pharmacodynamic effects of SL65.1498, a GABA-A alpha2,3 selective agonist, in comparison with lorazepam in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Pharmacological Landscape of 1H-Pyrido[3,4-b]indol-1-one Derivatives

Authored for Researchers and Drug Development Professionals

Executive Summary

The 1H-pyrido[3,4-b]indol-1-one, or β-carbolinone, scaffold represents a "structurally privileged" motif in medicinal chemistry.[1] Its rigid, planar tricyclic structure is a common feature in numerous natural alkaloids and has proven to be a fertile ground for the synthesis of novel therapeutic agents.[2][3] This technical guide provides an in-depth exploration of the diverse pharmacological properties of 1H-pyrido[3,4-b]indol-1-one derivatives, with a primary focus on their significant potential in oncology. We will dissect the key mechanisms of action, delve into structure-activity relationships (SAR), present critical experimental data, and provide detailed protocols to empower researchers in the field. Beyond cancer, this guide also touches upon the emerging neuroprotective and other biological activities associated with this versatile chemical class.

Chapter 1: The β-Carbolinone Scaffold: A Foundation for Bioactivity

The core of the molecules discussed is the 9H-pyrido[3,4-b]indol-1(2H)-one structure, a variant of the β-carboline family.[2] This tricyclic system, composed of a fused pyridine and indole ring, offers a unique combination of hydrogen bond donors and acceptors, a planar surface for π-π stacking interactions, and multiple sites for synthetic modification. This structural versatility is a key reason for its success as a pharmacophore, enabling the fine-tuning of derivatives to achieve high affinity and selectivity for a wide array of biological targets.[3] The synthesis of these compounds is often achieved through established and adaptable methods, such as the Pictet-Spengler reaction followed by oxidation, or modern catalytic techniques like Ruthenium-catalyzed annulation, making this scaffold highly accessible for drug discovery campaigns.[1][4][5]

Chapter 2: Potent and Multifaceted Anticancer Properties

The most extensively documented therapeutic application of 1H-pyrido[3,4-b]indol-1-one derivatives is in the field of oncology. These compounds have demonstrated potent, broad-spectrum activity against some of the most aggressive and difficult-to-treat solid tumors.[5][6]

Primary Mechanism: Re-activation of the p53 Tumor Suppressor via MDM2 Inhibition

A key strategy in modern cancer therapy is to restore the function of the p53 tumor suppressor protein. In many cancers, p53 is not mutated but is held inactive by its negative regulator, the oncoprotein MDM2. The β-carbolinone scaffold has been identified as a promising platform for developing MDM2 inhibitors.[5]

Causality of Action: By binding to MDM2, these derivatives physically block the MDM2-p53 interaction. This prevents the MDM2-mediated ubiquitination and subsequent degradation of p53. The resulting increase in cellular p53 levels allows the tumor suppressor to halt the cell cycle and initiate apoptosis, selectively eliminating cancerous cells.[5] Computational docking studies suggest that the interaction is stabilized by hydrogen bonds and hydrophobic or pi-pi stacking interactions within the MDM2 pocket.[4]

Caption: Inhibition of the MDM2-p53 interaction by 1H-pyrido[3,4-b]indol-1-one derivatives.

Structure-Activity Relationship (SAR): The antiproliferative activity is highly dependent on the substitution pattern:

• C1 Position: A bulky, hydrophobic group like 1-naphthyl is consistently associated with the highest potency.[4][6]

• C6 Position: An electron-donating methoxy group at this position significantly enhances anticancer activity.[4][6]

• N9 Position: The hydrogen on the indole nitrogen appears crucial for activity, as its replacement with a methyl group can disrupt key binding interactions and reduce potency.[4]

Targeted Kinase Inhibition

Beyond MDM2, these derivatives have been engineered to selectively inhibit key kinases implicated in cancer progression.

• Bruton's Tyrosine Kinase (BTK): As non-covalent inhibitors, certain derivatives show potent enzymatic activity against BTK, a critical target in B-cell malignancies. Lead compounds exhibit IC50 values in the sub-micromolar range and display antiproliferative activity comparable to the approved drug Ibrutinib in lymphoma cell lines.[7]

• Fms-like Tyrosine Kinase 3 (FLT3): In acute myeloid leukemia (AML), mutations in the FLT3 receptor are common drivers of the disease. Pyrido[3,4-b]pyrazin-2(1H)-one derivatives, a closely related scaffold, have been developed as potent FLT3 inhibitors with IC50 values as low as ~30 nM.[8]

• Epidermal Growth Factor Receptor (EGFR): Molecular docking studies suggest that some pyrido-indole-one hybrids have a strong affinity for EGFR, a key target in breast and other cancers. This interaction provides another potential mechanism for their observed anticancer effects.[1]

Downstream Effect: Cell Cycle Arrest and Apoptosis

A consistent mechanistic feature of the most active anticancer derivatives is their ability to induce a strong and selective G2/M cell cycle phase arrest.[4][5][6] This halt in cell division prevents the proliferation of cancer cells and often precedes the induction of programmed cell death (apoptosis). In lymphoma cells, lead compounds have been shown to effectively induce G1-phase arrest and apoptosis, and this activity translates to in vivo tumor growth inhibition in xenograft mouse models.[7]

Summary of In Vitro Anticancer Activity

The following table summarizes the potent, broad-spectrum activity of a lead compound, 6-methoxy-1-(naphthalen-1-yl)-9H-pyrido[3,4-b]indole , across various aggressive cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Reference
HCT116	Colon	0.13	[4]
HPAC	Pancreatic	0.29	[4]
MIA PaCa-2	Pancreatic	0.20	[4]
Panc-1	Pancreatic	0.29	[4]
MCF-7	Breast (ER+)	0.26	[4]
MDA-MB-468	Breast (Triple Negative)	0.08	[4]
A375	Melanoma	0.23	[4]
WM164	Melanoma (BRAF V600E)	0.13	[4]

Chapter 3: Neuropharmacological and Neuroprotective Potential

While oncology remains the primary focus, emerging research highlights the potential of pyridoindole derivatives in neuroscience.

• Anxiolytic and Antidepressant-like Effects: Certain derivatives have demonstrated anxiolytic-like activity in rodent models.[9] Furthermore, in chronic mild stress models, some compounds have shown the ability to reverse stress-induced cellular changes in the hippocampus, a brain region critical for mood and memory.[9]

• Promotion of Adult Neurogenesis: A study on the derivative SMe1EC2M3 revealed its capacity to normalize the quantity of neural progenitor cells (SOX2+) in the dentate gyrus of stressed rats. This suggests a potential to restore or enhance the brain's natural ability to generate new neurons, a process often impaired by stress and depression.[9]

• Neuroprotection: The broader class of pyridoindoles, including the well-studied antioxidant stobadine, has a documented history of neuroprotective effects.[10] Newer hydrogenated derivatives have been shown to modulate glutamate-dependent calcium ion uptake, a key mechanism in excitotoxicity and neuronal damage.[11] This points to a potential therapeutic role in neurodegenerative diseases.

Chapter 4: Other Investigated Biological Activities

In silico and preliminary experimental studies have suggested that the β-carbolinone scaffold could be a template for developing agents with other therapeutic properties.

• Antimicrobial and Antitubercular: Fused indole scaffolds have been evaluated for their activity against Mycobacterium tuberculosis, with some "oxazepino-indole" structures showing inhibitory effects on bacterial growth in vitro.[12] Computational studies also predict potential antimicrobial activity for triazolo-fused derivatives.[13]

• Anti-inflammatory: Molecular docking studies have revealed strong binding affinities of some derivatives to cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway, suggesting a potential for developing novel anti-inflammatory drugs.[13]

Chapter 5: Key Experimental and Methodological Frameworks

To ensure the trustworthiness and reproducibility of research in this area, standardized and well-understood protocols are essential. The following sections describe the causality and steps behind core methodologies used to characterize these compounds.

Synthetic Protocol: Pictet-Spengler/Oxidation Approach

This classic and reliable two-step method is frequently used for constructing the β-carboline core. The choice of this method is based on its robustness and the commercial availability of a wide range of tryptamine and aldehyde starting materials, allowing for facile generation of chemical diversity.

Step-by-Step Methodology:

• Condensation (Pictet-Spengler Reaction): Commercially available tryptamines are condensed with aromatic aldehydes. This reaction is typically acid-catalyzed (e.g., with trifluoroacetic acid) in an anhydrous solvent like tetrahydrofuran (THF). This step forms the crucial tetrahydro-β-carboline intermediate.[5]

• Aromatization (Oxidation): The resulting tetrahydro-β-carboline is oxidized to the fully aromatic β-carboline. This is achieved by refluxing in a high-boiling solvent like xylene in the presence of a palladium on carbon (Pd/C) catalyst.[5]

• Purification: The final product is purified using standard techniques, such as column chromatography, to yield the desired 1H-pyrido[3,4-b]indol-1-one derivative.

Caption: General workflow for the synthesis of β-carboline derivatives.

In Vitro Cytotoxicity Workflow: Cell Viability Assay

To determine the concentration at which a compound exhibits anticancer activity (its IC50), a cell viability assay is the gold standard. The MTT or MTS assay is chosen for its high throughput, reliability, and direct correlation of mitochondrial activity with cell viability.

Caption: Experimental workflow for determining IC50 values using a cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells from a desired line (e.g., HCT116, MDA-MB-468) are seeded into a 96-well microtiter plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The test compounds are serially diluted to a range of concentrations. The cell culture medium is replaced with medium containing these dilutions. Control wells receive only the vehicle (e.g., DMSO).

• Incubation: The plate is incubated for a period of 48 to 72 hours to allow the compounds to exert their effects.

• Reagent Addition: An MTS or MTT reagent is added to each well. Live cells with active mitochondrial enzymes will convert the tetrazolium salt into a colored formazan product.

• Data Acquisition: After a short incubation period, the absorbance of the colored product is measured using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Analysis: The absorbance data is normalized to the vehicle control, and the results are plotted as percent viability versus compound concentration. The IC50 value—the concentration required to inhibit cell growth by 50%—is then calculated using non-linear regression.

Chapter 6: Conclusion and Future Outlook

The 1H-pyrido[3,4-b]indol-1-one scaffold has unequivocally established itself as a cornerstone for the development of potent anticancer agents, particularly through the innovative mechanism of MDM2-p53 pathway modulation and targeted kinase inhibition. The extensive body of research demonstrates clear and compelling structure-activity relationships, providing a rational basis for further lead optimization.[14] Future efforts should focus on enhancing the pharmacokinetic properties of lead candidates to improve their in vivo efficacy and safety profiles. Moreover, the nascent but promising data on the neuropharmacological effects of these derivatives warrants deeper investigation, potentially opening new therapeutic avenues for neurodegenerative and psychiatric disorders. The versatility and proven bioactivity of this scaffold ensure that it will remain a subject of intense and fruitful investigation in medicinal chemistry for years to come.

References

• Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b] indole Derivatives as Broad-Spectrum Potent Anticancer Agents. Longdom Publishing. [URL: https://www.longdom.org/open-access/synthesis-biological-evaluation-and-modeling-studies-of-new-pyrido34b-indole-derivatives-as-broadspectrum-potent-anticancer-agents-2157-7048-1000289.pdf]
• Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5354420/]
• Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10526780/]
• Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4- b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/28344583/]
• Effect of a New Substance with Pyridoindole Structure on Adult Neurogenesis, Shape of Neurons, and Behavioral Outcomes in a Chronic Mild Stress Model in Rats. MDPI. [URL: https://www.mdpi.com/1422-0067/25/2/845]
• Synthesis, Biological Evaluation and Modeling Studies. Amanote Research. [URL: https://research.amanote.com/publication/28344583/synthesis-biological-evaluation-and-modeling-studies-of-new-pyrido-3-4-b-indole-derivatives-as-broad-spectrum-potent-anticancer-agents]
• QSAR Studies of New Pyrido[3,4-b]indole Derivatives as Inhibitors of Colon and Pancreatic Cancer Cell Proliferation. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6218413/]
• Design, synthesis, and evaluation of pyrido.[3,4-b]pyrazin-2(1H)-one derivatives as potent FLT3 inhibitors. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/36623518/]
• In silico evaluation of the pharmacological properties of 1,2,4-triazolo[1',5':1,6]pyrido[3,4-b]indole derivatives. Current issues in pharmacy and medicine: science and practice. [URL: https://pharmacymedicine.com.ua/index.php/journal/article/view/174]
• New derivatives of hydrogenated pyrido[4,3-b]indoles as potential neuroprotectors: Synthesis, biological testing and solubility in pharmaceutically relevant solvents. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6000085/]
• Development of the new group of indole-derived neuroprotective drugs affecting oxidative stress. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/16705480/]
• Discovery of pyrido[3,4-b]indol-1-one derivatives as novel non-covalent Bruton's tyrosine kinase (BTK) inhibitors. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/34875697/]
• A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H). PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6152194/]

• Synthesis and biological evaluation of 3,4-dihydro-1H-[4][6] oxazepino [6,5,4-hi] indol-1-ones and 4,6-dihydrooxepino [5,4,3-cd] indol-1(3H)-ones as Mycobacterium tuberculosis inhibitors. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/34107412/]

• 9H-Pyrido[3,4-b]indole. Chem-Impex. [URL: https://www.chemimpex.com/products/9h-pyrido-3-4-b-indole]

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An In-depth Technical Guide on the Crystal Structure and Molecular Docking of 1H-pyrido[3,4-b]indol-1-one

Introduction

The 1H-pyrido[3,4-b]indol-1-one scaffold, a derivative of the β-carboline family, represents a privileged structure in medicinal chemistry.[1] Compounds bearing this heterocyclic core have demonstrated a wide array of biological activities, including potent anticancer and kinase inhibitory effects.[2][3][4] A profound understanding of the three-dimensional structure and intermolecular interactions of these molecules is paramount for rational drug design and the development of novel therapeutic agents. This guide provides a comprehensive technical overview of two critical methodologies in drug discovery: single-crystal X-ray crystallography for the elucidation of the solid-state structure of 1H-pyrido[3,4-b]indol-1-one, and molecular docking to predict its binding modes with relevant biological targets.

This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step protocols.

Part 1: Elucidating the Solid-State Architecture: Crystal Structure Analysis

The precise determination of the atomic arrangement within a crystalline solid is achieved through single-crystal X-ray crystallography. This technique provides unequivocal information on bond lengths, bond angles, and intermolecular interactions, which are fundamental to understanding the molecule's behavior and its recognition by biological macromolecules.[5]

The Crystallization Imperative: From Solution to a Well-Ordered Lattice

The journey to a crystal structure begins with the most crucial and often challenging step: growing a high-quality single crystal.[6] The crystal must be of sufficient size and possess a high degree of internal order to diffract X-rays effectively.

Experimental Protocol: Crystallization of 1H-pyrido[3,4-b]indol-1-one

• Material Purity: Begin with a highly purified sample of 1H-pyrido[3,4-b]indol-1-one. Impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to disorder.

• Solvent Selection: Screen a variety of solvents and solvent mixtures to determine the optimal conditions for slow crystallization. A suitable solvent is one in which the compound has moderate solubility.

• Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a loosely covered vial. Allow the solvent to evaporate slowly over several days to weeks.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container with a solvent in which the compound is less soluble. The slow diffusion of the anti-solvent vapor into the compound solution can induce crystallization.

  • Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature, or below.

The Diffraction Experiment: Interrogating the Crystal with X-rays

Once a suitable crystal is obtained, it is subjected to a focused beam of X-rays. The electrons of the atoms in the crystal lattice scatter the X-rays, leading to a unique diffraction pattern of spots of varying intensities.[5][6][7]

Experimental Workflow: Single-Crystal X-ray Diffraction Data Collection

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm) is carefully mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. The crystal is rotated in the X-ray beam, and the diffraction data are collected on a detector.[6]

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of the reflections.

Caption: Workflow for X-ray Crystallography.

From Diffraction Pattern to 3D Structure: Solving and Refining

The processed diffraction data are used to solve the crystal structure, which involves determining the positions of all atoms in the unit cell. This initial model is then refined to improve the agreement with the experimental data.

Key Crystallographic Parameters for 1H-pyrido[3,4-b]indol-1-one Derivatives

While the specific crystal structure of the parent 1H-pyrido[3,4-b]indol-1-one is not detailed in the provided search results, analysis of related β-carboline structures, such as norharmane, provides valuable insights into the expected structural features.[8][9][10]

Parameter	Expected Value/Feature	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the symmetry of the unit cell.
Space Group	e.g., P2₁/c, P-1	Defines the symmetry operations within the unit cell.[11]
Hydrogen Bonding	Intermolecular N-H···O or N-H···N bonds	These interactions are crucial in dictating the packing of molecules in the crystal lattice.[9][12]
π-π Stacking	Offset face-to-face or edge-to-face interactions	The aromatic rings of the pyridoindole core are expected to engage in π-π stacking, contributing to crystal stability.[12]

Part 2: Predicting Molecular Interactions: A Guide to Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein).[13][14][15] It is an indispensable tool in structure-based drug design for identifying potential drug candidates and understanding their mechanism of action at a molecular level.[16][17]

The Foundation of Molecular Docking: Principles and Algorithms

The process of molecular docking involves two main steps: sampling the conformational space of the ligand within the receptor's binding site and then ranking these poses using a scoring function.[13]

• Sampling Algorithms: These algorithms explore different possible conformations of the ligand and its orientation within the binding pocket.

• Scoring Functions: These are mathematical functions used to estimate the binding affinity between the ligand and the receptor for a given pose.

Potential Protein Targets for 1H-pyrido[3,4-b]indol-1-one

Derivatives of the pyrido[3,4-b]indole scaffold have been shown to interact with several important protein targets in cancer and other diseases.

• Mouse double minute 2 homolog (MDM2): A key negative regulator of the p53 tumor suppressor.[18]

• Bruton's tyrosine kinase (BTK): A crucial enzyme in B-cell signaling, making it an attractive target for malignancies and autoimmune diseases.[4]

• Other Kinases: The privileged nature of the scaffold suggests potential interactions with a variety of other protein kinases.[19]

Experimental Protocol: Molecular Docking of 1H-pyrido[3,4-b]indol-1-one into a Protein Target

This protocol outlines a general workflow for performing molecular docking using widely available software.

• Receptor Preparation:

  • Obtain the 3D structure of the target protein from a repository like the Protein Data Bank (PDB).

  • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning partial charges.

• Ligand Preparation:

  • Generate a 3D structure of 1H-pyrido[3,4-b]indol-1-one.

  • Minimize the energy of the ligand structure and assign appropriate atom types and charges.

• Binding Site Definition:

  • Identify the active site or binding pocket of the receptor. This can be based on the location of a co-crystallized ligand or through computational prediction methods.

• Docking Simulation:

  • Use a docking program (e.g., AutoDock, GOLD, FlexX) to sample different poses of the ligand within the defined binding site.[15]

• Analysis of Results:

  • Analyze the top-ranked docking poses based on their scoring function values.

  • Visualize the protein-ligand interactions, such as hydrogen bonds, hydrophobic interactions, and π-π stacking, to understand the binding mode.

Caption: Molecular Docking Workflow.

Interpreting Docking Results: A Word of Caution

While molecular docking is a powerful tool, it is essential to interpret the results with a degree of caution. Scoring functions are approximations of the true binding affinity, and the top-ranked pose may not always represent the actual binding mode. Experimental validation is crucial to confirm the computational predictions.

Conclusion

The combination of single-crystal X-ray crystallography and molecular docking provides a powerful synergistic approach for the study of 1H-pyrido[3,4-b]indol-1-one and its derivatives. Crystallography offers a high-resolution snapshot of the molecule's solid-state structure, revealing key intramolecular and intermolecular features. Molecular docking, in turn, allows for the exploration of its potential interactions with biological targets, guiding the design of more potent and selective drug candidates. By integrating these experimental and computational techniques, researchers can accelerate the drug discovery process and unlock the full therapeutic potential of this important class of compounds.

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A Senior Application Scientist's In-Depth Technical Guide to Blood-Brain Barrier Permeability Assays for 1H-Pyrido[3,4-b]indol-1-one Analogs

Introduction: The Critical Hurdle in Central Nervous System Drug Discovery

The 1H-pyrido[3,4-b]indol-1-one scaffold, a core structure of the broader β-carboline alkaloid family, represents a class of compounds with significant potential for treating a range of central nervous system (CNS) disorders.[1][2] These compounds have demonstrated diverse pharmacological activities, including interactions with benzodiazepine receptors and potential neuroprotective effects.[3][4] However, for any therapeutic agent to be effective in the CNS, it must first overcome the formidable blood-brain barrier (BBB).[5] This highly selective, dynamic barrier protects the brain from harmful substances while facilitating the transport of essential nutrients.[6][7] Consequently, accurately assessing the BBB permeability of novel 1H-pyrido[3,4-b]indol-1-one derivatives is a critical and often challenging step in the drug discovery and development process.[5]

This in-depth technical guide provides a comprehensive overview of the key in vitro and in vivo methodologies for evaluating the BBB permeability of 1H-pyrido[3,4-b]indol-1-one analogs. As a Senior Application Scientist, my objective is to not only detail the "how" but, more importantly, the "why" behind each experimental choice, empowering researchers to design and execute robust, self-validating permeability assays.

Part 1: Understanding the Blood-Brain Barrier and Transport Mechanisms

The BBB's restrictive nature is primarily due to the tightly packed endothelial cells lining the brain's capillaries, which are interconnected by tight junctions that limit paracellular diffusion.[5][7] Therefore, for a small molecule like a 1H-pyrido[3,4-b]indol-1-one derivative to enter the brain, it must typically traverse the endothelial cells themselves (transcellular diffusion) or be actively transported.

Key Transport Mechanisms at the BBB:

• Passive Transcellular Diffusion: This is the primary route for many small, lipophilic molecules.[7] The efficiency of this process is heavily influenced by the compound's physicochemical properties.

• Carrier-Mediated Transport (CMT): Specific transporter proteins facilitate the uptake of essential nutrients and some drugs into the brain.

• Receptor-Mediated Transcytosis (RMT): Larger molecules, such as peptides and proteins, can be transported across the BBB via binding to specific receptors on the endothelial cells.[7]

• Active Efflux: ATP-binding cassette (ABC) transporters, most notably P-glycoprotein (P-gp), actively pump a wide range of xenobiotics out of the brain endothelial cells and back into the bloodstream, representing a major hurdle for CNS drug delivery.[8][9][10]

The interplay of these mechanisms determines the ultimate brain concentration of a given compound. Therefore, a comprehensive BBB permeability assessment must consider both passive diffusion and the potential for active transport, particularly P-gp mediated efflux.

Part 2: A Multi-Tiered Approach to Permeability Screening

A successful drug discovery campaign employs a tiered approach to permeability assessment, starting with high-throughput in silico and in vitro models to filter large numbers of compounds, followed by more complex and lower-throughput assays for promising candidates.

Caption: Schematic of the PAMPA-BBB assay setup.

Experimental Protocol: PAMPA-BBB

• Prepare the Artificial Membrane: A filter plate is coated with a solution of porcine brain lipids dissolved in an organic solvent (e.g., dodecane). [11]2. Prepare Donor and Acceptor Solutions:

  • Donor Solution: Dissolve the 1H-pyrido[3,4-b]indol-1-one test compounds in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to a final concentration of 100-200 µM.

  • Acceptor Solution: Fill the wells of the acceptor plate with the same buffer.

• Assemble the PAMPA Sandwich: Place the lipid-coated filter plate onto the acceptor plate.

• Add Donor Solution: Add the donor solution containing the test compounds to the filter plate wells.

• Incubation: Incubate the plate assembly at room temperature for 4-18 hours.

• Quantification: After incubation, determine the concentration of the test compound in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy.

• Calculate Permeability (Pe): The effective permeability (Pe) is calculated using the following equation:

  Pe = [-ln(1 - CA/Cequ)] / [(A/VD + A/VA) * t]

  Where:

  • CA is the concentration in the acceptor well.

  • Cequ is the equilibrium concentration.

  • A is the filter area.

  • VD and VA are the volumes of the donor and acceptor wells, respectively.

  • t is the incubation time.

Data Interpretation:

Permeability (Pe) (10⁻⁶ cm/s)	Predicted BBB Permeability
> 4.0	High
2.0 - 4.0	Medium
< 2.0	Low

Note: These are general guidelines, and the classification can be further refined based on a set of well-characterized CNS-penetrant and non-penetrant compounds.

Cell-Based Assays: Incorporating Biological Complexity

While PAMPA-BBB is excellent for assessing passive diffusion, it lacks the biological complexity of the in vivo BBB, such as the presence of tight junctions and active transporters. [6]Cell-based assays, which utilize monolayers of endothelial cells grown on permeable supports, provide a more physiologically relevant model. [6][12] Commonly Used Cell Lines for In Vitro BBB Models:

• Caco-2: Originally derived from a human colorectal adenocarcinoma, Caco-2 cells form tight junctions and express some efflux transporters, making them a surrogate model for the BBB. [13][14][15]However, their intestinal origin means they may not fully recapitulate the specific transporter expression profile of brain endothelial cells. [16]* MDCK-MDR1: Madin-Darby canine kidney (MDCK) cells transfected with the human MDR1 gene, which encodes for P-gp. [17][18]This model is particularly useful for specifically investigating whether a compound is a substrate for P-gp-mediated efflux. [19][20]* hCMEC/D3: An immortalized human cerebral microvascular endothelial cell line that provides a more relevant human BBB model. [12][21]* Primary Brain Endothelial Cells: Often co-cultured with astrocytes and pericytes, these models offer the highest physiological relevance but are also more technically demanding and prone to batch-to-batch variability. [12] Experimental Protocol: Bidirectional Transport Assay using MDCK-MDR1 Cells

This protocol is designed to determine if a 1H-pyrido[3,4-b]indol-1-one analog is a substrate for P-gp.

• Cell Culture: Seed MDCK-MDR1 cells on permeable Transwell® inserts and culture until a confluent monolayer is formed. Monitor the integrity of the monolayer by measuring the transendothelial electrical resistance (TEER). [22]2. Prepare Transport Buffer: Use a buffered salt solution (e.g., Hanks' Balanced Salt Solution) at pH 7.4.

• Prepare Test Compound Solution: Dissolve the test compound in the transport buffer at a suitable concentration (e.g., 1-10 µM).

• Perform Bidirectional Transport:

  • Apical-to-Basolateral (A-to-B) Transport: Add the test compound solution to the apical (upper) chamber and fresh transport buffer to the basolateral (lower) chamber.

  • Basolateral-to-Apical (B-to-A) Transport: Add the test compound solution to the basolateral chamber and fresh transport buffer to the apical chamber.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 60-120 minutes).

• Sample Collection and Analysis: At the end of the incubation, collect samples from both the donor and receiver chambers and quantify the compound concentration using LC-MS/MS.

• Calculate Apparent Permeability (Papp):

  Papp = (dQ/dt) / (A * C0)

  Where:

  • dQ/dt is the rate of compound appearance in the receiver chamber.

  • A is the surface area of the membrane.

  • C0 is the initial concentration in the donor chamber.

• Calculate the Efflux Ratio (ER):

  ER = Papp (B-to-A) / Papp (A-to-B)

Data Interpretation:

Efflux Ratio (ER)	Interpretation
< 2	Not a significant P-gp substrate.
≥ 2	Potential P-gp substrate. [17]

To confirm P-gp involvement, the assay can be repeated in the presence of a known P-gp inhibitor (e.g., verapamil or zosuquidar). A significant reduction in the efflux ratio in the presence of the inhibitor confirms that the compound is a P-gp substrate.

Part 3: In Vivo Studies: The Gold Standard for BBB Permeability Assessment

While in vitro models are invaluable for screening, in vivo studies in animal models (typically rodents) are the gold standard for definitively determining the extent of brain penetration. [23][24]These studies provide a comprehensive picture of a compound's pharmacokinetics and distribution in a living system.

Common In Vivo Techniques:

• Brain-to-Plasma Concentration Ratio (Kp): This is the ratio of the total concentration of the compound in the brain to its total concentration in the plasma at a specific time point.

• Unbound Brain-to-Plasma Concentration Ratio (Kp,uu): This is the ratio of the unbound concentration of the compound in the brain to its unbound concentration in the plasma. Kp,uu is considered the most accurate measure of BBB penetration as it reflects the concentration of the compound that is free to interact with its target. [25]A Kp,uu value close to 1 suggests passive diffusion, while a value significantly less than 1 suggests active efflux. A value greater than 1 may indicate active influx.

Experimental Workflow: In Vivo Brain Penetration Study in Rodents

Caption: Workflow for an in vivo brain penetration study.

Bioanalytical Considerations:

Accurate quantification of the 1H-pyrido[3,4-b]indol-1-one analogs in complex biological matrices like plasma and brain homogenate is crucial. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity, selectivity, and reproducibility. [26][27]

Conclusion: An Integrated Strategy for Success

Determining the blood-brain barrier permeability of 1H-pyrido[3,4-b]indol-1-one analogs requires a multifaceted and integrated approach. By strategically employing in silico modeling, high-throughput in vitro assays like PAMPA-BBB, and more complex cell-based models, researchers can efficiently screen and characterize large numbers of compounds. Promising candidates can then be advanced to definitive in vivo studies to confirm their brain penetration potential. This tiered strategy, grounded in a thorough understanding of the underlying principles of BBB transport, will ultimately accelerate the discovery and development of novel CNS therapeutics based on this promising chemical scaffold.

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A Technical Guide to the Antitumor and Antimicrobial Potential of the 1H-Pyrido[3,4-b]indol-1-one Scaffold

Abstract

The 1H-pyrido[3,4-b]indol-1-one core, a derivative of the β-carboline family of alkaloids, represents a privileged scaffold in medicinal chemistry.[1] These indole-based structures are of significant interest due to their wide range of biological activities, including potent antitumor and antimicrobial properties.[2][3] This technical guide provides an in-depth analysis of the synthesis, mechanisms of action, and structure-activity relationships (SAR) of 1H-pyrido[3,4-b]indol-1-one derivatives. We will explore their efficacy against various cancer cell lines through mechanisms such as cell cycle arrest and apoptosis induction, and discuss their potential as antimicrobial agents. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of current knowledge, detailed experimental protocols, and a look toward future therapeutic applications.

Introduction: The Significance of the β-Carboline Framework

The β-carboline alkaloids are a large and diverse group of natural and synthetic indole alkaloids, characterized by a tricyclic pyrido[3,4-b]indole ring system.[1] Found in various plants, marine organisms, and even human tissues, these compounds exhibit a remarkable spectrum of pharmacological activities, including antitumor, antimicrobial, anti-inflammatory, and neuroactive effects.[2][3] The planar nature of the tricyclic system allows these molecules to intercalate with DNA and interact with various enzymatic targets, making them a fertile ground for drug discovery.[1][3] The 1H-pyrido[3,4-b]indol-1-one structure, a specific oxidized form of this scaffold, serves as a key pharmacophore for developing novel therapeutic agents.

Caption: Core structure of 1H-pyrido[3,4-b]indol-1-one.

Synthetic Strategies: Building the Core Scaffold

The synthesis of pyrido[3,4-b]indole derivatives is well-established, offering modularity for creating diverse chemical libraries. Key methods include the Pictet-Spengler reaction and modern transition-metal-catalyzed cyclizations.

Classical Approach: Pictet-Spengler Reaction

One of the most common methods for constructing the β-carboline skeleton is the Pictet-Spengler reaction.[4] This involves the condensation of a tryptamine derivative with an aldehyde or ketone, followed by an acid-catalyzed cyclization. The resulting tetrahydro-β-carboline is then oxidized to yield the aromatic β-carboline.

Modern Approach: Ru(II)-Catalyzed Annulation

More recent advancements include transition-metal-catalyzed reactions. For instance, a ruthenium(II)-catalyzed annulation of indole amides with ynones provides a direct and efficient route to the 1H-pyrido[3,4-b]indol-1-one core.[1] This method offers high yields and tolerates a wide range of functional groups, making it ideal for generating complex derivatives for SAR studies.[1][5]

Caption: Inhibition of the MDM2-p53 pathway by pyrido[3,4-b]indol-1-one.

Structure-Activity Relationship (SAR) and In Vitro Efficacy

SAR studies have been crucial in optimizing the anticancer potency of this scaffold. Modifications at the C1, C6, and C9 positions of the pyrido[3,4-b]indole core significantly influence activity.

• C1 Position: Substitution with bulky, lipophilic aryl groups, such as a 1-naphthyl moiety, has been shown to dramatically increase antiproliferative activity. [6][7]* C6 Position: The introduction of an electron-donating group, like a methoxy (-OCH3) group, at the C6 position often enhances potency. [6][7]The combination of a 1-naphthyl group at C1 and a 6-methoxy group has produced compounds with nanomolar efficacy. [7]* N9 Position: The hydrogen at the N9 position appears to be important for activity, as its methylation can disrupt key hydrogen bond interactions with target proteins like MDM2, leading to reduced potency. [7][8] The following table summarizes the in vitro cytotoxic activity of representative pyrido[3,4-b]indole derivatives against various human cancer cell lines.

Compound ID	C1-Substituent	C6-Substituent	Cancer Cell Line	IC₅₀ (nM)	Reference
11	1-Naphthyl	Methoxy	MDA-MB-468 (Breast)	80	[6][7]
11	1-Naphthyl	Methoxy	HCT116 (Colon)	130	[6][7]
11	1-Naphthyl	Methoxy	A375 (Melanoma)	130	[6][7]
11	1-Naphthyl	Methoxy	MIA PaCa-2 (Pancreatic)	200	[6][7]
25	4-Methyl-1-naphthyl	Methoxy	HCT116 (Colon)	1800	[6]
19	9-Anthracenyl	-	HCT116 (Colon)	>10000	[6]

Antimicrobial Activity: An Emerging Application

While extensively studied for anticancer effects, the β-carboline scaffold is also known to possess significant antimicrobial properties. [2][9]The planar structure that allows for DNA intercalation in cancer cells can similarly disrupt microbial DNA replication. While specific data for 1H-pyrido[3,4-b]indol-1-one is emerging, studies on structurally related pyrazolo[3,4-b]pyridines and other indole derivatives provide a strong rationale for their investigation as antimicrobial agents. [10][11]

Potential Mechanisms of Antimicrobial Action

• DNA Gyrase Inhibition: A primary target for many heterocyclic antimicrobials is DNA gyrase, a bacterial enzyme essential for DNA replication. Inhibition of this enzyme leads to rapid bacterial cell death. [12]* Disruption of Cell Wall Synthesis: Some heterocyclic compounds interfere with the biosynthesis of the bacterial cell wall, compromising cellular integrity.

• Inhibition of Key Metabolic Pathways: These compounds can inhibit essential microbial enzymes, disrupting metabolic pathways necessary for survival.

Spectrum of Activity and SAR Insights

Studies on related compounds have shown activity against a range of pathogenic bacteria, including both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (E. coli, P. aeruginosa) species, as well as fungi (C. albicans). [11][12][13][14][15]SAR for antimicrobial activity often depends on substituents that enhance cellular uptake or improve binding affinity to microbial targets. Lipophilic groups and those capable of hydrogen bonding are often beneficial.

The table below presents the antimicrobial activity of representative heterocyclic compounds related to the pyrido-indole core, demonstrating the potential of this chemical class.

Compound Class	Test Organism	MIC (µg/mL)	Reference
Pyrazolo[3,4-b]pyridine	S. aureus	125	[10]
Pyrazolo[3,4-b]pyridine	B. subtilis	250	[10]
Pyrazolo[3,4-b]pyridine	E. coli	250	[10]
Pyridazino[4,5-b]indole	B. subtilis	31.25	[15]
Indolyl-pyrimidine	S. aureus	6.25	[14]
Indolyl-pyrimidine	C. albicans	12.5	[14]

Experimental Protocols: A Practical Guide

To ensure reproducibility and scientific rigor, standardized assays are essential for evaluating the biological activity of new chemical entities. Below are step-by-step protocols for assessing cytotoxicity and antimicrobial efficacy.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol is used to determine the concentration of a compound that inhibits cell growth by 50% (IC₅₀).

• Cell Seeding: Plate human cancer cells (e.g., HCT116, MDA-MB-468) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (e.g., DMSO) and untreated control wells. Incubate for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. The rationale here is that viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to a purple formazan precipitate.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Agitate the plate gently for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol: Antimicrobial Susceptibility (Broth Microdilution Assay)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.

• Inoculum Preparation: Culture the test microorganism (e.g., S. aureus) overnight. Dilute the culture in Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Preparation: In a 96-well plate, prepare two-fold serial dilutions of the test compound in MHB. The final volume in each well should be 50 µL.

• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, bringing the total volume to 100 µL. Include a positive control (inoculum without compound) and a negative control (broth without inoculum).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or by measuring the optical density at 600 nm.

Conclusion and Future Perspectives

The 1H-pyrido[3,4-b]indol-1-one scaffold and its β-carboline relatives are exceptionally versatile structures with proven therapeutic potential. [9]The potent, broad-spectrum anticancer activity, particularly against drug-resistant and aggressive tumors, marks these compounds as highly promising leads for oncological drug development. [4][6][7]Further optimization of their pharmacokinetic and pharmacodynamic properties is a critical next step toward clinical translation.

The antimicrobial applications of this scaffold are less explored but equally promising. With the rising threat of antimicrobial resistance, novel chemical entities are urgently needed. Future research should focus on systematic screening of pyrido-indole libraries against diverse panels of pathogenic bacteria and fungi, elucidating their mechanisms of action, and optimizing their selectivity for microbial over mammalian cells. The synthetic accessibility and modular nature of this scaffold make it an outstanding candidate for the development of next-generation antitumor and antimicrobial therapeutics.

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• Patil, S. A., et al. (2017). Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b] indole Derivatives as Broad-Spectrum Potent Anticancer Agents. Longdom Publishing.
• Patil, S. A., et al. (2017). Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents. PMC.
• β-Carboline as a Privileged Scaffold for Multitarget Strategies in Alzheimer's Disease Therapy. (2021). Journal of Medicinal Chemistry.
• Pre-clinical investigations of β-carboline alkaloids as antidepressant agents: A system
• Cao, R., et al. (2007). β-Carboline Alkaloids: Biochemical and Pharmacological Functions. Current Medicinal Chemistry.
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• Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies. (2025). PMC.
• Design, synthesis, and evaluation of pyrido.[3,4-b]pyrazin-2(1H)-one derivatives as potent FLT3 inhibitors. (2023). PubMed.
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The 1H-Pyrido[3,4-b]indol-1-one Scaffold: A Comprehensive Technical Guide on Receptor Binding Affinity Profiles and Polypharmacology

Executive Summary

From the perspective of a Senior Application Scientist, evaluating the pharmacological viability of heterocyclic scaffolds requires a rigorous understanding of both structural activity relationships (SAR) and the underlying physics of assay detection. The 1H-pyrido[3,4-b]indol-1-one (often referred to as the 1-oxo- β -carboline) core represents a privileged tricyclic architecture in modern drug discovery. Unlike classical β -carbolines, the introduction of the 1-oxo moiety fundamentally alters the tautomeric flexibility and electron density of the pyridine ring. This modification shifts the scaffold's binding profile from traditional central nervous system (CNS) receptors toward high-affinity oncology targets, including kinase hinge regions and protein-protein interaction (PPI) interfaces.

This whitepaper synthesizes the multi-target binding affinity profile of the 1H-pyrido[3,4-b]indol-1-one scaffold, detailing the mechanistic causality behind its target engagement, and provides self-validating experimental protocols for robust laboratory evaluation.

Receptor Binding Affinity Profiles: A Multi-Target Landscape

The planar nature of the 1H-pyrido[3,4-b]indol-1-one core, combined with its distinct hydrogen bond donor/acceptor topography, allows it to engage diverse biological targets.

Epidermal Growth Factor Receptor (EGFR) Kinase Domain

The planar tricyclic system acts as an excellent ATP-competitive inhibitor. Recent structural modifications—specifically the introduction of 5-chloro and 3-(2-methoxyvinyl) groups—have yielded potent dual inhibitors of both EGFR WT and the resistant EGFR T790M mutant[1]. Mechanistically, the carbonyl oxygen at the C1 position acts as a critical hydrogen bond acceptor for the backbone amides in the kinase hinge region (e.g., Met793), while the planar core engages in optimal π−π stacking within the adenine-binding pocket[1].

Bruton's Tyrosine Kinase (BTK)

While covalent BTK inhibitors dominate the clinical landscape, they frequently suffer from off-target toxicity and acquired resistance. Scaffold hopping strategies have successfully identified pyrido[3,4-b]indol-1-one derivatives as highly potent non-covalent BTK inhibitors[2]. The rigid core effectively occupies the hydrophobic pocket of BTK, maintaining critical hinge-binding interactions without requiring a reactive Michael acceptor, yielding enzymatic IC50 values in the sub-micromolar range[2].

MDM2-p53 Protein-Protein Interaction

Beyond ATP-binding sites, the scaffold has been successfully mapped to the MDM2 protein, effectively disrupting the p53-MDM2 interaction. Empirical data and computational docking demonstrate that derivatives like 1-naphthyl-6-methoxy-9H-pyrido[3,4-b]indole engage in hydrogen bonding via the 6-methoxy group with Tyr106, supported by deep hydrophobic interactions with Val93 and Leu54[3].

GABA-A (Benzodiazepine Allosteric Site)

Historically, parent β -carbolines are well-documented inverse agonists at the GABA-A receptor. The 1-oxo derivatives maintain high affinity for the ω1​ and ω2​ receptor subtypes. The binding is driven by the interaction of the indole N9-H (hydrogen bond donor) and the C1=O (hydrogen bond acceptor) at the α/γ subunit interface[4].

ATAD2 Bromodomain

Recent explorations into epigenetic targets have utilized the pyrrolopyridinone analogues of this scaffold to target the peptide-binding groove of the ATAD2 bromodomain. By displacing bound water molecules and optimizing lipophilicity (LogD), these derivatives achieve high-affinity binding to the asparagine-binding warhead[5].

Quantitative Data Summary

Target	Derivative / Modification	Binding Affinity / Potency	Primary Mechanism of Action
EGFR WT	Compound 7a (6-chloro-2-phenethyl...)	IC50 = 68 - 74 nM	ATP-competitive hinge binding[1]
BTK	Compound 12	IC50 = 0.22 µM	Non-covalent competitive inhibition[2]
MDM2	Compound 11 (1-naphthyl-6-methoxy...)	IC50 = ~130 nM (Cellular)	p53-MDM2 PPI disruption[3]
GABA-A	6-Fluoro-9-methyl-4-carboxamide	High affinity ( ω1​ / ω2​ )	Allosteric modulation[4]
ATAD2	Pyrrolopyridinone analogues	LogD optimized affinity	Bromodomain peptide groove binding[5]

Mechanistic Signaling & Pathway Visualization

The polypharmacological nature of the 1H-pyrido[3,4-b]indol-1-one scaffold allows it to induce apoptosis and cell cycle arrest through multiple independent signaling pathways.

Fig 1: Polypharmacological signaling pathways modulated by 1H-pyrido[3,4-b]indol-1-one derivatives.

Experimental Methodologies: Self-Validating Protocols

As an application scientist, ensuring data integrity requires assay architectures that internally validate target engagement and eliminate false positives (e.g., PAINS artifacts).

Protocol 1: TR-FRET Kinase Assay for EGFR/BTK Binding

Causality & Rationale: The highly conjugated, planar tricyclic system of pyrido[3,4-b]indoles often exhibits inherent auto-fluorescence in the blue/green spectrum. Standard colorimetric or prompt-fluorescence assays are highly susceptible to compound interference. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a lanthanide chelate (Europium) with a long emission half-life. By introducing a temporal delay (gating) before measurement, we eliminate the short-lived auto-fluorescence of the test compound, ensuring the signal strictly represents the kinase-tracer displacement.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Dilution: Serially dilute the 1H-pyrido[3,4-b]indol-1-one derivative in 100% DMSO, then transfer to the assay plate to achieve a final DMSO concentration of ≤ 1% (prevents solvent-induced kinase denaturation).

• Kinase Incubation: Add 5 nM of recombinant EGFR or BTK enzyme. Incubate for 15 minutes at room temperature to allow pre-equilibrium of the non-covalent inhibitor.

• Tracer & Antibody Addition: Add the fluorescently labeled ATP-competitive tracer and the Eu-anti-tag antibody.

• Detection: Read the plate on a TR-FRET compatible microplate reader. Excite at 337 nm; measure the emission ratio at 665 nm / 615 nm after a 50 µs delay.

• Self-Validation: Calculate the Z'-factor using a known reference inhibitor (e.g., Erlotinib for EGFR). A Z' > 0.6 validates the assay's robustness against auto-fluorescent artifacts.

Fig 2: TR-FRET assay workflow designed to eliminate auto-fluorescence artifacts.

Protocol 2: Radioligand Displacement Assay for GABA-A Affinity

Causality & Rationale: To accurately assess the affinity of 1-oxo- β -carbolines at the benzodiazepine site without the confounding effects of receptor conformational shifts caused by full agonists, [3H]-flumazenil (a neutral antagonist) is utilized[4]. This provides a stable baseline displacement curve.

Step-by-Step Methodology:

• Tissue Preparation: Homogenize cerebellar tissue in 120 volumes of ice-cold 50 mM Tris-HCl buffer (pH 7.4) for 60 seconds[4]. Centrifuge and resuspend to isolate the membrane fraction.

• Incubation: Combine 500 µL of membrane suspension, 1 nM [3H]-flumazenil, and varying concentrations of the test compound.

• Equilibration: Incubate at 4°C for 60 minutes. The low temperature minimizes receptor internalization and proteolytic degradation.

• Filtration: Rapidly terminate the reaction by vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding).

• Scintillation: Wash the filters three times with ice-cold buffer, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter to calculate the Ki.

Conclusion

The 1H-pyrido[3,4-b]indol-1-one scaffold is a masterclass in heterocyclic versatility. By carefully tuning the functional groups around the 1-oxo core, drug developers can selectively steer the molecule's affinity from allosteric CNS modulation to highly targeted, non-covalent kinase inhibition. Understanding the physicochemical properties of this scaffold—and deploying artifact-resistant assays like TR-FRET—is paramount for translating these molecules from benchtop hits to viable clinical leads.

References

• Title: Full article: Design, synthesis, apoptotic, and antiproliferative effects of 5-chloro-3- (2-methoxyvinyl)-indole-2-carboxamides and pyrido[3,4-b]indol-1-ones as potent EGFRWT/EGFRT790M inhibitors | Source: Taylor & Francis | URL: 1

• Title: Discovery of pyrido[3,4-b]indol-1-one derivatives as novel non-covalent Bruton's tyrosine kinase (BTK) inhibitors | Source: PubMed / NIH | URL: 2

• Title: Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4- b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents | Source: PubMed / NIH | URL: 3

• Title: EP0934319B1 - 1H-PYRIDO[3,4-b]INDOLE-4-CARBOXAMIDE DERIVATIVES, PREPARATION AND APPLICATION THEREOF IN THERAPEUTICS | Source: Google Patents | URL: 4

• Title: Discovery of a Potent and Selective ATAD2 Bromodomain Inhibitor with Antiproliferative Activity in Breast Cancer Models | Source: ACS Publications | URL: 5

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An In-Depth Technical Guide to the Cytotoxicity Profile of 1H-Pyrido[3,4-b]indol-1-one in Cancer Cell Lines

This guide provides a comprehensive technical overview of the cytotoxic properties of 1H-pyrido[3,4-b]indol-1-one and its related β-carboline analogs against various cancer cell lines. It is intended for researchers, scientists, and drug development professionals actively engaged in the field of oncology and medicinal chemistry. We will delve into the mechanistic underpinnings of its anticancer activity, present a consolidated view of its efficacy across diverse cancer types, and provide a detailed, field-proven protocol for its cytotoxic evaluation.

Introduction: The β-Carboline Scaffold in Oncology

The 1H-pyrido[3,4-b]indol-1-one structure is a derivative of the β-carboline alkaloid family, a class of heterocyclic compounds characterized by a planar tricyclic pyrido[3,4-b]indole ring.[1] This scaffold is a privileged structure in medicinal chemistry, found in numerous natural products and synthetic molecules with significant therapeutic potential.[2][3] β-carbolines, including the parent compound norharmane, have demonstrated a wide array of pharmacological activities, with their anticancer properties being of particular interest.[4][5][6]

The core structure's planarity allows it to interact with biological macromolecules, most notably through DNA intercalation, a foundational mechanism for many cytotoxic agents.[4][7] However, modern research has revealed a more complex and multifaceted mechanism of action. Derivatives of this scaffold have been shown to inhibit critical enzymes involved in cell cycle progression and survival, such as topoisomerases, cyclin-dependent kinases (CDKs), and Bruton's tyrosine kinase (BTK).[7][8][9] This multi-target capability makes the 1H-pyrido[3,4-b]indol-1-one framework a highly attractive starting point for the development of novel, potent, and potentially broad-spectrum anticancer therapeutics.[2][10]

Mechanistic Landscape: How Pyridoindolones Exert Cytotoxicity

The anticancer effects of 1H-pyrido[3,4-b]indol-1-one and its analogs are not attributable to a single mode of action but rather a coordinated assault on several cancer hallmarks. The primary mechanisms identified through extensive research include the induction of apoptosis (programmed cell death) and the arrest of the cell cycle, preventing cancer cells from proliferating.[3][11]

Induction of Apoptosis

Apoptosis is a critical self-destruct mechanism that is often dysregulated in cancer cells. Several pyrido[3,4-b]indole derivatives have been shown to potently induce apoptosis.[1][11][12] Mechanistic studies indicate this is achieved through multiple avenues:

• Caspase Activation: A key event in apoptosis is the activation of a cascade of cysteine proteases known as caspases. Certain pyridoindolones have been shown to significantly increase the expression levels of executioner caspases, such as caspase-3, confirming their role as apoptosis inducers.[13]

• Modulation of the Bcl-2 Protein Family: The balance between pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins is crucial for cell fate. These compounds can shift this balance in favor of apoptosis by upregulating Bax and downregulating Bcl-2.[14]

• p53-Dependent and -Independent Pathways: Some derivatives function by disrupting the interaction between the tumor suppressor protein p53 and its negative regulator, MDM2.[2] This stabilizes p53, allowing it to trigger apoptosis. Interestingly, cytotoxicity has also been observed in p53-mutant cells, indicating the existence of p53-independent apoptotic pathways.[15]

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pharmacokinetic and pharmacodynamic properties of 1h-pyrido[3,4-b]indol-1-one

An In-Depth Technical Guide to the Pharmacokinetic and Pharmacodynamic Properties of 1H-Pyrido[3,4-b]indol-1-one

Authored for: Researchers, Scientists, and Drug Development Professionals From the desk of: The Senior Application Scientist

Executive Summary

The 1H-pyrido[3,4-b]indol-1-one, a core structure within the broader β-carboline family, represents a "privileged scaffold" in modern medicinal chemistry. Its rigid, planar tricyclic system serves as a versatile foundation for the development of potent and selective therapeutic agents across a spectrum of diseases. This guide provides a comprehensive analysis of the pharmacodynamic landscape of this scaffold, detailing its interactions with a variety of high-value biological targets, including protein kinases and key regulators of cell life and death. While extensive pharmacodynamic data exists for its derivatives, a notable gap is present in the public domain regarding the specific pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME) of the parent compound. This document addresses this disparity by not only synthesizing the known pharmacodynamics but also by providing field-proven, standardized protocols for how the critical pharmacokinetic data would be generated, thereby offering a complete framework for advancing compounds based on this promising scaffold from discovery to clinical evaluation.

The 1H-Pyrido[3,4-b]indol-1-one Scaffold: A Foundation for Diverse Bioactivity

The 1H-pyrido[3,4-b]indol-1-one, also known as a tricyclic β-carbolinone, is an indole-derived alkaloid framework.[1] Its structural rigidity and unique electronic properties make it an ideal starting point for designing molecules that can interact with high affinity and specificity to protein targets.[2] The true power of this scaffold lies in its synthetic tractability; substitutions at various positions on the ring system allow for the fine-tuning of pharmacological activity, enabling the development of derivatives with enhanced potency and selectivity for targets implicated in oncology, infectious diseases, and neurology.[1][2]

Pharmacodynamics: A Scaffold with a Multitude of Targets

The therapeutic potential of 1H-pyrido[3,4-b]indol-1-one derivatives has been explored extensively. The core structure has proven to be a successful template for inhibitors of several key targets in oncology and beyond.

Anticancer Activity: A Multi-Pronged Assault

Derivatives of this scaffold have demonstrated potent anticancer activity through several distinct mechanisms of action.

2.1.1. Mechanism: Protein Kinase Inhibition

The dysregulation of protein kinases is a cornerstone of many cancers.[3] The 1H-pyrido[3,4-b]indol-1-one scaffold has been successfully utilized to design potent inhibitors of several oncogenic kinases.

• Bruton's Tyrosine Kinase (BTK) Inhibition: BTK is a critical target in B-cell malignancies.[4] Researchers have designed novel, non-covalent BTK inhibitors by using the pyrido[3,4-b]indol-1-one core as a scaffold. Structure-activity relationship (SAR) studies revealed that specific derivatives exhibit potent enzymatic activity against BTK, with IC50 values as low as 0.19 µM.[4] These compounds demonstrated significant antiproliferative activity in lymphoma cell lines, induced G1-phase cell cycle arrest and apoptosis, and effectively inhibited tumor growth in xenograft mouse models.[4]

• Epidermal Growth Factor Receptor (EGFR) Inhibition: Certain hybrids of 1H-pyrido[3,4-b]indol-1-one have been synthesized and show selective cytotoxicity toward triple-negative breast cancer (TNBC) cells, such as MDA-MB-231.[1] Molecular docking studies have further supported these findings by elucidating the binding affinity of these compounds toward the EGFR, indicating their potential to interfere with this key cancer-related pathway.[1]

• Cell Cycle Kinase (Cdc7) Inhibition: The serine-threonine kinase Cdc7 is essential for the initiation of DNA replication and is a pivotal component in linking cell cycle regulation to genome duplication.[3] The 1H-pyrido[3,4-b]indol-1-one framework has been identified as a promising starting point for the development of novel Cdc7 inhibitors.[3]

2.1.2. Mechanism: Disruption of Protein-Protein Interactions (PPIs)

• MDM2 Inhibition: The Murine Double Minute 2 (MDM2) protein is a key negative regulator of the p53 tumor suppressor. Inhibiting the MDM2-p53 interaction is a major therapeutic strategy in oncology. Computational modeling indicated that the pyrido[3,4-b]indole class of compounds could bind to MDM2.[5] Subsequent synthesis and biological evaluation confirmed this, leading to the identification of derivatives with potent, broad-spectrum anticancer activity. The most active compounds exhibited IC50 values in the nanomolar range (80-200 nM) against breast, colon, melanoma, and pancreatic cancer cells.[5][6] A consistent mechanistic feature observed for this class of compounds is the induction of a strong, selective G2/M cell cycle phase arrest.[5][6]

Caption: The p53-MDM2 signaling pathway and inhibition point.

Quantitative Anticancer Activity

The following table summarizes the in vitro antiproliferative activity of a lead pyrido[3,4-b]indole derivative across various human cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Reference
HCT116	Colon	0.13
HPAC	Pancreatic	0.29
MIA PaCa-2	Pancreatic	0.20
MCF-7	Breast (ER+)	0.26
MDA-MB-468	Breast (Triple Negative)	0.08
A375	Melanoma	0.23
U-937	Lymphoma	~0.22	[4]
Ramos	Lymphoma	~0.19	[4]

Pharmacokinetic Profile: Addressing the Data Gap

A thorough review of existing literature reveals a significant lack of publicly available data on the absorption, distribution, metabolism, and excretion (ADME) of the parent 1H-pyrido[3,4-b]indol-1-one compound. It is crucial for drug development professionals to understand that the pharmacokinetic properties of derivatives are heavily influenced by their specific substitutions, which alter key physicochemical properties like lipophilicity, solubility, and metabolic stability.

To bridge this gap, we present a standardized, field-proven protocol for conducting a preliminary in-vivo pharmacokinetic study in rodents. This methodology provides the foundational data required to assess the drug-like properties of any new derivative based on this scaffold.

Experimental Protocol: Rodent Pharmacokinetic Study

Objective: To determine the key pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, F%) of a novel 1H-pyrido[3,4-b]indol-1-one derivative following intravenous and oral administration in Sprague-Dawley rats.

Causality Statement: Using both intravenous (IV) and oral (PO) routes is essential. The IV arm provides data on the drug's distribution and elimination independent of absorption, allowing for the calculation of absolute bioavailability (F%) when compared to the PO arm. A satellite group for PO dosing is used to minimize the number of blood draws from any single animal, reducing stress-induced physiological changes.

Methodology:

• Animal Model: Male Sprague-Dawley rats (n=6 per group), 8-10 weeks old, weighing 250-300g. Animals are cannulated (jugular vein) 48 hours prior to the study to facilitate stress-free blood sampling.

• Compound Formulation:

  • IV Formulation: 1 mg/mL solution in 10% DMSO, 40% PEG400, 50% Saline.

  • PO Formulation: 5 mg/mL suspension in 0.5% methylcellulose with 0.1% Tween 80.

• Dosing:

  • IV Group (n=3): Administer a single bolus dose of 1 mg/kg via the tail vein.

  • PO Group (n=3): Administer a single dose of 5 mg/kg via oral gavage.

• Blood Sampling:

  • Collect sparse blood samples (~100 µL) from the jugular vein cannula into K2-EDTA coated tubes at pre-dose and at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Process blood to plasma via centrifugation (2000 x g for 10 min at 4°C) and store at -80°C until analysis.

• Bioanalysis (LC-MS/MS):

  • Develop a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the test compound in plasma.

  • Perform sample clean-up using protein precipitation (e.g., with acetonitrile containing an internal standard).

  • Analyze samples against a standard curve prepared in blank matrix plasma.

• Pharmacokinetic Analysis:

  • Calculate plasma concentration vs. time profiles for each animal.

  • Perform non-compartmental analysis (NCA) using appropriate software (e.g., Phoenix WinNonlin) to determine the following parameters:

    • Cmax (Maximum observed concentration)

    • Tmax (Time to reach Cmax)

    • AUC(0-t) (Area under the curve from time 0 to the last measurable point)

    • AUC(0-inf) (Area under the curve extrapolated to infinity)

    • t1/2 (Terminal half-life)

    • CL (Clearance - IV only)

    • Vdss (Volume of distribution at steady state - IV only)

    • F% (Absolute Bioavailability) = [AUC(PO)/Dose(PO)] / [AUC(IV)/Dose(IV)] * 100

Caption: A standard workflow for a preclinical pharmacokinetic study.

Conclusion and Future Directions

The 1H-pyrido[3,4-b]indol-1-one scaffold is a pharmacologically significant structure with demonstrated utility in the design of potent modulators of high-value disease targets, particularly in oncology. The wealth of pharmacodynamic data stands in stark contrast to the absence of public pharmacokinetic information for the parent compound. This guide has synthesized the known biological activities while providing a robust, practical framework for generating the essential ADME data needed to advance novel derivatives. Future success in translating the clear potential of this scaffold into clinical candidates will be critically dependent on a dual-pronged approach: continuing innovative medicinal chemistry to optimize on-target potency while simultaneously applying rigorous pharmacokinetic and ADME screening to ensure that these potent molecules possess the drug-like properties necessary for therapeutic success.

References

• Patil, S. A., Addo, J. K., Deokar, H., Sun, S., Wang, J., Li, W., Suttle, D. P., Wang, W., Zhang, R., & Buolamwini, J. K. (2017). Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents. Drug Designing: Open Access, 6(1). [Link]

• Patil, S. A., Addo, J. K., Deokar, H., Sun, S., Wang, J., Li, W., Suttle, D. P., Wang, W., Zhang, R., & Buolamwini, J. K. (2017). Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents. PMC. [Link]

• Al-Ostoot, F. H., Al-Ghorbani, M., K. Al-Majid, A. M., El-Senduny, F. F., Badria, F. A., & Barakat, A. (2025). Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies. RSC Advances, 15(38), 26305-26316. [Link]

• Wang, Y., Zhang, Y., Wang, A., Xu, Y., Zhu, W., Chen, Z., & Li, H. (2022). Discovery of pyrido[3,4-b]indol-1-one derivatives as novel non-covalent Bruton's tyrosine kinase (BTK) inhibitors. Bioorganic Chemistry, 119, 105541. [Link]

• Nerviano, A., & Vianello, P. (2009). 1H-Pyrido[3,4-B]indol-1-one and 2,3,4,9-Tetrahydro-1H-Beta-Carbolin-1-one Derivatives.

• Patil, S. A., Addo, J. K., Deokar, H., et al. (2017). Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-B] Indole Derivatives as Broad-Spectrum Potent Anticancer Agents. Amanote Research. [Link]

• Chem-Impex. (n.d.). 9H-Pyrido[3,4-b]indole. Chem-Impex. [Link]

• Patil, S. A., Addo, J. K., Deokar, H., Sun, S., Wang, J., Li, W., Suttle, D. P., Wang, W., Zhang, R., & Buolamwini, J. K. (2017). Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4- b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents. PubMed. [Link]

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An In-Depth Technical Guide to the Metabolic Pathways of 1H-Pyrido[3,4-b]indol-1-one in Human Liver Microsomes

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 1H-Pyrido[3,4-b]indol-1-one (Norharman)

1H-Pyrido[3,4-b]indol-1-one, more commonly known as norharman, is a naturally occurring β-carboline alkaloid. It is not an obscure compound but one that humans are regularly exposed to through various sources, including tobacco smoke and certain foods.[1][2][3] Norharman exhibits a wide array of biological, psychopharmacological, and toxicological activities.[1][2][3] Its ability to interact with various enzyme systems, including the cytochrome P450 (CYP) superfamily, makes understanding its metabolic fate a critical endeavor.[1][2][3] For drug development professionals, norharman serves as both a potential modulator of drug metabolism and a structural backbone for novel therapeutic agents. This guide provides a detailed exploration of its metabolic pathways in human liver microsomes (HLMs), the primary in vitro tool for studying Phase I drug metabolism.[4][5]

Overview of Hepatic Metabolism and the Role of Human Liver Microsomes

The liver is the principal organ for drug and xenobiotic metabolism. This biotransformation process is broadly categorized into Phase I (functionalization) and Phase II (conjugation) reactions. Human liver microsomes are vesicle-like artifacts derived from the endoplasmic reticulum of hepatocytes. They are a rich source of Phase I enzymes, particularly the cytochrome P450 (CYP) superfamily, making them an indispensable and cost-effective model for in vitro drug metabolism studies.[5] The primary role of CYP enzymes is to catalyze the oxidation of substrates, increasing their hydrophilicity to facilitate excretion.[4] The major CYPs involved in the metabolism of most clinical drugs are from the CYP1, CYP2, and CYP3 families.[4]

Elucidation of Norharman's Metabolic Pathways in Human Liver Microsomes

Metabolic studies have demonstrated that norharman is efficiently oxidized by human liver microsomes into several products.[1][2][3] The primary reactions are ring hydroxylations and N-oxidation, classic examples of Phase I metabolism.

Key Metabolites Identified

The main metabolites of norharman produced by human liver microsomes are:

• 6-hydroxynorharman: This is a major metabolite, efficiently produced through hydroxylation of the β-carboline ring.[1][2][3]

• 3-hydroxynorharman: Another major hydroxylated metabolite.[1][2][3]

• Norharman-N(2)-oxide: An N-oxidation product.[1][2][3]

Cytochrome P450 Isozymes Involved

The biotransformation of norharman is not mediated by a single CYP enzyme but by a concerted effort of several isozymes, with clear specificities for the different metabolic routes.

• CYP1A2: This is the principal enzyme responsible for the formation of the major metabolites, 6-hydroxynorharman and 3-hydroxynorharman.[1][2] Norharman acts as a good ligand and substrate for CYP1A2.[1][2]

• CYP1A1: Also significantly contributes to the formation of 6-hydroxynorharman and 3-hydroxynorharman.[1][2]

• CYP2E1: This is the primary enzyme responsible for the production of norharman-N(2)-oxide.[1][2][3] It also contributes to a minor extent to the formation of 6-hydroxynorharman.[1][2]

• CYP2D6 and CYP2C19: These enzymes are considered minor contributors to the formation of 6-hydroxynorharman.[1][2]

• CYP3A4 and CYP2C9: These highly abundant hepatic CYPs show poor metabolic activity towards norharman, indicating they are not significant contributors to its primary oxidative metabolism.[2]

The oxidative metabolism of norharman is thus a detoxification pathway primarily carried out by CYP1A2 and CYP1A1, with smaller contributions from CYP2D6, CYP2C19, and CYP2E1.[1][2] This highlights the fact that individual variations in the expression and activity of these specific CYPs could influence the biotransformation of norharman and its ultimate biological effects.[1][2]

Caption: Oxidative metabolism of Norharman by human CYP enzymes.

Experimental Protocols for In Vitro Metabolism Studies

To investigate the metabolic pathways of a compound like norharman, a series of well-controlled experiments using HLMs are required. The following protocols represent a standard workflow.

Protocol 1: Metabolic Stability and Metabolite Profiling

Objective: To determine the rate of metabolism of norharman and identify the primary metabolites formed.

Materials:

• Pooled Human Liver Microsomes (HLM), 0.5 mg/mL

• Norharman (Substrate), typically 1-10 µM

• NADPH (Cofactor), 1 mM solution

• 0.1 M Phosphate Buffer (pH 7.4)

• Acetonitrile (Stopping Reagent)

• LC-MS/MS system for analysis

Methodology:

• Pre-incubation: Add HLM and phosphate buffer to a microcentrifuge tube. Pre-warm at 37°C for 5 minutes. This step allows the system to reach thermal equilibrium.

• Initiation: Add norharman to the tube and vortex gently. Pre-incubate for another 5 minutes.

• Start Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH solution. The presence of NADPH is critical as it's the reducing equivalent for CYP-mediated reactions.

• Control: Run a parallel incubation without NADPH. This serves as a negative control to ensure that any observed substrate loss is due to enzymatic metabolism and not non-specific degradation.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched by adding an equal volume of ice-cold acetonitrile. The organic solvent precipitates the microsomal proteins, halting the reaction.

• Sample Preparation: Centrifuge the quenched samples to pellet the precipitated protein.

• Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound (norharman) and identify potential metabolites based on their mass-to-charge ratio (m/z) and fragmentation patterns.[6][7][8]

Protocol 2: Reaction Phenotyping (CYP Isozyme Identification)

Objective: To identify which specific CYP isozymes are responsible for norharman metabolism.

Methodology: This protocol follows the same steps as Protocol 4.1 but includes an additional set of incubations. In these incubations, specific chemical inhibitors for major CYP enzymes are added to the pre-incubation step.

Example Inhibitors:

• α-Naphthoflavone: An inhibitor of CYP1A2.[2]

• Ketoconazole: A potent inhibitor of CYP3A4.

• Quinidine: An inhibitor of CYP2D6.

• Ticlopidine: An inhibitor of CYP2C19.

• Diethyldithiocarbamate: An inhibitor of CYP2E1.

Interpretation:

• A significant reduction in the formation of a specific metabolite in the presence of an inhibitor points to the involvement of that respective CYP isozyme in its formation. For example, studies show that the formation of 6-hydroxynorharman and 3-hydroxynorharman is highly inhibited by low micromolar concentrations of α-naphthoflavone, confirming the primary role of CYP1A2.[2]

Caption: General workflow for in vitro metabolism studies in HLMs.

Quantitative Analysis and Data Presentation

The data generated from the above experiments allow for a quantitative assessment of norharman's metabolic profile.

Enzyme Kinetics

By incubating with a range of norharman concentrations, Michaelis-Menten kinetics can be determined for the formation of each major metabolite. This provides key parameters:

• Km (Michaelis constant): The substrate concentration at which the reaction rate is half of Vmax. A lower Km value suggests a higher affinity of the enzyme for the substrate. Norharman generally shows low Km values for its major metabolic pathways.[1][2]

• Vmax (maximum reaction velocity): The maximum rate of the reaction at saturating substrate concentrations.

Table 1: Illustrative Kinetic Parameters for Norharman Metabolism in HLM

Metabolite Formed	Primary CYP Enzyme	Apparent Km (µM)	Relative Vmax (pmol/min/mg)
6-hydroxynorharman	CYP1A2	5-15	High
3-hydroxynorharman	CYP1A2	10-25	Moderate
Norharman-N(2)-oxide	CYP2E1	>50	Low

Note: These values are illustrative and compiled from typical findings in literature such as Herraiz et al., 2008.[1][2]

Human liver microsomes show a higher metabolic rate (Vmax) for the formation of 6-hydroxy-β-carbolines compared to 3-hydroxy-β-carbolines or the N-oxide products.[2]

Conclusion and Future Directions

The metabolic landscape of 1H-pyrido[3,4-b]indol-1-one (norharman) in human liver microsomes is well-defined, dominated by CYP1A2-mediated hydroxylation with contributions from several other CYP isozymes. This knowledge is crucial for predicting potential drug-drug interactions, understanding inter-individual variability in its disposition, and guiding the development of new chemical entities based on the β-carboline scaffold. Future research may focus on the subsequent Phase II conjugation of these primary metabolites and exploring the metabolic profiles in extra-hepatic tissues to build a complete, systemic understanding of norharman's fate in the human body.

References

• Herraiz, T., & Chaparro, C. (2008). Oxidative metabolism of the bioactive and naturally occurring beta-carboline alkaloids, norharman and harman, by human cytochrome P450 enzymes. Chemical Research in Toxicology, 21(11), 2240-2248. [Link]

• Herraiz, T., & Chaparro, C. (2008). Oxidative Metabolism of the Bioactive and Naturally Occurring β-Carboline Alkaloids, Norharman and Harman, by Human Cytochrome P450 Enzymes. Chemical Research in Toxicology, 21(11), 2240-2248. [Link]

• Herraiz, T., & Chaparro, C. (2008). Oxidative Metabolism of the Bioactive and Naturally Occurring β-Carboline Alkaloids, Norharman and Harman, by Human Cytochrome P450 Enzymes | Request PDF. ResearchGate. [Link]

• Totsuka, Y., Kataoka, H., Takamura-Enya, T., Sugimura, T., & Wakabayashi, K. (2002). In vitro and in vivo formation of aminophenylnorharman from norharman and aniline. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 506-507, 49-54. [Link]

• Lee, J. S., & Lee, M. G. (2021). Cytochrome P450 Enzymes and Drug Metabolism in Humans. Molecules, 26(23), 7219. [Link]

• Al-Asmari, A. I., & Al-Zahrania, A. M. (2023). In Vitro Drug Metabolism Studies Using Human Liver Microsomes. IntechOpen. [Link]

• Kim, H., et al. (2025). Evaluation of the Formation of Six Beta-Carboline Alkaloids, a Class of Natural Toxins, in Meat Products Using Liquid Chromatography Tandem Mass Spectrometry. Foods, 14(11), 1635. [Link]

• Xiao, J. F., & Zhou, B. (2012). Metabolite identification and quantitation in LC–MS/MS-based metabolomics. TrAC Trends in Analytical Chemistry, 32, 1-14. [Link]

• Yan, Z., & Caldwell, G. W. (2007). Analytical strategies for identifying drug metabolites. Medicinal research reviews, 27(3), 395-425. [Link]

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Identification of 1H-pyrido[3,4-b]indol-1-one Metabolites In Vivo: A Comprehensive Technical Guide

Executive Summary

The 1H-pyrido[3,4-b]indol-1-one scaffold—a core structural motif found in beta-carbolinone alkaloids—has emerged as a highly versatile pharmacophore in modern drug discovery. Derivatives of this tricyclic system have demonstrated potent biological activities, including1[1], 2[2], and targeted 3[3].

However, translating these promising candidates into viable clinical therapeutics requires a rigorous understanding of their in vivo pharmacokinetic fate. This whitepaper provides an in-depth, self-validating methodological framework for the extraction, detection, and structural elucidation of 1H-pyrido[3,4-b]indol-1-one metabolites using High-Resolution Mass Spectrometry (HRMS) and advanced data-mining algorithms.

Mechanistic Pathways of Biotransformation

Expertise & Causality: The biotransformation of a drug is fundamentally dictated by its electronic and steric properties. The 1H-pyrido[3,4-b]indol-1-one structure consists of a fused, highly conjugated, and electron-rich tricyclic system.

• Phase I Metabolism: Cytochrome P450 (CYP450) enzymes predominantly target the electron-dense aromatic indole ring for oxidative attack. This typically proceeds via an epoxide intermediate that rapidly rearranges to form stable mono- or di-hydroxylated metabolites. Furthermore, if the scaffold contains alkyl substituents (e.g., N-methyl or O-alkyl groups), oxidative dealkylation is a highly favored clearance pathway.

• Phase II Metabolism: Following Phase I activation, or acting directly on the native secondary amines of the pyrido-indole core, Phase II enzymes such as uridine 5'-diphospho-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs) attach bulky, polar moieties. This conjugation drastically increases the molecule's hydrophilicity, forcing its elimination through renal and biliary excretion routes.

Figure 1: In vivo biotransformation pathways of 1H-pyrido[3,4-b]indol-1-one derivatives.

Experimental Methodology: In Vivo Profiling

To ensure high trustworthiness and reproducibility, the following protocol is designed as a self-validating system for the extraction of metabolites from complex biological matrices.

Step-by-Step Protocol: Dosing and Sample Preparation

• Animal Dosing: Administer the 1H-pyrido[3,4-b]indol-1-one derivative to Sprague-Dawley rats (n=3 per route) via intravenous (IV, 2 mg/kg) and oral (PO, 10 mg/kg) routes.

• Biofluid Collection: Collect blood into heparinized tubes at pre-dose, 0.5, 1, 2, 4, 8, and 24 hours. Centrifuge at 4°C (3000 × g, 10 min) to separate plasma. Collect urine and feces in metabolic cages over a 0–24h interval.

• Protein Precipitation (Plasma): Aliquot 100 µL of plasma and add 300 µL of ice-cold acetonitrile (ACN). Vortex for 2 minutes and centrifuge at 14,000 × g for 15 minutes.

  • Causality: Cold ACN effectively denatures and crashes out massive plasma proteins while its polarity is sufficient to maintain highly polar Phase II conjugates (glucuronides/sulfates) in the supernatant, preventing the loss of late-stage metabolites.

• Solid-Phase Extraction (Urine): Dilute urine samples 1:4 with LC-MS grade water. Load onto a pre-conditioned Oasis HLB SPE cartridge. Wash with 5% methanol in water and elute with 100% methanol. Evaporate to dryness under nitrogen and reconstitute in 100 µL of the initial mobile phase.

Figure 2: Standardized workflow for in vivo metabolite identification using UHPLC-HRMS.

Analytical Strategy: UHPLC-HRMS/MS

High-resolution mass spectrometry (HRMS), such as Q-TOF or Orbitrap platforms, is mandatory for modern metabolite identification due to its sub-5 ppm mass accuracy, which is required to determine exact elemental compositions.

Step-by-Step Protocol: LC-HRMS/MS Acquisition

• Chromatographic Separation: Inject 5 µL of the reconstituted sample onto a C18 reversed-phase column (e.g., 2.1 × 100 mm, 1.7 µm) maintained at 40°C.

• Gradient Elution: Use Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Run a linear gradient from 5% B to 95% B over 15 minutes to resolve isobaric metabolites (e.g., distinguishing 5-hydroxy from 6-hydroxy isomers).

• Mass Spectrometry: Operate the HRMS in positive electrospray ionization (ESI+) mode. Utilize a Data-Dependent Acquisition (DDA) method: acquire a full-scan MS (m/z 100–1000) at high resolution (e.g., 70,000 FWHM), followed by MS/MS fragmentation of the top 5 most intense ions using Higher-energy Collisional Dissociation (HCD).

Data Processing via Mass Defect Filtering (MDF)

Biological matrices produce thousands of background ions that obscure trace drug signals.4[4] that solves this problem.

• Causality: Metabolic biotransformations alter the nominal mass of a drug (e.g., adding 16 Da for oxygen) but keep the fractional mass defect (the decimal portion of the exact mass) within a predictable, narrow window (±50 mDa) relative to the parent compound. By applying an MDF template centered on the exact mass of the 1H-pyrido[3,4-b]indol-1-one parent, the software computationally filters out endogenous matrix interference, selectively enriching the signals of true metabolites[4].

Data Presentation and Structural Elucidation

The elucidation of metabolites relies on exact mass shifts and diagnostic MS/MS fragmentation. The tricyclic core of 1H-pyrido[3,4-b]indol-1-one typically yields a highly stable characteristic fragment ion (e.g., m/z 185.0715 for the unsubstituted tetrahydro-beta-carbolinone core), which serves as a structural anchor during MS/MS interpretation.

Table 1: Typical Biotransformation Mass Shifts for 1H-pyrido[3,4-b]indol-1-one Derivatives

Metabolic Pathway	Elemental Shift	Exact Mass Shift (Da)	Expected Retention Time Shift
Hydroxylation (Phase I)	+ O	+ 15.9949	Earlier (Increased polarity)
N-Dealkylation (Phase I)	- CH₂	- 14.0157	Variable (Depends on position)
Glucuronidation (Phase II)	+ C₆H₈O₆	+ 176.0321	Significantly Earlier
Sulfation (Phase II)	+ SO₃	+ 79.9568	Earlier
Dihydroxylation (Phase I)	+ O₂	+ 31.9898	Earlier

Self-Validating Protocol Rules

To eliminate false positives and ensure scientific integrity, the data interpretation must adhere to three strict validation pillars:

• Matrix Blank Subtraction: The primary source of false positives is endogenous isobaric interference. A vehicle-dosed animal matrix must be processed in parallel. Any feature present in the blank matrix with an intensity >5% of the dosed sample is automatically excluded[5].

• Isotopic Fidelity: The experimental isotopic pattern of the putative metabolite must match the theoretical isotopic distribution of its proposed elemental formula with a fit score of >90%.

• Diagnostic Fragment Anchoring: True metabolites must yield MS/MS product ions that map back to the parent scaffold. The preservation of the core tricyclic fragment in the MS/MS spectrum confirms the metabolite's lineage to the administered drug.

Conclusion

The comprehensive in vivo identification of 1H-pyrido[3,4-b]indol-1-one metabolites requires a synergistic approach combining rigorous sample preparation, high-resolution mass spectrometry, and advanced data-mining algorithms like Mass Defect Filtering. By understanding the intrinsic chemical reactivity of the beta-carbolinone scaffold and applying self-validating analytical controls, researchers can accurately map the pharmacokinetic fate of these promising therapeutic agents, thereby accelerating lead optimization, improving bioavailability, and ensuring rigorous safety profiling.

References

• 1H-Pyrido[3,4-B]indol-1-one and 2,3,4,9-Tetrahydro-1H-Beta-Carbolin-1-one Derivatives. Google Patents (EP2003129B1).1

• Design, Synthesis, and Biological Evaluation of PKD Inhibitors. PubMed Central (PMC).2

• Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies. PubMed Central (PMC).3

• Drug Metabolite Profiling and Identification by High-resolution Mass Spectrometry. PubMed Central (PMC).4

• The application of a novel high-resolution mass spectrometry-based analytical strategy to rapid metabolite profiling of a dual drug combination in humans. PubMed.5

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• 5. The application of a novel high-resolution mass spectrometry-based analytical strategy to rapid metabolite profiling of a dual drug combination in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Total Synthesis of 1H-pyrido[3,4-b]indol-1-one via Pictet-Spengler Reaction

Introduction: The Significance of the β-Carbolinone Scaffold

The 1H-pyrido[3,4-b]indol-1-one, a key β-carbolinone, represents a privileged heterocyclic scaffold in medicinal chemistry and natural product synthesis.[1] This tricyclic system is a core structural motif in a multitude of alkaloids isolated from various plant and animal sources, exhibiting a wide spectrum of potent biological activities.[2] The inherent planarity of the aromatic β-carboline core allows for effective intercalation with DNA, while the lactam functionality provides a crucial hydrogen bonding motif, making these compounds attractive candidates for the development of novel therapeutic agents, particularly in oncology.[3]

This application note provides a comprehensive guide for the total synthesis of 1H-pyrido[3,4-b]indol-1-one, leveraging the robust and versatile Pictet-Spengler reaction as the cornerstone of the synthetic strategy. The protocols and insights provided herein are curated for researchers, scientists, and drug development professionals seeking to construct this valuable molecular framework.

Overall Synthetic Strategy: A Two-Stage Approach

The synthesis of 1H-pyrido[3,4-b]indol-1-one is efficiently achieved through a two-stage process. The initial and key bond-forming event is the Pictet-Spengler reaction, which constructs the core tetrahydro-β-carboline ring system. This is followed by a subsequent oxidation step to introduce the aromaticity and the α,β-unsaturated lactam moiety present in the final target molecule.

Caption: High-level workflow for the synthesis of 1H-pyrido[3,4-b]indol-1-one.

Part 1: The Pictet-Spengler Reaction - Constructing the Core

The Pictet-Spengler reaction is a powerful and widely utilized method for the synthesis of tetrahydroisoquinolines and tetrahydro-β-carbolines.[3] Discovered in 1911 by Amé Pictet and Theodor Spengler, this acid-catalyzed cyclization involves the condensation of a β-arylethylamine with a carbonyl compound to form an iminium ion, which then undergoes an intramolecular electrophilic aromatic substitution to yield the cyclized product.[4]

Causality in Experimental Choices: The Role of the Acid Catalyst and Carbonyl Source

The choice of acid catalyst is critical for the success of the Pictet-Spengler reaction. Brønsted acids, such as hydrochloric acid or trifluoroacetic acid, are commonly employed to facilitate the formation of the key electrophilic N-acyliminium ion intermediate.[5][6] The concentration and strength of the acid must be carefully controlled; insufficient acidity leads to a sluggish reaction, while excessive acidity can protonate the indole nitrogen, deactivating it towards the intramolecular cyclization.

The carbonyl source dictates the substitution pattern at the C1 position of the resulting tetrahydro-β-carboline. For the synthesis of the target lactam, a C1 synthon that can be readily converted to a carbonyl group is required. A common and effective strategy involves the use of glyoxylic acid, which introduces a carboxylic acid at the C1 position. This carboxylic acid can then participate in a subsequent lactamization. Alternatively, formaldehyde can be used, leading to an unsubstituted C1 position in the tetrahydro-β-carboline, which can then be oxidized in a later step to form the lactam.

Mechanistic Insight: The Pictet-Spengler Cyclization

The mechanism of the Pictet-Spengler reaction commences with the condensation of the amino group of the tryptophan derivative with the carbonyl compound to form a Schiff base. Under acidic conditions, the Schiff base is protonated to generate a highly electrophilic N-acyliminium ion. The electron-rich indole ring then acts as a nucleophile, attacking the iminium ion in an intramolecular fashion. This cyclization can proceed through two potential pathways: direct attack at the C2 position of the indole or initial attack at the C3 position to form a spiroindolenine intermediate, which then rearranges to the final product.[7][8] The latter pathway is often favored. A final deprotonation step restores the aromaticity of the indole ring, yielding the tetrahydro-β-carboline product.

Caption: Mechanism of the Pictet-Spengler reaction.

Experimental Protocol 1: Synthesis of 2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid

This protocol details the synthesis of the tetrahydro-β-carboline intermediate via the Pictet-Spengler reaction of L-tryptophan with formaldehyde.

Materials:

• L-Tryptophan

• Formaldehyde (37% aqueous solution)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl, concentrated)

• Distilled water

• Ethanol

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Büchner funnel and filter paper

• pH meter or pH paper

Procedure:

• Reactant Preparation: In a 500 mL round-bottom flask, dissolve L-tryptophan (10.0 g, 49.0 mmol) in 100 mL of distilled water containing sodium hydroxide (2.0 g, 50.0 mmol). Stir the mixture at room temperature until a clear solution is obtained.

• Addition of Formaldehyde: To the stirred solution, add formaldehyde (37% aqueous solution, 4.0 mL, 53.3 mmol) dropwise over 10 minutes.

• Acidification and Cyclization: Slowly add concentrated hydrochloric acid to the reaction mixture until the pH reaches 4-5. A precipitate will begin to form.

• Reaction: Attach a reflux condenser and heat the mixture to reflux for 4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Isolation of Product: After the reaction is complete, cool the mixture to room temperature and then further cool in an ice bath for 1 hour to maximize precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with cold distilled water (3 x 30 mL) and then with cold ethanol (2 x 20 mL).

• Drying: Dry the product under vacuum to a constant weight. The desired 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid is obtained as a white to off-white solid.

Data Presentation: Pictet-Spengler Reaction Conditions and Yields

Entry	Tryptamine Derivative	Carbonyl Source	Catalyst/Solvent	Time (h)	Yield (%)	Reference
1	L-Tryptophan	Formaldehyde	HCl / H₂O	4	~85	Adapted from[9]
2	Tryptamine	Benzaldehyde	TFA / CH₂Cl₂	12	92	[3]
3	D-Tryptophan Methyl Ester	Piperonal	Benzoic Acid / Acetic Acid	24	92 (cis)	[10]
4	Tryptamine	Various Aldehydes	Cyanuric Chloride / DMSO	2-6	85-95	[11]

Part 2: Oxidation to 1H-pyrido[3,4-b]indol-1-one

The final step in the synthesis is the oxidation of the tetrahydro-β-carboline intermediate to the aromatic β-carbolinone. This transformation requires an oxidizing agent capable of dehydrogenation and, in cases where a carboxylic acid is present at C1, facilitating decarboxylation and subsequent oxidation to the lactam.

Causality in Experimental Choices: Selecting the Oxidizing Agent

Several oxidizing agents can be employed for this transformation. A classical and cost-effective method involves the use of potassium dichromate in the presence of acetic acid.[9] This strong oxidizing system effectively promotes both the decarboxylation of the C3-carboxylic acid and the aromatization of the heterocyclic ring system. Alternative, milder methods have also been developed, including the use of silver carbonate, which can be advantageous when sensitive functional groups are present in the molecule.[12]

Mechanistic Insight: The Oxidation and Lactam Formation

The mechanism of oxidation with potassium dichromate in acidic media is complex but is believed to proceed through a series of single-electron transfers. The tetrahydro-β-carboline is first oxidized to a dihydro-β-carboline intermediate. In the case of the C3-carboxylic acid-substituted intermediate, oxidative decarboxylation is a key step. Further oxidation leads to the fully aromatic β-carboline ring system. The formation of the lactam at C1 likely proceeds through the oxidation of the C1-methylene group to a carbonyl group.

Caption: Plausible mechanism for the oxidation to 1H-pyrido[3,4-b]indol-1-one.

Experimental Protocol 2: Oxidation to 1H-pyrido[3,4-b]indol-1-one

This protocol details the oxidation of 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid to the final product, 1H-pyrido[3,4-b]indol-1-one.

Materials:

• 2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid

• Potassium dichromate (K₂Cr₂O₇)

• Acetic acid (glacial)

• Sodium sulfite (Na₂SO₃)

• Distilled water

• Ethyl acetate

• Brine

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, suspend 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid (5.0 g, 23.1 mmol) in 100 mL of distilled water.

• Addition of Reagents: To the stirred suspension, add potassium dichromate (13.6 g, 46.2 mmol) followed by the slow addition of glacial acetic acid (20 mL).

• Reaction: Heat the reaction mixture to 100 °C and maintain for 2 hours. The color of the reaction mixture will change from orange to dark green.

• Quenching: Cool the reaction mixture to room temperature and carefully add a saturated aqueous solution of sodium sulfite until the orange color of excess dichromate disappears and a green precipitate of chromium(III) salts forms.

• Workup: Extract the aqueous mixture with ethyl acetate (3 x 75 mL). Combine the organic layers and wash with water (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford 1H-pyrido[3,4-b]indol-1-one as a solid.

Data Presentation: Oxidation Methods and Conditions

Entry	Starting Material	Oxidizing Agent / Conditions	Time (h)	Yield (%)	Reference
1	Tetrahydro-β-carboline-3-carboxylic acid	K₂Cr₂O₇ / Acetic Acid, 100 °C	2	~40-50	Adapted from[9]
2	Tetrahydro-β-carbolines	Silver Carbonate / DMF, reflux	1-4	50-80	[12]
3	Tetrahydro-β-carbolines	Pd/C / Xylene, reflux	1-2	50-75	[3]
4	Tetrahydro-β-carbolines	IBX / TBAB, rt	2-4	70-90	[13]

Conclusion

The total synthesis of 1H-pyrido[3,4-b]indol-1-one presented herein provides a reliable and scalable route to this important heterocyclic scaffold. The strategic application of the Pictet-Spengler reaction allows for the efficient construction of the core ring system, while a subsequent oxidation step furnishes the final product. The detailed protocols and mechanistic insights offered in this application note are intended to empower researchers in the fields of organic synthesis and drug discovery to access this and related β-carbolinone derivatives for further investigation and development.

References

• Malaysian Journal of Analytical Sciences, Vol 26 No 1 (2022): 155 - 165. [Link]

• This reference is not available online.
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• The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. Molecules. 2016 May; 21(5): 653. [Link]

• This reference is not available online.
• Methodologies for the Synthesis of β-Carbolines. This reference is not available online.

• Pictet–Spengler reaction - Wikipedia. [Link]

• Synthesis of β-Carbolines via a Silver-Mediated Oxidation of Tetrahydro-β-carbolines. This reference is not available online.

• Exploring the Chemistry of Spiroindolenines by Mechanistically-Driven Reaction Development: Asymmetric Pictet–Spengler-type Reactions and Beyond. Accounts of Chemical Research 2020 53 (5), 1136-1152. [Link]

• This reference is not available online.

• The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC. [Link]

• Mild and efficient cyanuric chloride catalyzed Pictet–Spengler reaction. Beilstein J. Org. Chem. 2013, 9, 1228–1235. [Link]

• A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)-one Derivatives from 3-Substituted β-Carbolines. Molecules 2010, 15(8), 5733-5743. [Link]

• This reference is not available online.
• Highly stereoselective Pictet-Spengler reaction of D-tryptophan methyl ester with piperonal: convenient syntheses of Cialis (Tadalafil), 12a-epi-Cialis, and their deuterated analogues. This reference is not available online.
• This reference is not available online.
• Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b] indole Derivatives as Broad-Spectrum Potent Anticancer Agents. This reference is not available online.
• This reference is not available online.

• 2,3,4,9-Tetrahydro-1H-pyrido(3,4-b)indol-1-one. PubChem. [Link]

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• 2. A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)-one Derivatives from 3-Substituted β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cobalt-catalyzed carbonylative synthesis of free (NH)-tetrahydro-β-carbolinones from tryptamine derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. Use of the kinetically controlled Pictet–Spengler reaction in the asymmetric synthesis of indole alkaloids: formal syntheses of (–)-ajmaline, (–)-koumine, (–)-taberpsychine, (–)-koumidine and (–)-suavoline - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 11. EP2107059A1 - Conversion of tryptophan into ß-carboline derivatives - Google Patents [patents.google.com]
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• 13. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

Application Notes and Protocols for the Extraction of 1H-Pyrido[3,4-b]indol-1-one from Natural Plant Sources

Introduction: The Significance of 1H-Pyrido[3,4-b]indol-1-ones

The 1H-pyrido[3,4-b]indol-1-one scaffold, a derivative of the β-carboline family of alkaloids, represents a class of heterocyclic compounds with significant and diverse pharmacological potential. These molecules are structurally analogous to endogenous neuroregulators and have been shown to interact with various biological targets. Their therapeutic promise spans a range of applications, including acting as novel non-covalent Bruton's tyrosine kinase (BTK) inhibitors for cancer therapy and exhibiting other valuable bioactivities.[1] The isolation of these compounds from natural sources is a critical first step in drug discovery and development, providing a basis for further pharmacological investigation and semi-synthetic modifications.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the extraction and purification of 1H-pyrido[3,4-b]indol-1-ones from plant materials. The protocols outlined herein are based on established principles of alkaloid chemistry and have been adapted from methodologies for structurally related β-carboline alkaloids.

Conceptual Framework: The Chemistry of Alkaloid Extraction

The extraction of 1H-pyrido[3,4-b]indol-1-ones, like other alkaloids, hinges on their basic nature due to the presence of nitrogen atoms within their heterocyclic structure. This basicity allows for a highly selective extraction methodology known as acid-base extraction. In an acidic medium, the nitrogen atoms become protonated, forming salts that are soluble in aqueous solutions. Conversely, in a basic environment, the alkaloids are deprotonated, rendering them as free bases that are soluble in organic solvents. This differential solubility is the cornerstone of their separation from other plant metabolites.

Plant Material: Selection and Preparation

While 1H-pyrido[3,4-b]indol-1-ones may be present in various plant species, members of the Zygophyllaceae and Simaroubaceae families are known to be rich sources of structurally related β-carboline alkaloids. Notably, the seeds of Peganum harmala (Syrian Rue) and the bark and fruit of Picrasma javanica are well-documented sources of these compounds.[2][3][4]

Protocol for Plant Material Preparation:

• Collection and Drying: Collect the desired plant material (e.g., seeds, bark). Ensure proper botanical identification to avoid the collection of incorrect species. The plant material should be thoroughly dried to a constant weight to prevent enzymatic degradation and microbial growth. Air-drying in a well-ventilated area or oven-drying at a low temperature (40-50°C) are suitable methods.

• Grinding: Once dried, grind the plant material into a fine powder using a mechanical grinder. This increases the surface area for efficient solvent penetration and extraction.

Extraction and Purification Workflow

The following diagram illustrates the overall workflow for the extraction and purification of 1H-pyrido[3,4-b]indol-1-ones from plant sources.

Caption: Overall workflow for the extraction and purification of 1H-pyrido[3,4-b]indol-1-one.

Detailed Experimental Protocols

The following protocols are adapted from established methods for the extraction of β-carboline alkaloids from Peganum harmala seeds and can be applied for the extraction of 1H-pyrido[3,4-b]indol-1-ones.

Part 1: Extraction of Crude Alkaloids

This part of the protocol focuses on the initial extraction and separation of the crude alkaloid fraction from the plant matrix.

Materials and Reagents:

• Dried and powdered plant material (e.g., Peganum harmala seeds)

• n-Hexane

• Methanol (MeOH)

• Hydrochloric acid (HCl), 5% solution

• Ammonium hydroxide (NH₄OH), concentrated solution

• Chloroform (CHCl₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Distilled water

• Beakers, Erlenmeyer flasks, and graduated cylinders

• Reflux apparatus

• Heating mantle

• Filtration apparatus (e.g., Büchner funnel and filter paper)

• Separatory funnel

• Rotary evaporator

Step-by-Step Protocol:

• Defatting:

  • Place 100 g of the powdered plant material into a large beaker.

  • Add 500 mL of n-hexane and stir for 30 minutes at room temperature. This step removes nonpolar compounds like fats and waxes, which can interfere with subsequent extraction steps.

  • Filter the mixture and discard the hexane extract. Retain the plant residue.

• Acidic Extraction:

  • Transfer the defatted plant residue to a round-bottom flask.

  • Add a mixture of 500 mL of 60% methanol and 200 mL of 5% hydrochloric acid. The acidic methanol protonates the alkaloids, converting them into their salt forms, which are soluble in the polar solvent mixture.

  • Heat the mixture under reflux for 2 hours at 50°C.

  • Allow the mixture to cool to room temperature and then filter to separate the extract from the plant debris.

• Acid-Base Partitioning:

  • Concentrate the filtrate using a rotary evaporator to remove the methanol.

  • The remaining aqueous extract is then transferred to a separatory funnel.

  • Wash the aqueous extract with 50 mL of chloroform to remove any remaining non-alkaloidal impurities. Discard the chloroform layer.

  • Basify the aqueous layer by adding concentrated ammonium hydroxide dropwise until the pH reaches approximately 9-10. This deprotonates the alkaloid salts, converting them back to their free base form, which are insoluble in water but soluble in organic solvents.

  • Extract the basified aqueous solution three times with 100 mL portions of chloroform. Combine the chloroform extracts.

• Drying and Concentration:

  • Dry the combined chloroform extracts over anhydrous sodium sulfate to remove any residual water.

  • Filter the dried extract and concentrate it to dryness using a rotary evaporator to yield the crude alkaloid extract.

Part 2: Purification by Column Chromatography

The crude alkaloid extract obtained is a mixture of different compounds. Column chromatography is a highly effective method for isolating the target 1H-pyrido[3,4-b]indol-1-one.

Materials and Reagents:

• Crude alkaloid extract

• Silica gel (60-120 mesh) for column chromatography

• n-Hexane

• Ethyl acetate

• Methanol

• Glass chromatography column

• Fraction collector or test tubes

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm and 366 nm)

Step-by-Step Protocol:

• Column Preparation:

  • Prepare a slurry of silica gel in n-hexane.

  • Carefully pack the chromatography column with the slurry, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle and then drain the excess solvent until the solvent level is just above the top of the silica gel.

• Sample Loading:

  • Dissolve the crude alkaloid extract in a minimal amount of chloroform or the initial mobile phase.

  • Carefully load the dissolved sample onto the top of the silica gel column.

• Elution and Fraction Collection:

  • Elute the column with a gradient of increasing polarity. Start with 100% n-hexane and gradually increase the proportion of ethyl acetate, followed by the addition of methanol. A suggested gradient is provided in the table below.

  • Collect the eluate in fractions of a fixed volume (e.g., 10-20 mL).

• Monitoring and Identification:

  • Monitor the separation by spotting the collected fractions on TLC plates.

  • Develop the TLC plates in a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3 v/v).

  • Visualize the spots under a UV lamp. β-carboline alkaloids are known to fluoresce under UV light.

  • Combine the fractions containing the purified 1H-pyrido[3,4-b]indol-1-one based on their TLC profiles.

• Final Concentration:

  • Evaporate the solvent from the combined fractions containing the pure compound using a rotary evaporator to obtain the isolated 1H-pyrido[3,4-b]indol-1-one.

Table 1: Suggested Solvent Gradient for Column Chromatography

Step	n-Hexane (%)	Ethyl Acetate (%)	Methanol (%)	Purpose
1	100	0	0	Elution of non-polar impurities
2	90	10	0	Gradual increase in polarity
3	70	30	0	Elution of less polar alkaloids
4	50	50	0	Elution of target compound (likely)
5	0	100	0	Elution of more polar compounds
6	0	90	10	Elution of highly polar alkaloids

Self-Validating System and Quality Control

To ensure the identity and purity of the isolated compound, it is crucial to perform analytical validation.

• Thin-Layer Chromatography (TLC): Compare the Rf value of the isolated compound with a known standard of 1H-pyrido[3,4-b]indol-1-one, if available.

• High-Performance Liquid Chromatography (HPLC): HPLC analysis can provide a quantitative measure of the purity of the isolated compound.

• Spectroscopic Analysis:

  • Mass Spectrometry (MS): To determine the molecular weight of the compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure of the compound.

Conclusion

The protocol described in this application note provides a robust and reproducible method for the extraction and purification of 1H-pyrido[3,4-b]indol-1-one from natural plant sources. By leveraging the principles of acid-base extraction and column chromatography, researchers can efficiently isolate these pharmacologically significant compounds for further investigation. The adaptability of this protocol to different plant materials and the inclusion of self-validating analytical steps ensure the integrity and reliability of the obtained results.

References

• Cao, R., Peng, W., Wang, Z., & Xu, A. (2007). β-Carboline alkaloids: biochemical and pharmacological functions. Current medicinal chemistry, 14(4), 479–500.
• Herraiz, T., González, D., Ancín-Azpilicueta, C., Arán, V. J., & Guillén, H. (2010). β-Carboline alkaloids in Peganum harmala and inhibition of human monoamine oxidase (MAO). Food and Chemical Toxicology, 48(3), 839-845.
• Kartal, M., Koyun, M., & Sokmen, A. (2003). A new and simple method for the isolation of harmine and harmaline from Peganum harmala seeds. Pharmazie, 58(8), 587-588.
• Moloudizargari, M., Mikaili, P., Aghajanshakeri, S., Asghari, M. H., & Shayegh, J. (2013). Pharmacological and therapeutic effects of Peganum harmala and its main alkaloids. Pharmacognosy reviews, 7(14), 199.
• Pavanand, K., Nutakul, W., Dechatiwongse, T., Yoshihira, K., & Yongvanitchit, K. (1989). In vitro antimalarial activity of a B-carboline alkaloid from Picrasma javanica. Planta medica, 55(02), 133-135.

• Saiin, C., & Sirithunyalug, B. (2017). Review of the chemical structures and antimalarial activities of indole alkaloids isolated from Picrasma javanica Bl. Advancement in Medicinal Plant Research, 5(2), 29-36. [Link]

• Sharmin, T., Islam, F., & Rashid, M. A. (2023). Bioactivities of Picrasma javanica Blume. leaf extract. *African Journal

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• 4. maas.edu.mm [maas.edu.mm]

Application Notes and Protocols for 1H-Pyrido[3,4-b]indol-1-one as a Fluorescent Probe in Live-Cell Imaging

Introduction: Unveiling Cellular Landscapes with a Novel Fluorophore

In the dynamic world of cellular biology, fluorescent probes are indispensable tools that illuminate the intricate workings of living cells.[1] Small-molecule fluorescent probes offer distinct advantages, including their compact size, potential for high quantum yields, and the ability to be chemically tailored for specific applications. This document introduces the potential of 1H-pyrido[3,4-b]indol-1-one, also known as norharmanone, and its derivatives as a promising class of fluorescent probes for live-cell imaging. The rigid, planar tricyclic structure of the β-carboline scaffold forms the core of these molecules, a framework that has been explored for various biological activities, including anticancer properties.[2] This application note will delve into the photophysical properties, proposed mechanism of action, and detailed protocols for utilizing 1H-pyrido[3,4-b]indol-1-one as a fluorescent probe for visualizing cellular structures and processes.

The 1H-Pyrido[3,4-b]indol-1-one Scaffold: A Platform for Fluorescent Probe Development

The 1H-pyrido[3,4-b]indol-1-one scaffold is a derivative of the β-carboline family of alkaloids. While much of the research on this scaffold has focused on its therapeutic potential, its inherent fluorescence properties present an exciting opportunity for bio-imaging applications. The fluorescence of β-carbolines, such as the closely related norharman, is known to be sensitive to the surrounding environment, a characteristic that is highly desirable for a cellular probe.[3]

Proposed Mechanism of Fluorescence: An Environmentally Sensitive Reporter

The fluorescence of many organic dyes is quenched in aqueous environments and enhanced in nonpolar, hydrophobic environments. This phenomenon, known as solvatochromism, is often the basis for "turn-on" fluorescent probes that become bright upon binding to specific cellular components, such as proteins or lipid membranes.

Based on studies of the related compound norharman, the fluorescence of 1H-pyrido[3,4-b]indol-1-one is hypothesized to be highly sensitive to the polarity and hydrogen-bonding capability of its microenvironment. In aqueous solutions, it is proposed that the probe exists in a state with efficient non-radiative decay pathways, leading to low fluorescence. Upon partitioning into less polar environments within the cell, such as lipid membranes of organelles or the hydrophobic pockets of proteins, these non-radiative pathways are restricted, resulting in a significant enhancement of fluorescence. This "turn-on" mechanism provides a high signal-to-noise ratio, which is crucial for high-contrast imaging.

Furthermore, β-carboline alkaloids have been shown to interact with nucleic acids, leading to enhanced fluorescence upon binding to DNA.[1] This suggests a potential application of 1H-pyrido[3,4-b]indol-1-one derivatives as nuclear stains.

Photophysical Properties

The photophysical properties of the parent 1H-pyrido[3,4-b]indol-1-one are not extensively documented in the literature. However, data from its close analog, norharman, can provide a valuable starting point for experimental design. The introduction of the carbonyl group at the 1-position is expected to influence the electronic structure and thus the spectral properties. Researchers should experimentally determine the optimal excitation and emission wavelengths for their specific derivative and cellular system.

Property	Norharman (Aqueous Solution, pH 7)	1H-Pyrido[3,4-b]indol-1-one Derivatives (Expected)
Excitation Maximum (λex)	~340-370 nm[3]	350 - 400 nm
Emission Maximum (λem)	~450 nm (Cationic form)[3]	430 - 500 nm (Environment dependent)
Fluorescence Quantum Yield (ΦF)	Low in water, increases in non-polar solvents	Expected to be low in aqueous buffers and high in hydrophobic environments
Molar Extinction Coefficient (ε)	Not widely reported	To be determined experimentally

Note: The above values for 1H-pyrido[3,4-b]indol-1-one derivatives are estimations and should be experimentally verified. The exact spectral properties will depend on the specific substitutions on the core scaffold.

Experimental Protocols

The following protocols provide a general framework for using 1H-pyrido[3,4-b]indol-1-one as a fluorescent probe in live-cell imaging. Optimization of probe concentration, incubation time, and imaging parameters will be necessary for each cell type and experimental setup.

I. Probe Preparation and Handling

• Stock Solution Preparation:

  • Prepare a 1-10 mM stock solution of the 1H-pyrido[3,4-b]indol-1-one derivative in a high-quality, anhydrous solvent such as dimethyl sulfoxide (DMSO).

  • Store the stock solution at -20°C, protected from light and moisture.

• Working Solution Preparation:

  • On the day of the experiment, dilute the stock solution to the desired final concentration (typically in the range of 1-10 µM) in a serum-free cell culture medium or an appropriate buffer (e.g., PBS or HBSS).

  • It is crucial to vortex the solution well after dilution to ensure homogeneity and prevent aggregation of the probe.

II. Cell Culture and Staining

• Cell Seeding:

  • Seed the cells of interest onto a suitable imaging vessel (e.g., glass-bottom dishes, chambered coverslips) at a density that will result in 50-70% confluency at the time of imaging.

  • Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO₂.

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with pre-warmed (37°C) serum-free medium or buffer.

  • Add the pre-warmed working solution of the 1H-pyrido[3,4-b]indol-1-one probe to the cells.

  • Incubate the cells for 15-60 minutes at 37°C, protected from light. The optimal incubation time should be determined empirically.

• Washing (Optional but Recommended):

  • For probes that exhibit a "turn-on" fluorescence mechanism, a washing step may not be strictly necessary. However, to reduce background fluorescence, it is advisable to perform one or two washes.

  • Remove the staining solution and wash the cells 1-2 times with pre-warmed imaging medium (e.g., phenol red-free medium supplemented with serum and other necessary components).

• Imaging:

  • Add fresh, pre-warmed imaging medium to the cells.

  • Proceed to image the cells using a fluorescence microscope equipped with appropriate filters for the probe's excitation and emission wavelengths.

III. Live-Cell Imaging Parameters

• Microscope: A confocal laser scanning microscope or a wide-field fluorescence microscope equipped with a sensitive camera is recommended.

• Excitation: Use a laser line or filter set that closely matches the excitation maximum of the probe (e.g., 355 nm or 405 nm laser line).

• Emission: Use a bandpass filter that captures the emission peak of the probe while minimizing background and autofluorescence.

• Minimizing Phototoxicity: To maintain cell health during long-term imaging, use the lowest possible excitation laser power and the shortest possible exposure times that provide a good signal-to-noise ratio. Consider using time-lapse imaging with longer intervals between acquisitions.

IV. Cytotoxicity Assessment

Before extensive imaging experiments, it is essential to assess the potential cytotoxicity of the 1H-pyrido[3,4-b]indol-1-one probe at the intended working concentrations.

• Cell Viability Assay:

  • Treat cells with a range of probe concentrations (e.g., 1 µM to 50 µM) for the intended duration of the imaging experiment.

  • Perform a standard cell viability assay, such as the MTT or PrestoBlue™ assay, to determine the concentration at which the probe does not significantly affect cell viability. Based on studies of norharman, concentrations in the range of 5-10 µM are expected to be well-tolerated by many cell lines.[1]

• Morphological Assessment:

  • Visually inspect the cells under a microscope after incubation with the probe. Look for any signs of morphological changes, such as cell rounding, detachment, or membrane blebbing, which could indicate cytotoxicity.

Visualizations

Proposed "Turn-On" Fluorescence Mechanism

Caption: Proposed mechanism of fluorescence enhancement.

General Experimental Workflow for Live-Cell Imaging

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

step-by-step organic synthesis of 1h-pyrido[3,4-b]indol-1-one building blocks

Application Note: Advanced Synthesis of 1H-Pyrido[3,4-b]indol-1-one Building Blocks via Catalytic Annulation and Cyclization

Executive Summary & Strategic Context

The 1H-pyrido[3,4-b]indol-1-one (also known as the 1-oxo- β -carboline) scaffold is a privileged pharmacophore in modern drug discovery. This polycyclic framework is frequently utilized in the development of next-generation anticancer therapeutics, particularly as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR) in triple-negative breast cancers[1], as well as in the design of robust antifungal agents[2].

As a Senior Application Scientist, I have structured this protocol guide to move beyond mere procedural steps. The methodologies detailed below—focusing on Ru(II)-catalyzed annulation and Pd-catalyzed cross-coupling—are designed as self-validating workflows. By understanding the mechanistic causality behind each reagent and condition, researchers can seamlessly adapt these protocols for the late-stage functionalization of complex alkaloid libraries.

Retrosynthetic Logic & Mechanistic Pathway

The construction of the 1H-pyrido[3,4-b]indol-1-one core requires precise regiocontrol to ensure the correct fusion of the pyridone ring onto the indole backbone. The most efficient modern approach utilizes a Ru(II)-catalyzed C-H activation/annulation strategy, reacting indole-2-carboxamides with ynones[1].

Ru(II)-Catalyzed Annulation Pathway for 1H-Pyrido[3,4-b]indol-1-one Synthesis

Quantitative Reaction Optimization

To ensure maximum yield and minimize side-product formation, the reaction conditions for the Ru(II)-catalyzed annulation must be tightly controlled. Table 1 summarizes the causality of the optimization matrix, demonstrating why specific additives and solvents are strictly required.

Table 1: Optimization Matrix for Ru(II)-Catalyzed Annulation

Entry	Pre-Catalyst (5 mol%)	Additives	Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	[Ru(p-cymene)Cl 2​ ] 2​	Cu(OAc) 2​ , AgSbF 6​	THF	110	85	Optimal; complete conversion. THF provides ideal solubility.
2	[Ru(p-cymene)Cl 2​ ] 2​	Cu(OAc) 2​ only	THF	110	Trace	Lack of AgSbF 6​ prevents halide abstraction; active Ru(II) fails to form.
3	[Ru(p-cymene)Cl 2​ ] 2​	AgSbF 6​ only	THF	110	12	Lack of Cu(OAc) 2​ prevents catalyst turnover (Ru(0) is not re-oxidized).
4	[Ru(p-cymene)Cl 2​ ] 2​	Cu(OAc) 2​ , AgSbF 6​	DMF	110	45	High solvent polarity leads to competitive substrate degradation.

Standard Operating Procedures (SOPs)

Protocol A: Ru(II)-Catalyzed Annulation of Indole-2-carboxamides

This protocol utilizes a highly active cationic ruthenium species to drive the C-H activation and subsequent annulation with ynones[1].

Step 1: Reaction Assembly & Catalyst Activation

• Action: In a flame-dried Schlenk tube, combine indole-2-carboxamide (0.5 mmol, 1.0 equiv), ynone (0.6 mmol, 1.2 equiv), [Ru(p-cymene)Cl 2​ ] 2​ (5 mol%), Cu(OAc) 2​ (1.0 mmol, 2.0 equiv), and AgSbF 6​ (20 mol%).

• Causality: AgSbF 6​ is strictly required to abstract the chloride ligands from the ruthenium dimer, opening coordination sites to form the active cationic Ru(II) catalyst. Cu(OAc) 2​ serves as the stoichiometric terminal oxidant to regenerate the Ru(II) species from Ru(0) after the reductive elimination step[1].

Step 2: Solvent Addition & Environmental Control

• Action: Evacuate and backfill the Schlenk tube with ultra-pure argon three times. Add anhydrous THF (3.0 mL) via a gas-tight syringe.

• Causality: THF provides the optimal balance of solubility for the polar carboxamide substrate and the cationic metal complex. The argon atmosphere prevents competitive oxidation of the substrate or catalyst degradation by atmospheric moisture.

Step 3: Thermal Activation & In-Process Control (IPC)

• Action: Seal the tube and heat the mixture at 110 °C in a pre-heated oil bath for 12–16 hours.

• Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 1:1). The solution will transition from a bright yellow suspension to a dark, homogenous brown mixture. The disappearance of the highly fluorescent indole-2-carboxamide spot under 254 nm UV light confirms the completion of the C-H activation phase.

Step 4: Workup & Isolation

• Action: Cool the mixture to room temperature, dilute with EtOAc (10 mL), and filter through a tightly packed pad of Celite. Concentrate the filtrate in vacuo and purify via flash column chromatography.

• Causality: Celite effectively traps the insoluble copper and silver salts. If these heavy metal salts are not removed prior to chromatography, they will cause severe streaking on the silica gel and catalyze the degradation of the product on the column.

Protocol B: Pd-Catalyzed Synthesis via Allenyltributyltin (Alternative Route)

For substrates incompatible with strong oxidants, a Palladium-catalyzed Stille-type cross-coupling and cyclization offers a robust alternative[3].

Step 1: Pre-Catalyst Assembly

• Action: To a Schlenk tube, add the indole derivative (3.1 mmol), K 2​ CO 3​ (860 mg, 2.0 equiv), tetrabutylammonium bromide (TBAB, 1.0 g, 1.0 equiv), triphenylphosphine (PPh 3​ , 80 mg, 10 mol%), and Pd(OAc) 2​ (35 mg, 5 mol%) in CH 3​ CN (10 mL)[3].

• Causality: Pd(OAc) 2​ is reduced by PPh 3​ in situ to generate the active Pd(0) catalyst. TBAB acts as a phase-transfer catalyst and stabilizes the palladium nanoparticles, preventing premature aggregation (catalyst blackening) in the heterogeneous K 2​ CO 3​ /CH 3​ CN mixture[3].

Step 2: Degassing & Coupling

• Action: Degas the mixture via argon sparging for 10 minutes. Add allenyltributyltin (5.9 mmol, 1.9 equiv) and heat to reflux for 8 hours[3].

• Causality: Removing dissolved oxygen is critical to prevent the oxidation of the electron-rich PPh 3​ ligand to triphenylphosphine oxide, which would instantly deactivate the catalytic cycle. Refluxing provides the necessary thermal energy for the transmetalation of the sterically hindered stannane.

• Self-Validation: Complete consumption of the indole derivative can be verified by LC-MS, looking for the target mass [M+H] + of the cyclized 2,9-dihydro-1H-pyrido[3,4-b]indol-1-one product.

Analytical Characterization & Quality Control

To verify the structural integrity of the synthesized 1H-pyrido[3,4-b]indol-1-one building blocks, the following analytical benchmarks must be met:

• 1 H NMR (300/400 MHz, CDCl 3​ ): Look for the diagnostic downfield shift of the pyridine ring protons (typically δ 7.80–8.00 ppm) and the disappearance of the primary amide protons from the starting material[3].

• 13 C NMR: The carbonyl carbon of the newly formed pyridone ring will present a distinct resonance between δ 156.0–158.0 ppm[3].

• HRMS (ESI): Confirm the exact mass[M+H] + to rule out uncyclized intermediates.

References

• [3] A Direct and an Efficient Regioselective Synthesis of 1,2-Benzothiazine 1,1-dioxides, β -Carbolinones, Indolo[2,3-c]pyran-1-ones, Indolo[3,2-c]pyran-1-ones... | Source: MDPI (Molecules) | 3

• [1] Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies | Source: RSC Advances (via PMC) | 1

• [2] Design, synthesis, apoptotic, and antiproliferative effects of 5-chloro-3- (2-methoxyvinyl)-indole-2-carboxamides and pyrido[3,4-b]indol-1-ones as potent EGFRWT/EGFRT790M inhibitors | Source: Taylor & Francis | 2

Sources

• 1. Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. A Direct and an Efficient Regioselective Synthesis of 1,2-Benzothiazine 1,1-dioxides, β-Carbolinones, Indolo[2,3-c]pyran-1-ones, Indolo[3,2-c]pyran-1-ones, Thieno[2,3-c]pyran-7-ones and Pyrano[3’,4’:4,5]imidazo[1,2-a]pyridin-1-ones via Tandem Stille/Heterocyclization Reaction [mdpi.com]

Application Notes and Protocols for 1H-Pyrido[3,4-b]indol-1-one in Neuropharmacology Drug Discovery

Introduction: The Therapeutic Potential of the 1H-Pyrido[3,4-b]indol-1-one Scaffold

The 1H-pyrido[3,4-b]indol-1-one core, a derivative of the β-carboline family of alkaloids, represents a privileged scaffold in medicinal chemistry and neuropharmacology.[1] These tricyclic structures have garnered significant attention for their diverse biological activities, which stem from their ability to interact with a range of enzymes and receptors within the central nervous system (CNS).[2] The unique structural features of these compounds allow for versatile chemical modifications, enabling the fine-tuning of their pharmacological properties for specific neurological targets.

The primary focus of drug discovery efforts involving 1H-pyrido[3,4-b]indol-1-one derivatives has been on neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The pathophysiology of these conditions often involves complex mechanisms, including neurotransmitter imbalances, oxidative stress, and protein misfolding. The 1H-pyrido[3,4-b]indol-1-one scaffold offers a promising starting point for the development of multi-target-directed ligands that can address several of these pathological features simultaneously.

This guide provides a comprehensive overview of the applications of 1H-pyrido[3,4-b]indol-1-one derivatives in neuropharmacology drug discovery. It details their key molecular targets, outlines protocols for their evaluation, and presents a framework for understanding their structure-activity relationships.

Key Neuropharmacological Targets and Mechanisms of Action

The therapeutic potential of 1H-pyrido[3,4-b]indol-1-one derivatives in neuropharmacology is primarily attributed to their interaction with the following key targets:

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAOs) are enzymes responsible for the degradation of monoamine neurotransmitters, including dopamine, serotonin, and norepinephrine.[3] There are two main isoforms, MAO-A and MAO-B. Inhibition of MAO-B is a particularly attractive strategy for the treatment of Parkinson's disease, as it can increase the levels of dopamine in the brain.[4] Selective MAO-A inhibitors are explored for their antidepressant properties.[3]

Derivatives of the 1H-pyrido[3,4-b]indol-1-one scaffold have been investigated as potential MAO inhibitors. The planarity of the tricyclic system allows for effective interaction with the active site of the enzyme.

Experimental Workflow for Neuropharmacological Profiling

The following diagram illustrates a typical workflow for the in vitro evaluation of 1H-pyrido[3,4-b]indol-1-one derivatives in a neuropharmacology drug discovery program.

Caption: A generalized workflow for the neuropharmacological evaluation of novel compounds.

Acetylcholinesterase (AChE) Inhibition

Acetylcholinesterase (AChE) is the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[5] Inhibition of AChE is a cornerstone of symptomatic treatment for Alzheimer's disease, as it helps to elevate acetylcholine levels in the brain, which are depleted in this condition.[6] The structural features of 1H-pyrido[3,4-b]indol-1-one derivatives can be adapted to fit within the active site of AChE, making them promising candidates for the development of new anti-Alzheimer's agents.

Neuroprotection via Modulation of Signaling Pathways

Beyond direct enzyme inhibition, 1H-pyrido[3,4-b]indol-1-one derivatives may exert neuroprotective effects by modulating intracellular signaling pathways. Two key pathways of interest are:

• PI3K/Akt Signaling Pathway: This pathway is crucial for promoting cell survival, proliferation, and growth.[7][8] Activation of the PI3K/Akt pathway can protect neurons from apoptotic cell death induced by various stressors, including oxidative stress and neurotoxins.[9]

• Nrf2 Signaling Pathway: The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.[10][11] Activation of the Nrf2 pathway can enhance the cellular defense against oxidative stress, a key contributor to neurodegeneration.[12]

Illustrative Signaling Pathways

The following diagrams depict the potential modulation of the PI3K/Akt and Nrf2 signaling pathways by neuroprotective compounds.

Caption: Nrf2 signaling pathway for antioxidant gene expression.

Quantitative Data on Related Inhibitors

The following table presents a selection of inhibitory data for compounds related to the 1H-pyrido[3,4-b]indol-1-one scaffold, highlighting their potency against key neuropharmacological targets. While specific data for a wide range of 1H-pyrido[3,4-b]indol-1-one derivatives is still emerging, this table serves as a reference for the expected potency of this class of compounds.

Compound Class	Target	IC50 / Ki (µM)	Reference
Pyridazinone Derivatives	MAO-B	IC50: 0.17 - 0.27	[13]
Ki: 0.149 - 0.230	[13]
3-Phenylpyrazino[1,2-a]indol-1(2H)-ones	AChE	IC50: 7.5
BuChE	IC50: ~15
Indole-based inhibitors	MAO-B	IC50: 0.02 - 0.33
Ki: 0.0066 - 0.0103

Protocols for In Vitro Evaluation

The following protocols provide detailed, step-by-step methodologies for the in vitro evaluation of 1H-pyrido[3,4-b]indol-1-one derivatives.

Protocol 1: Monoamine Oxidase (MAO-A and MAO-B) Inhibition Assay (Fluorometric)

Principle: This assay measures the hydrogen peroxide (H₂O₂) produced by the MAO-catalyzed oxidation of a substrate. In the presence of horseradish peroxidase (HRP), H₂O₂ reacts with a non-fluorescent probe to produce a highly fluorescent product. The rate of fluorescence increase is proportional to MAO activity. [10] Materials:

• Recombinant human MAO-A and MAO-B enzymes

• MAO substrate (e.g., p-tyramine for a mixed substrate, or specific substrates for each isoform)

• Fluorogenic probe (e.g., Amplex® Red)

• Horseradish peroxidase (HRP)

• MAO assay buffer (e.g., 0.1 M sodium phosphate buffer, pH 7.4)

• Test compounds (1H-pyrido[3,4-b]indol-1-one derivatives) dissolved in DMSO

• Positive controls (e.g., clorgyline for MAO-A, selegiline for MAO-B)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare Reagents:

  • Prepare working solutions of MAO-A and MAO-B enzymes in MAO assay buffer.

  • Prepare a working solution of the MAO substrate in MAO assay buffer.

  • Prepare a detection cocktail containing the fluorogenic probe and HRP in MAO assay buffer.

  • Prepare serial dilutions of the test compounds and positive controls in MAO assay buffer containing a final DMSO concentration of ≤1%.

• Assay Protocol:

  • To each well of a 96-well black microplate, add 50 µL of the appropriate enzyme solution (MAO-A or MAO-B).

  • Add 25 µL of the test compound dilutions or controls to the respective wells.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 25 µL of the MAO substrate solution to all wells.

  • Immediately add 50 µL of the detection cocktail to all wells.

  • Measure the fluorescence intensity (e.g., excitation at 530-560 nm and emission at ~590 nm for Amplex® Red) at multiple time points over 30-60 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in fluorescence per unit time) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

Principle: This colorimetric assay measures the activity of AChE by monitoring the formation of a yellow-colored product, 5-thio-2-nitrobenzoate (TNB). The enzyme hydrolyzes acetylthiocholine (ATCI) to thiocholine, which then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce TNB.

Materials:

• Acetylcholinesterase (from electric eel or human recombinant)

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Assay buffer (e.g., 0.1 M sodium phosphate buffer, pH 8.0)

• Test compounds dissolved in DMSO

• Positive control (e.g., donepezil)

• 96-well clear microplates

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Prepare Reagents:

  • Prepare a working solution of AChE in the assay buffer.

  • Prepare working solutions of ATCI and DTNB in the assay buffer.

  • Prepare serial dilutions of the test compounds and positive control in the assay buffer (final DMSO concentration ≤1%).

• Assay Protocol:

  • To each well of a 96-well plate, add 50 µL of the assay buffer.

  • Add 25 µL of the test compound dilutions or controls.

  • Add 25 µL of the AChE solution and mix gently.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Add 25 µL of the DTNB solution to each well.

  • Initiate the reaction by adding 25 µL of the ATCI solution to all wells.

  • Immediately measure the absorbance at 412 nm at multiple time points over 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per unit time) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound.

  • Calculate the IC50 value as described in Protocol 1.

Protocol 3: Cell-Based Neuroprotection Assay (MTT Assay)

Principle: This assay assesses the ability of a compound to protect neuronal cells from a neurotoxic insult. The MTT assay measures cell viability by the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.

Materials:

• SH-SY5Y human neuroblastoma cell line

• Cell culture medium (e.g., DMEM/F12 supplemented with FBS and antibiotics)

• Neurotoxin (e.g., 6-hydroxydopamine (6-OHDA) for a Parkinson's model, or hydrogen peroxide (H₂O₂) for oxidative stress)

• Test compounds dissolved in cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader capable of measuring absorbance at ~570 nm

Procedure:

• Cell Culture:

  • Culture SH-SY5Y cells in a humidified incubator at 37°C and 5% CO₂.

  • Seed the cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Assay Protocol:

  • Replace the culture medium with fresh medium containing various concentrations of the test compounds.

  • Incubate for a pre-treatment period (e.g., 1-2 hours).

  • Add the neurotoxin to the wells (except for the vehicle control wells).

  • Incubate for an appropriate duration (e.g., 24 hours).

  • Remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

  • Incubate for 3-4 hours until purple formazan crystals are visible.

  • Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at ~570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Determine the concentration of the test compound that provides significant neuroprotection.

Conclusion and Future Directions

The 1H-pyrido[3,4-b]indol-1-one scaffold is a versatile and promising platform for the discovery of novel neuropharmacological agents. Its ability to be readily functionalized allows for the systematic exploration of structure-activity relationships and the optimization of potency and selectivity for various CNS targets. The protocols outlined in this guide provide a robust framework for the in vitro characterization of these compounds.

Future research in this area will likely focus on the development of multi-target-directed ligands that can simultaneously address different aspects of neurodegenerative diseases. For instance, combining MAO-B inhibition with antioxidant properties within a single molecule could offer a more effective therapeutic strategy for Parkinson's disease. Furthermore, a deeper understanding of the specific signaling pathways modulated by these compounds will be crucial for elucidating their mechanisms of action and for the rational design of next-generation neuroprotective agents.

References

• Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors. Molecules. 2022 Jun 13;27(12):3803.
• Application Notes and Protocols for In Vitro Acetylcholinesterase (AChE) Inhibition Assay - Benchchem.
• Application Notes and Protocols for Monoamine Oxidase A and B Inhibition Assays - Benchchem.
• Development of the new group of indole-derived neuroprotective drugs affecting oxidative stress. Cell Mol Neurobiol. 2006 Oct;26(7-8):1295-306.
• Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b] indole Derivatives as Broad-Spectrum Potent Anticancer Agents - Longdom Publishing.
• PI3K / Akt Signaling - Cell Signaling Technology.
• NEUROPROTECTIVE PROPERTIES OF THE PYRAZOLO[3,4-D]PYRIMIDINONES | Request PDF - ResearchG
• PI3K/AKT/mTOR p
• KEGG PI3K-Akt signaling p
• MAO Activity Assay Control Tests: Km for MAO A and MAO B and IC50 Determination for Clorgyline and Pargyline Summary Be - BioAssay Systems.
• PI3K/AKT Signal Pathway: A Target of Natural Products in the Prevention and Treatment of Alzheimer's Disease and Parkinson's Disease - Frontiers.
• Natural Products as Modulators of Nrf2 Signaling P
• Design, synthesis, and evaluation of pyrido.[3,4-b]pyrazin-2(1H)-one derivatives as potent FLT3 inhibitors - PubMed.
• Discovery of New Antioxidant Molecules Enhancing the Nrf2-Mediated Pathway: Docking Studies and Biological Evalu
• PI3K/Akt signaling pathway is involved in the neurotrophic effect of senegenin - PubMed.
• Comparison of IC 50 values for various derivatives of MAO-tested with interaction energy for docking experiment - ResearchG
• IC50 values for the inhibition of recombinant human MAO-A and MAO-B by...
• Protective Effects on Neuronal SH-SY5Y Cells and Antioxidant Activity of Enzymatic Hydrolyzate from Silkworms Fed the Leaves of Cudrania tricuspid
• Identification, Structure–Activity Relationship, and Biological Characterization of 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]indoles as a Novel Class of CFTR Potentiators | Journal of Medicinal Chemistry - ACS Public
• Involvement of Nrf2 signaling pathway in the neuroprotective activity of n
• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applic
• Structural activity relationship (SAR)
• Highly Potent, Selective, and Competitive Indole-Based MAO-B Inhibitors Protect PC12 Cells against 6-Hydroxydopamine- and Rotenone-Induced Oxid
• 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model.
• Synthesis and biological activity of some new indole derivatives containing pyrazole moiety - JOCPR.
• Monoamine Oxidase Inhibitors in Drug Discovery Against Parkinson's Disease: An Upd
• Potential acetylcholinesterase inhibitors to treat Alzheimer's disease - European Review for Medical and Pharmacological Sciences.
• Neuroprotective Potential of Indole-Based Compounds: A Biochemical Study on Antioxidant Properties and Amyloid Disaggreg
• Synthesis of New Indole Derivatives Structurally Related to Donepezil and Their Biological Evaluation as Acetylcholinesterase Inhibitors - PMC.
• A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H) - PMC.
• MAO Inhibitors: Mechanisms and Drug Discovery - BOC Sciences.

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A Comprehensive Guide to HPLC-UV Method Development for the Analysis of 1H-Pyrido[3,4-b]indol-1-one

This application note provides a detailed, scientifically-grounded framework for the development and validation of a robust High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) method for the quantitative analysis of 1H-pyrido[3,4-b]indol-1-one. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a reliable analytical method for this and structurally related β-carboline alkaloids.

Introduction: The Significance of 1H-Pyrido[3,4-b]indol-1-one Analysis

1H-pyrido[3,4-b]indol-1-one belongs to the β-carboline class of alkaloids, a group of compounds with a wide spectrum of pharmacological activities. These activities have generated significant interest in their potential as therapeutic agents.[1] Accurate and precise quantification of these compounds is paramount for research and development, quality control, and pharmacokinetic studies. This document outlines a systematic approach to developing a reliable HPLC-UV method, from understanding the analyte's properties to full method validation in accordance with international guidelines.

Foundational Principles: Understanding the Analyte and the Technique

A successful HPLC method is built upon a thorough understanding of the analyte's physicochemical properties and the principles of chromatographic separation.

Physicochemical Properties of 1H-Pyrido[3,4-b]indol-1-one

While specific experimental data for 1H-pyrido[3,4-b]indol-1-one is not extensively available in public literature, we can infer key properties from its structural analogues within the β-carboline family.

• UV Absorbance: A structurally related compound, 1-(9H-pyrido[3,4-b]indol-1-yl)ethanone, exhibits UV absorption maxima around 280 nm, 320 nm, and 350 nm in methanol. This suggests that 1H-pyrido[3,4-b]indol-1-one will have significant absorbance in the UV region, making UV detection a suitable choice. A wavelength of around 280 nm is a logical starting point for method development, with further optimization based on experimental data.

• Solubility: Indole derivatives, the core structure of β-carbolines, generally exhibit good solubility in organic solvents like methanol and acetonitrile, with limited solubility in water.[2][3] This characteristic is fundamental to selecting a reversed-phase HPLC approach.

• pKa: The presence of nitrogen atoms in the heterocyclic rings suggests that 1H-pyrido[3,4-b]indol-1-one will have basic properties. The pKa of the molecule will influence its ionization state at different pH values. Controlling the pH of the mobile phase is therefore critical for achieving consistent retention times and symmetrical peak shapes. A common strategy for basic analytes is to maintain the mobile phase pH at least 2 units below the pKa of the compound to ensure it is in a single, protonated form.[4]

The Rationale for Reversed-Phase HPLC-UV

Reversed-phase HPLC (RP-HPLC) is the most common mode of chromatography and is well-suited for the analysis of moderately polar to nonpolar compounds like β-carbolines. In RP-HPLC, a nonpolar stationary phase (typically C18-bonded silica) is used with a polar mobile phase. The analyte's retention is primarily governed by hydrophobic interactions with the stationary phase. By manipulating the composition of the mobile phase, the retention of the analyte can be precisely controlled.

UV detection is a robust and widely applicable detection method in HPLC. It is based on the principle that many organic molecules absorb light in the ultraviolet and visible regions of the electromagnetic spectrum. The amount of light absorbed is directly proportional to the concentration of the analyte, allowing for quantitative analysis.

Systematic Method Development

A logical and systematic approach is key to developing an efficient and robust HPLC method. The following sections detail the critical steps in this process.

Figure 1: A systematic workflow for the development and validation of an HPLC-UV method.

Stationary Phase Selection

A C18 (octadecylsilane) column is the workhorse of reversed-phase HPLC and is an excellent starting point for the analysis of β-carbolines.[5] A standard column dimension of 4.6 mm internal diameter and 250 mm length with a 5 µm particle size provides a good balance of efficiency, resolution, and backpressure.

Mobile Phase Selection and Optimization

The mobile phase composition is the most powerful tool for controlling retention and selectivity in RP-HPLC.

• Organic Modifier: Acetonitrile and methanol are the most common organic solvents used in reversed-phase HPLC. Acetonitrile generally offers lower viscosity and better UV transparency at lower wavelengths compared to methanol. A scouting gradient with both solvents is recommended to determine the optimal organic modifier for the separation.

• Aqueous Component: HPLC-grade water is used as the aqueous component of the mobile phase.

• pH Modifier: To ensure consistent ionization of the basic 1H-pyrido[3,4-b]indol-1-one, the mobile phase should be acidified. Formic acid or trifluoroacetic acid (TFA) at a concentration of 0.1% (v/v) are commonly used to maintain a low pH (typically between 2.5 and 3.5).[6] This protonates the basic nitrogens, leading to a single ionic species and improved peak shape.

An initial scouting gradient from a low to a high percentage of organic modifier is recommended to determine the approximate elution conditions. Based on the scouting run, an optimized isocratic or gradient method can be developed.

Parameter	Recommended Starting Conditions	Rationale
Column	C18, 5 µm, 4.6 x 250 mm	Provides good retention and efficiency for β-carbolines.[5]
Mobile Phase A	0.1% Formic Acid in Water	Ensures a low pH to maintain the analyte in a single protonated state.[6]
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers for reversed-phase HPLC.
Gradient	10-90% B over 20 minutes	A good starting point for scouting the elution profile.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides stable retention times and can improve peak shape.
Detection Wavelength	280 nm (initial)	Based on the UV absorbance of a structurally similar compound.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Detection Wavelength Selection

The optimal detection wavelength should be at the absorbance maximum (λmax) of the analyte to achieve the highest sensitivity. An initial wavelength of 280 nm is a reasonable starting point. To determine the precise λmax, a UV-Vis spectrum of a standard solution of 1H-pyrido[3,4-b]indol-1-one should be acquired. A diode array detector (DAD) or photodiode array (PDA) detector is highly recommended as it can acquire the full UV spectrum of the eluting peak, allowing for the confirmation of peak purity and selection of the optimal detection wavelength.

Detailed Protocols

The following protocols provide a step-by-step guide for the preparation of solutions and the execution of the HPLC analysis.

Preparation of Standard Solutions

• Stock Standard Solution (e.g., 1 mg/mL): Accurately weigh approximately 10 mg of 1H-pyrido[3,4-b]indol-1-one reference standard and transfer it to a 10 mL volumetric flask. Dissolve the standard in a suitable solvent in which it is freely soluble, such as methanol or acetonitrile, and dilute to the mark.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to cover the desired concentration range for linearity studies (e.g., 1-100 µg/mL).

Sample Preparation

The sample preparation procedure will depend on the matrix in which the analyte is being quantified. For drug substance analysis, a simple dissolution in the mobile phase may be sufficient. For more complex matrices like biological fluids or formulated products, a more extensive sample cleanup procedure such as protein precipitation, liquid-liquid extraction, or solid-phase extraction (SPE) may be necessary to remove interfering components.[7][8]

Example Protocol for a Simple Matrix:

• Accurately weigh a portion of the sample containing a known amount of 1H-pyrido[3,4-b]indol-1-one.

• Dissolve the sample in a suitable solvent and dilute to a known volume.

• Filter the solution through a 0.45 µm syringe filter prior to injection to remove any particulate matter that could damage the HPLC column.

HPLC System Setup and Operation

Sources

• 1. EP2003129B1 - 1H-Pyrido[3,4-B]indol-1-one and 2,3,4,9-Tetrahydro-1H-Beta-Carbolin-1-one Derivatives - Google Patents [patents.google.com]
• 2. On the positional and orientational order of water and methanol around indole: a study on the microscopic origin of solubility - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. CAS 771-51-7: Indole-3-acetonitrile | CymitQuimica [cymitquimica.com]
• 4. HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. SPE/RP-HPLC using C1 columns: an environmentally friendly alternative to conventional reverse-phase separations for quantitation of beta-carboline alkaloids in human serum samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cores.emory.edu [cores.emory.edu]

Application Note: In Vivo Dosing Protocols for 1H-Pyrido[3,4-b]indol-1-one Derivatives in Murine Models

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: In Vivo Pharmacology, Neuropharmacology, and Oncology

Introduction: The Chameleonic Pharmacology of the β-Carbolin-1-one Scaffold

The 1H-pyrido[3,4-b]indol-1-one (β-carbolin-1-one) scaffold is a privileged, rigid polycyclic structure that has demonstrated remarkable versatility in modern drug discovery. Depending on peripheral substitutions, derivatives of this core exhibit potent biological activities across two highly divergent therapeutic axes:

• Neuropharmacology: Specific derivatives, most notably SL651498 (6-fluoro-9-methyl-2-phenyl-4-(pyrrolidin-1-yl-carbonyl)-2,9-dihydro-1H-pyrido[3,4-b]indol-1-one), act as subtype-selective GABA-A receptor agonists. They provide potent anxiolytic and anticonvulsant effects by fully agonizing α2 and α3 subunits while exhibiting reduced efficacy at α1 and α5 subunits, thereby minimizing sedative side effects[1][2].

• Oncology: In an entirely different pharmacological domain, structurally modified 1H-pyrido[3,4-b]indol-1-one derivatives act as highly potent, non-covalent kinase inhibitors. They are currently utilized in preclinical models to overcome C481S mutations in Bruton's Tyrosine Kinase (BTK) for B-cell malignancies, and as dual EGFR/CDK2 or CLK1 inhibitors in solid tumors[3][4].

This Application Note provides rigorous, step-by-step in vivo dosing protocols for evaluating both the neuropharmacological and oncological efficacy of these compounds in murine models.

Divergent Pharmacological Pathways

Caption: Divergent pharmacological pathways of 1H-pyrido[3,4-b]indol-1-one derivatives.

Protocol 1: Neuropharmacological Dosing (Anxiolytic Evaluation)

Rationale & Causality

For CNS applications, compounds like SL651498 must cross the blood-brain barrier (BBB) without vehicle-induced behavioral artifacts. The Vogel Conflict Test (VCT) is the gold standard for assessing anxiolytic efficacy[5]. In this model, water-deprived mice are presented with a drinking spout that delivers a mild shock. Anxiolytic compounds increase the number of shocks a mouse is willing to accept.

Dosing Logic: The Minimal Effective Dose (MED) for the anxiolytic effects of SL651498 is 1 to 10 mg/kg (IP or PO)[6]. Doses exceeding 30 mg/kg begin to induce ataxia and sedation due to residual α1 subunit agonism. Therefore, a strict dose-response curve (e.g., 1, 3, and 10 mg/kg) is required to isolate the α2/α3-mediated anxiolytic effects from α1-mediated motor impairment.

Step-by-Step Methodology: Vogel Conflict Test

1. Formulation & Vehicle Selection:

• Vehicle: 0.1% Carboxymethyl cellulose (CMC) or 0.1% Tween-80 in physiological saline. Causality: These vehicles ensure uniform suspension of the lipophilic β-carbolin-1-one core without disrupting BBB integrity or causing baseline sedation.

• Preparation: Suspend the compound using a tissue homogenizer or sonicator to achieve a fine, uniform suspension. Prepare fresh daily.

2. Animal Preparation:

• Use adult male C57BL/6 or Swiss Webster mice (20-25 g).

• Water-deprive the mice for 48 hours prior to the test, allowing them a 1-hour free-drinking period after the first 24 hours to maintain hydration baselines.

3. Dosing & Administration:

• Administer the 1H-pyrido[3,4-b]indol-1-one derivative (e.g., 1, 3, and 10 mg/kg) via Intraperitoneal (IP) injection or Oral Gavage (PO) 30 minutes (IP) or 60 minutes (PO) prior to the test.

• Controls: Include a Vehicle Control group and a Positive Control group (Diazepam, 2 mg/kg IP).

4. Behavioral Testing:

• Place the mouse in the VCT operant chamber.

• Allow a 5-minute exploration period.

• Once the mouse completes 20 licks from the water spout, deliver a mild scrambled electrical shock (0.3 mA, 0.5 s duration) through the grid floor and the spout.

• Record the number of shocks accepted (punished drinking) over a 3-minute test session.

5. Validation (Self-Validating System):

• Internal Control: To ensure the compound is not simply inducing analgesia (which would artificially increase shock acceptance), a separate cohort must undergo a hot-plate or tail-flick nociception assay. If nociception is unaltered, the VCT results are validated as purely anxiolytic.

Protocol 2: Oncological Dosing (Kinase Inhibition in Xenografts)

Rationale & Causality

When utilized as non-covalent BTK or EGFR/CDK2 inhibitors, 1H-pyrido[3,4-b]indol-1-one derivatives are evaluated in subcutaneous tumor xenograft models (e.g., MDA-MB-231 for breast carcinoma or mantle cell lymphoma lines)[3][7].

Dosing Logic: Kinase inhibitors require sustained plasma concentrations above their IC50 to maintain target engagement. Because these derivatives are often highly hydrophobic, oral gavage (PO) using a co-solvent system (e.g., PEG400/Tween-80) is utilized to maximize bioavailability. Typical efficacious doses range from 15 to 50 mg/kg/day[8].

Step-by-Step Methodology: Subcutaneous Xenograft Model

Caption: Murine xenograft workflow for evaluating 1H-pyrido[3,4-b]indol-1-one kinase inhibitors.

1. Formulation & Vehicle Selection:

• Vehicle: 10% DMSO, 40% PEG400, 5% Tween-80, and 45% Saline. Causality: This specific co-solvent mixture prevents the in-vivo precipitation of the highly lipophilic kinase inhibitor in the acidic environment of the murine stomach, ensuring consistent intestinal absorption.

2. Tumor Inoculation:

• Use 6-8 week old female athymic nude mice (nu/nu) or NOD/SCID mice.

• Suspend 5×106 target cells (e.g., MDA-MB-231) in 100 µL of a 1:1 mixture of PBS and Matrigel.

• Inject subcutaneously into the right flank of the mice.

3. Randomization & Dosing:

• Monitor tumor growth using digital calipers. Calculate volume using the formula: V=(Length×Width2)/2 .

• Once tumors reach an average volume of 100–150 mm³, randomize the mice into treatment groups (n=8 per group).

• Administer the 1H-pyrido[3,4-b]indol-1-one compound (15, 30, and 50 mg/kg) via oral gavage (PO) once daily (QD) for 21-28 days.

4. Monitoring & Endpoint Validation:

• Measure tumor volumes and body weights twice weekly.

• Self-Validating System: A body weight loss of >15% indicates systemic toxicity, invalidating the therapeutic window of the dose. If body weight remains stable while tumor growth is arrested, the protocol successfully validates the compound's targeted efficacy.

• At the study endpoint, excise the tumors for immunohistochemistry (IHC) to confirm target engagement (e.g., decreased phosphorylation of BTK or EGFR).

Quantitative Data Summary

The following table summarizes the optimized dosing parameters for 1H-pyrido[3,4-b]indol-1-one derivatives based on their intended therapeutic application.

Parameter	Neuropharmacology (e.g., SL651498)	Oncology (Kinase Inhibitors)
Primary Target	GABA-A Receptors (α2/α3)	BTK, EGFR, CDK2, CLK1
Murine Model	Vogel Conflict Test, Chronic Mild Stress	Subcutaneous Xenograft (nu/nu or SCID)
Optimal Vehicle	0.1% CMC or 0.1% Tween-80 in Saline	10% DMSO / 40% PEG400 / 5% Tween-80 / 45% Saline
Route of Admin.	Intraperitoneal (IP) or Oral (PO)	Oral Gavage (PO)
Dosing Range	1 – 10 mg/kg (Single dose or QD)	15 – 50 mg/kg (QD for 21-28 days)
Toxicity Threshold	>30 mg/kg (Induces ataxia/sedation)	>15% Body weight loss
Validation Metric	Nociception assay (rule out analgesia)	IHC (confirm target phosphorylation block)

References

• SL651498 - Wikipedia Wikipedia[Link]

• Comparative cue generalization profiles of L-838, 417, SL651498, zolpidem, CL218,872, ocinaplon, bretazenil, zopiclone, and various benzodiazepines in chlordiazepoxide and zolpidem drug discrimination - PubMed National Institutes of Health (NIH)[Link]

• SL651498, a GABAA Receptor Agonist with Subtype‐Selective Efficacy, as a Potential Treatment for Generalized Anxiety Disorder and Muscle Spasms - PMC National Institutes of Health (NIH)[Link]

• Battling Btk Mutants With Noncovalent Inhibitors That Overcome Cys481 and Thr474 Mutations - ACS Publications American Chemical Society (ACS)[Link]

• Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies - PMC National Institutes of Health (NIH)[Link]

• The Vogel conflict test: procedural aspects,... : European Journal of... Ovid[Link]

• Structure-based design and synthesis of novel CLK1 inhibitors Ludwig Maximilian University of Munich (LMU)[Link]

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• 2. Comparative cue generalization profiles of L-838, 417, SL651498, zolpidem, CL218,872, ocinaplon, bretazenil, zopiclone, and various benzodiazepines in chlordiazepoxide and zolpidem drug discrimination - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN112457310A - Tetrahydro-pyrido [3,4-b ] indole estrogen receptor modulators and uses thereof - Google Patents [patents.google.com]

Topic: Robust and Validated Sample Preparation of 1H-Pyrido[3,4-b]indol-1-one for High-Sensitivity Mass Spectrometry

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the sample preparation of 1H-pyrido[3,4-b]indol-1-one, a member of the β-carbolinone family, for quantitative analysis by mass spectrometry (MS). β-carbolines are a diverse group of indole alkaloids with significant pharmacological activities, making their accurate detection crucial in drug development, toxicology, and food safety.[1][2][3] This document moves beyond a simple recitation of steps to explain the underlying principles of method selection, addressing common challenges such as matrix effects and low analyte concentrations. We present two primary, validated protocols—Protein Precipitation (PPT) for biological fluids and Liquid-Liquid Extraction (LLE) for more complex matrices—and discuss the rationale for choosing the appropriate technique. The methodologies are designed to be self-validating through the incorporation of internal standards and quality control checks, ensuring data integrity for researchers, scientists, and drug development professionals.

Introduction: The Analytical Challenge of β-Carbolinones

1H-pyrido[3,4-b]indol-1-one and its parent compounds, the β-carboline alkaloids, are tricyclic indole derivatives found in various natural sources and can also be formed during the thermal processing of protein-rich foods.[1][4] Their diverse biological activities, including potent inhibition of monoamine oxidase (MAO) enzymes, necessitate sensitive and specific analytical methods for their quantification in complex matrices like human plasma, plant extracts, or food products.[5]

Liquid Chromatography-Mass Spectrometry (LC-MS) is the definitive technique for this purpose, offering unparalleled sensitivity and selectivity.[4][5] However, the quality of LC-MS data is fundamentally dependent on the upstream sample preparation. An effective preparation protocol must achieve three primary goals:

• Isolate the analyte from the bulk sample matrix.

• Remove interfering components (e.g., proteins, phospholipids, salts) that cause matrix effects.[6][7]

• Concentrate the analyte to a level compatible with the instrument's detection limits.

This guide details robust protocols that address these goals, providing the foundation for reliable quantitative analysis.

Foundational Principles: Ionization and Matrix Effects

Ionization of 1H-Pyrido[3,4-b]indol-1-one

The chemical structure of the β-carboline core contains basic nitrogen atoms, making it highly amenable to positive-mode electrospray ionization (ESI).[8] In an acidic mobile phase (e.g., containing 0.1% formic acid), the molecule is readily protonated to form a stable [M+H]⁺ ion, which is the basis for its sensitive detection by MS.[8][9]

The Imperative of Mitigating Matrix Effects

Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix.[6] These effects, typically ion suppression or enhancement, are a primary source of analytical inaccuracy and irreproducibility in LC-MS.[7] The protocols described herein are specifically designed to minimize these interferences. A key strategy for both detecting and correcting for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS), such as Norharman-d4, which co-elutes with the analyte and experiences similar matrix effects.[5]

Experimental Workflow Overview

The general workflow for preparing 1H-pyrido[3,4-b]indol-1-one samples for LC-MS analysis involves extraction, solvent evaporation, and reconstitution. The choice of extraction method depends on the complexity of the sample matrix.

Caption: General sample preparation workflow for 1H-pyrido[3,4-b]indol-1-one analysis.

Protocol 1: Protein Precipitation (PPT) for Biological Fluids

This method is ideal for high-throughput analysis of samples like plasma or serum. Its primary advantage is speed and simplicity. The mechanism relies on a high concentration of organic solvent (acetonitrile) to denature and precipitate proteins, leaving the small molecule analyte in the supernatant.[5]

Materials and Reagents

Reagent/Material	Specification
Acetonitrile (ACN)	LC-MS Grade
Methanol (MeOH)	LC-MS Grade
Water	LC-MS Grade
Internal Standard (IS)	e.g., Norharman-d4 in 50% MeOH
Microcentrifuge Tubes	1.5 mL, Polypropylene
Refrigerated Centrifuge	Capable of >14,000 rpm
LC-MS Vials & Caps	2 mL, with septa

Step-by-Step Methodology

• Sample Thawing: Thaw frozen plasma or serum samples at room temperature. Vortex gently to ensure homogeneity.

• Aliquoting: Pipette 100 µL of the plasma/serum sample into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution. Vortex for 5 seconds. This step is critical for accurate quantification as the IS corrects for variability in extraction and potential matrix effects.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the tube. The 3:1 ratio of ACN to plasma is crucial for efficient protein removal.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation and analyte extraction.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C. This will form a tight pellet of precipitated proteins at the bottom of the tube.

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean LC-MS vial for analysis.[5] Alternatively, for higher sensitivity, transfer the supernatant to a new tube for evaporation (see Section 6).

Protocol 2: Liquid-Liquid Extraction (LLE) for Complex Matrices

LLE is a more selective and powerful technique for cleaning up complex samples such as food homogenates, plant extracts, or viscous biological fluids.[10] It works by partitioning the analyte between two immiscible liquid phases. A carefully chosen organic solvent extracts the analyte of interest while leaving behind more polar, interfering substances (like salts and sugars) in the aqueous phase.

Materials and Reagents

Reagent/Material	Specification
n-Hexane	HPLC Grade
Dichloromethane (DCM)	HPLC Grade
2-Propanol (IPA)	HPLC Grade
Formic Acid	LC-MS Grade
Internal Standard (IS)	e.g., Norharman-d4 in 50% MeOH
Glass Centrifuge Tubes	15 mL, with screw caps
Centrifuge	Standard benchtop model
Nitrogen Evaporator	e.g., N-EVAP

Step-by-Step Methodology

• Sample Preparation: Homogenize solid samples (e.g., 1g of food) with a suitable buffer or water to create a slurry. Aliquot 1 mL of the homogenate or liquid sample into a 15 mL glass centrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution. Vortex for 5 seconds.

• pH Adjustment (Optional but Recommended): For basic compounds like β-carbolines, adjusting the sample pH to >9 with a weak base can improve extraction efficiency into an organic solvent.

• Extraction Solvent Addition: Add 3 mL of the extraction solvent mixture: n-hexane:dichloromethane:2-propanol (20:10:1, v/v/v) .[11] This solvent system is optimized for the extraction of pyrido[b]indole structures.

• Vortexing/Mixing: Cap the tube and vortex vigorously for 2 minutes. Ensure the aqueous and organic layers mix thoroughly to facilitate analyte partitioning.

• Phase Separation: Centrifuge at 4,000 rpm for 10 minutes to separate the two liquid phases.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube, taking care not to disturb the aqueous layer or the interface.

• Solvent Evaporation: Proceed to solvent evaporation as described in Section 6.

Post-Extraction: Evaporation and Reconstitution

This step is mandatory for LLE and highly recommended for PPT when maximum sensitivity is required. It concentrates the analyte and exchanges the solvent to one that is compatible with the initial LC mobile phase conditions.

• Drying: Place the tubes containing the extraction supernatant/organic layer into a nitrogen evaporator. Dry the contents completely under a gentle stream of nitrogen at 35-40°C.[12]

• Reconstitution: Reconstitute the dried residue in a small, precise volume (e.g., 100 µL) of a solvent that mimics the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). This ensures sharp peak shapes and prevents analyte precipitation on the column.[12]

• Vortex & Transfer: Vortex the reconstituted sample for 30 seconds to ensure the analyte is fully dissolved. Transfer the solution to an LC-MS vial with an insert.

• Filtration (Critical): If any particulate matter is visible, the sample must be filtered through a 0.22 µm syringe filter before injection to prevent clogging the LC system.[13]

Quality Control and System Validation

A robust analytical method is a self-validating one. The following checks should be incorporated into every analytical run.

• Blank Injections: Run a blank sample (reconstitution solvent) at the beginning of the sequence to check for system contamination and carryover.[14]

• Internal Standard Response: Monitor the IS signal intensity across all samples. A significant deviation (>20-30%) in a sample may indicate a severe matrix effect or an error in sample preparation.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking the analyte into a blank matrix. These are prepared and analyzed alongside the unknown samples to verify the accuracy and precision of the entire workflow.

Conclusion

The successful quantification of 1H-pyrido[3,4-b]indol-1-one by mass spectrometry is critically dependent on a meticulous and well-chosen sample preparation strategy. For high-throughput analysis of biological fluids, the described Protein Precipitation protocol offers a rapid and effective solution. For more challenging and complex matrices, the Liquid-Liquid Extraction protocol provides a more thorough cleanup, effectively mitigating matrix effects and ensuring higher data quality. By understanding the principles behind each step—from analyte extraction to the crucial reconstitution phase—researchers can generate reliable, reproducible, and accurate quantitative data essential for advancing scientific discovery and drug development.

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• Evaluation of the Formation of Six Beta-Carboline Alkaloids, a Class of Natural Toxins, in Meat Products Using Liquid Chromatography Tandem Mass Spectrometry. (2025). MDPI. [Link]

• LC‐HRMS for the Identification of β‐Carboline and Canthinone Alkaloids Isolated from Natural Sources. (2017). IntechOpen. [Link]

• Nonami, H., et al. (1998). beta-Carboline alkaloids as matrices for UV-matrix-assisted laser desorption/ionization time-of-flight mass spectrometry in positive and negative ion modes. Rapid Communications in Mass Spectrometry. [Link]

• Evaluation of the Formation of Six Beta-Carboline Alkaloids, a Class of Natural Toxins, in Meat Products Using Liquid Chromatography Tandem Mass Spectrometry. (2025). PubMed. [Link]

• Targeted-Analysis of β-Carboline Alkaloids in Passionfruit (“Maracujá”) by SBSE(PDMS)-LC/Flu and UHPLC-MS. (2018). SciELO. [Link]

• Identification of a β-Carboline Alkaloid from Chemoselectively Derived Vanilla Bean Extract and Its Prevention of Lipid Droplet Accumulation in Human Hepatocytes (HepG2). (2023). PMC. [Link]

• Solid-phase fluorescence and ionization efficiency in negative-ion matrix-assisted laser desorption/ionization of neutral oligosaccharides: Interaction between β-carboline matrix and ammonium salt. (2007). Journal of the American Society for Mass Spectrometry. [Link]

• Mass spectra of selected beta‐carbolines [β‐9H‐pyrido(3,4‐b)indoles]. (1971). ResearchGate. [Link]

• Mass Spectrometry Ionisation Techniques. University of Bristol. [Link]

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• The Impact of Matrix Effects on Mass Spectrometry Results. (2025). ResolveMass. [Link]

• Discovery and Biological Characterization of 1-(1H-indol-3-yl)-9H-pyrido[3,4-b]indole as an Aryl Hydrocarbon Receptor Activator Generated by Photoactivation of Tryptophan by Sunlight. (2011). PMC - NIH. [Link]

• Matrix Effects-A Challenge Toward Automation of Molecular Analysis. (2010). Journal of the Association for Laboratory Automation. [Link]

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• Strategies for Developing Sensitive and Automated LC-MS/MS Assays of a Pharmaceutical Compound and Its Metabolite from Whole Blood Matrix. (2010). PMC. [Link]

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• A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H). (2008). PMC. [Link]

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• A quantitative LC-MS/MS method for determination of SP-141, a novel pyrido[b]indole anticancer agent, and its application to a mouse PK study. (2014). PubMed. [Link]

• Liquid Chromatography High-Resolution Mass Spectrometry metabolomics analysis: from preparation to injection. (2024). Protocols.io. [Link]

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• A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)-one Derivatives from 3-Substituted β-Carbolines. (2010). ResearchGate. [Link]

• Identification, Structure–Activity Relationship, and Biological Characterization of 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]indoles as a Novel Class of CFTR Potentiators. (2020). Journal of Medicinal Chemistry. [Link]

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Application Notes and Protocols for Targeted Drug Delivery of 1H-Pyrido[3,4-b]indol-1-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The 1H-pyrido[3,4-b]indol-1-one scaffold, a core structure of the β-carboline alkaloid family, has garnered significant interest in medicinal chemistry due to its potent and diverse biological activities, including promising anticancer and enzyme-inhibitory properties. However, the therapeutic translation of these compounds is often hampered by their poor aqueous solubility and lack of target specificity, leading to challenges in achieving optimal pharmacokinetic profiles and minimizing off-target toxicity. This document provides a comprehensive guide to the formulation strategies for the targeted delivery of 1H-pyrido[3,4-b]indol-1-one. We delve into the rationale behind utilizing nanoformulation approaches, with a specific focus on biodegradable polymeric nanoparticles. Detailed, step-by-step protocols for the synthesis, characterization, and in vitro/in vivo evaluation of targeted nanoparticles are provided to equip researchers with the necessary tools to advance the development of these promising therapeutic agents.

Introduction: The Therapeutic Promise and Formulation Challenges of 1H-Pyrido[3,4-b]indol-1-one

The 1H-pyrido[3,4-b]indol-1-one nucleus and its derivatives have demonstrated significant potential in oncology, with some exhibiting potent activity as Bruton's tyrosine kinase (BTK) inhibitors and others showing broad-spectrum anticancer effects.[1][2][3] The primary obstacle to the clinical advancement of this class of compounds lies in their physicochemical properties. As with many heterocyclic compounds, 1H-pyrido[3,4-b]indol-1-one derivatives are often characterized by low aqueous solubility, which can lead to poor absorption, low bioavailability, and erratic dose-responses.[4]

Targeted drug delivery systems offer a promising solution to these challenges.[5] By encapsulating the active pharmaceutical ingredient (API) within a nanocarrier, it is possible to:

• Enhance Solubility and Bioavailability: Formulating the hydrophobic drug within a nanoparticle can improve its dispersion in aqueous environments and protect it from premature degradation.[6]

• Improve Pharmacokinetics: Nanoparticles can alter the drug's distribution profile, prolong its circulation time, and enable a controlled and sustained release.[7]

• Enable Targeted Delivery: The surface of nanoparticles can be functionalized with specific ligands that recognize and bind to receptors overexpressed on diseased cells, thereby concentrating the therapeutic effect at the site of action and reducing systemic toxicity.[8][9]

This guide will focus on the use of Poly(lactic-co-glycolic acid) (PLGA), a biodegradable and biocompatible polymer, for the formulation of 1H-pyrido[3,4-b]indol-1-one into targeted nanoparticles.

Formulation Strategy: Ligand-Targeted PLGA Nanoparticles

We will explore two active targeting strategies for delivering 1H-pyrido[3,4-b]indol-1-one to cancer cells: folate receptor-mediated targeting and transferrin receptor-mediated targeting. Both receptors are frequently overexpressed on the surface of various cancer cells, making them attractive targets for selective drug delivery.[5][10]

Rationale for Carrier and Ligand Selection

• PLGA as a Carrier: PLGA is an FDA-approved polymer that degrades into naturally occurring lactic and glycolic acids, which are readily metabolized by the body. Its degradation rate can be tailored by adjusting the ratio of lactic to glycolic acid, allowing for controlled drug release.[4]

• Folic Acid as a Targeting Ligand: The folate receptor is overexpressed in a wide range of cancers, including ovarian, lung, and breast cancer. Folic acid is a stable, inexpensive, and non-immunogenic ligand that can be readily conjugated to the surface of nanoparticles.[10]

• Transferrin as a Targeting Ligand: The transferrin receptor, involved in iron uptake, is also highly expressed on proliferating cancer cells. Furthermore, it is a key transporter across the blood-brain barrier, making transferrin-functionalized nanoparticles a promising strategy for treating brain tumors.[5][11]

Experimental Protocols

Protocol 1: Formulation of 1H-Pyrido[3,4-b]indol-1-one-Loaded PLGA Nanoparticles (Single Emulsion-Solvent Evaporation Method)

This protocol is designed for the encapsulation of hydrophobic drugs like 1H-pyrido[3,4-b]indol-1-one.[12][13][14]

Materials:

• 1H-Pyrido[3,4-b]indol-1-one

• PLGA (50:50)

• Dichloromethane (DCM) or Ethyl Acetate

• Poly(vinyl alcohol) (PVA)

• Deionized water

Procedure:

• Organic Phase Preparation: Dissolve 50 mg of PLGA and 5 mg of 1H-Pyrido[3,4-b]indol-1-one in 2 mL of dichloromethane.

• Aqueous Phase Preparation: Prepare a 1% (w/v) PVA solution in deionized water.

• Emulsification: Add the organic phase to 10 mL of the aqueous PVA solution. Emulsify the mixture using a probe sonicator on an ice bath for 2 minutes (30 seconds on, 30 seconds off cycles).

• Solvent Evaporation: Transfer the emulsion to a beaker and stir magnetically at room temperature for 4-6 hours to allow for the complete evaporation of the dichloromethane.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes at 4°C.

• Washing: Discard the supernatant and wash the nanoparticle pellet three times with deionized water to remove excess PVA and unencapsulated drug. Resuspend the pellet in water and centrifuge after each wash.

• Lyophilization: Resuspend the final nanoparticle pellet in a small volume of deionized water containing a cryoprotectant (e.g., 5% sucrose) and freeze-dry for 48 hours to obtain a powder.

Protocol 2: Surface Functionalization with Targeting Ligands

3.2.1. Folic Acid Conjugation

This protocol utilizes carbodiimide chemistry to conjugate folic acid to amine-terminated PLGA-PEG nanoparticles.[10]

Materials:

• PLGA-PEG-NH2

• Folic Acid

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Dialysis membrane (MWCO 3.5-5 kDa)

Procedure:

• Folic Acid Activation: Dissolve folic acid in anhydrous DMSO. Add EDC and NHS in a molar ratio of 1:1.2:1.2 (Folic Acid:EDC:NHS) and stir for 4 hours at room temperature in the dark.

• Conjugation: Dissolve PLGA-PEG-NH2 in anhydrous DMSO and add the activated folic acid solution dropwise while stirring. Allow the reaction to proceed for 24 hours at room temperature in the dark.

• Purification: Dialyze the reaction mixture against deionized water for 48 hours to remove unreacted reagents.

• Lyophilization: Freeze-dry the purified solution to obtain the FA-PEG-PLGA copolymer.

• Nanoparticle Formulation: Formulate nanoparticles using the FA-PEG-PLGA copolymer following Protocol 1.

3.2.2. Transferrin Conjugation

This protocol describes the conjugation of transferrin to the surface of nanoparticles via an amide bond.[5][11]

Materials:

• 1H-Pyrido[3,4-b]indol-1-one-loaded PLGA nanoparticles with carboxyl surface groups (PLGA-COOH)

• Transferrin

• EDC and NHS

• MES buffer (pH 6.0)

• PBS (pH 7.4)

Procedure:

• Nanoparticle Activation: Disperse the carboxylated nanoparticles in MES buffer. Add EDC and NHS to activate the carboxyl groups. Incubate for 30 minutes at room temperature.

• Conjugation: Add transferrin dissolved in PBS to the activated nanoparticle suspension. Allow the reaction to proceed for 4 hours at room temperature with gentle stirring.

• Quenching: Quench the reaction by adding hydroxylamine.

• Purification: Purify the transferrin-conjugated nanoparticles by centrifugation and washing with PBS to remove unconjugated transferrin and reagents.

Protocol 3: Characterization of Targeted Nanoparticles

Thorough characterization is crucial to ensure the quality, stability, and efficacy of the formulated nanoparticles.[15][16][17]

3.3.1. Particle Size and Zeta Potential

• Technique: Dynamic Light Scattering (DLS)

• Procedure: Resuspend the lyophilized nanoparticles in deionized water. Analyze the suspension using a DLS instrument to determine the average particle size, polydispersity index (PDI), and zeta potential.

3.3.2. Morphology

• Technique: Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM)

• Procedure: Place a drop of the nanoparticle suspension on a carbon-coated copper grid, allow it to dry, and visualize under the microscope to observe the shape and surface morphology.[15]

3.3.3. Drug Loading and Encapsulation Efficiency

• Procedure:

  • Accurately weigh a known amount of lyophilized drug-loaded nanoparticles.

  • Dissolve the nanoparticles in a suitable organic solvent (e.g., DMSO) to release the encapsulated drug.

  • Quantify the amount of 1H-Pyrido[3,4-b]indol-1-one using a validated analytical method such as UV-Vis spectrophotometry or HPLC.

  • Calculate Drug Loading (DL) and Encapsulation Efficiency (EE) using the following formulas:

    • DL (%) = (Mass of drug in nanoparticles / Total mass of nanoparticles) x 100

    • EE (%) = (Mass of drug in nanoparticles / Initial mass of drug used) x 100

Table 1: Representative Physicochemical Properties of Targeted Nanoparticles

Parameter	Untargeted PLGA-NP	FA-PLGA-NP	Tf-PLGA-NP
Average Size (nm)	150 ± 10	165 ± 12	180 ± 15
Polydispersity Index (PDI)	< 0.2	< 0.2	< 0.25
Zeta Potential (mV)	-15 ± 3	-20 ± 4	-18 ± 3
Drug Loading (%)	8.5 ± 0.7	8.2 ± 0.6	7.9 ± 0.8
Encapsulation Efficiency (%)	> 80	> 75	> 70

Note: These values are illustrative and will vary depending on the specific formulation parameters.

Protocol 4: In Vitro Drug Release Study

This protocol uses the dialysis method to evaluate the release kinetics of 1H-Pyrido[3,4-b]indol-1-one from the nanoparticles.[18][19]

Materials:

• Drug-loaded nanoparticles

• Dialysis tubing (MWCO 10-12 kDa)

• Phosphate-buffered saline (PBS, pH 7.4 and pH 5.5)

• Shaking incubator

Procedure:

• Resuspend a known amount of drug-loaded nanoparticles in 1 mL of PBS.

• Transfer the nanoparticle suspension into a pre-soaked dialysis bag and seal both ends.

• Immerse the dialysis bag in 50 mL of release medium (PBS at pH 7.4 to simulate physiological conditions and pH 5.5 to simulate the endosomal environment).

• Place the setup in a shaking incubator at 37°C.

• At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24, 48 hours), withdraw 1 mL of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., UV-Vis or HPLC).

• Plot the cumulative percentage of drug released versus time.

Table 2: Representative In Vitro Drug Release Profile

Time (hours)	Cumulative Release at pH 7.4 (%)	Cumulative Release at pH 5.5 (%)
2	15 ± 2	25 ± 3
8	30 ± 4	50 ± 5
24	55 ± 6	80 ± 7
48	70 ± 8	> 90

Note: These values are illustrative and demonstrate pH-responsive drug release.

Protocol 5: In Vitro Cytotoxicity Assay (MTT Assay)

This assay evaluates the cytotoxic effect of the formulations on cancer cells.[20][21][22]

Materials:

• Cancer cell line overexpressing the target receptor (e.g., HeLa or MCF-7 for folate receptor)

• Control cell line with low receptor expression

• Cell culture medium and supplements

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

Procedure:

• Cell Seeding: Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Treatment: Treat the cells with serial dilutions of free 1H-Pyrido[3,4-b]indol-1-one, untargeted nanoparticles, and targeted nanoparticles for 48 or 72 hours. Include untreated cells as a control.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 6: In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol outlines a general procedure for evaluating the antitumor efficacy of the targeted nanoparticles in vivo.[23][24]

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line for tumor induction

• Formulations of 1H-Pyrido[3,4-b]indol-1-one (free drug, untargeted NPs, targeted NPs)

• Saline or other appropriate vehicle control

Procedure:

• Tumor Induction: Subcutaneously inject the cancer cells into the flank of the mice. Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Animal Grouping: Randomly divide the mice into treatment groups (e.g., vehicle control, free drug, untargeted NPs, targeted NPs).

• Treatment Administration: Administer the formulations intravenously via the tail vein at a predetermined dose and schedule.

• Tumor Growth Monitoring: Measure the tumor volume using calipers every 2-3 days.

• Body Weight Monitoring: Monitor the body weight of the mice as an indicator of systemic toxicity.

• Endpoint: At the end of the study, euthanize the mice, and excise the tumors for weighing and further analysis (e.g., histology, immunohistochemistry).

• Data Analysis: Plot the tumor growth curves for each group and perform statistical analysis to determine the significance of the antitumor effect.

Visualization of Workflows and Mechanisms

Diagram 1: Workflow for Targeted Nanoparticle Formulation and Evaluation

Caption: Workflow for the development of targeted nanoparticles.

Diagram 2: Mechanism of Receptor-Mediated Endocytosis

Sources

• 1. EP2003129B1 - 1H-Pyrido[3,4-B]indol-1-one and 2,3,4,9-Tetrahydro-1H-Beta-Carbolin-1-one Derivatives - Google Patents [patents.google.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. longdom.org [longdom.org]
• 4. nanocomposix.com [nanocomposix.com]
• 5. Modification of Nanoparticles with Transferrin for Targeting Brain Tissues | Springer Nature Experiments [experiments.springernature.com]
• 6. Nanoparticle-Based Drug Delivery in Cancer Therapy and Its Role in Overcoming Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nanoparticle delivery systems for cancer therapy: advances in clinical and preclinical research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Nanoparticle Surface Functionalization: How to Improve Biocompatibility and Cellular Internalization [frontiersin.org]
• 9. Targeted Nanoparticles for Cancer Therapy | IntechOpen [intechopen.com]
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• 11. Modification of Nanoparticles with Transferrin for Targeting Brain Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Characterization Methods for Nanoparticle–Skin Interactions: An Overview [mdpi.com]
• 18. In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Assessing the In Vitro Drug Release from Lipid-Core Nanocapsules: a New Strategy Combining Dialysis Sac and a Continuous-Flow System - PMC [pmc.ncbi.nlm.nih.gov]
• 20. bio-protocol.org [bio-protocol.org]
• 21. MTT assay protocol | Abcam [abcam.com]
• 22. atcc.org [atcc.org]
• 23. researchgate.net [researchgate.net]
• 24. pnas.org [pnas.org]

Technical Notes & Optimization

how to improve yield in 1h-pyrido[3,4-b]indol-1-one chemical synthesis

Welcome to the technical support center for the synthesis of 1H-pyrido[3,4-b]indol-1-one and its derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this important β-carbolinone scaffold. Here, we address common challenges and frequently asked questions to help you optimize your synthetic routes and improve reaction yields.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable protocols.

Question 1: My Pictet-Spengler reaction to form the tetrahydro-β-carboline intermediate is consistently low-yielding. What are the common causes and how can I optimize it?

This is a frequent challenge. The Pictet-Spengler reaction, while powerful for constructing the core tetrahydro-β-carboline (THβC) ring system, is highly sensitive to reaction conditions.[1][2] The primary causes for low yield are typically related to inefficient iminium ion formation and subsequent cyclization.

Causality and Solutions:

• Improper Acid Catalysis: The reaction requires an acid to catalyze both the initial condensation of the tryptamine with a carbonyl compound to form an imine, and the subsequent cyclization via an electrophilic iminium ion.[2][3]

  • Problem: Using an excessive amount of a strong Brønsted acid (e.g., TFA, HCl) can fully protonate the tryptamine starting material. This neutralizes its nucleophilicity, preventing the initial condensation step and halting the reaction.[3] Conversely, insufficient acid catalysis leads to slow and incomplete imine formation and cyclization.[3]

  • Solution: Carefully screen and titrate your acid catalyst. Start with catalytic amounts (5-10 mol%) and monitor the reaction by TLC or LCMS. Consider milder acids like acetic acid or Lewis acids such as Sc(OTf)₃ or Yb(OTf)₃, which can be effective without deactivating the amine.[3]

• Solvent Choice & Water Removal: The initial condensation is a dehydration reaction. The presence of water can shift the equilibrium back towards the starting materials.

  • Problem: Protic solvents can interfere with the reaction, and failure to remove the water byproduct can inhibit the formation of the crucial imine intermediate.

  • Solution: Employ aprotic solvents and consider methods for water removal. Benzene or toluene with a Dean-Stark apparatus is a classic approach. More modern and highly effective methods use 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), which can act as both a solvent and a catalyst, often providing high yields without the need for additional catalysts.[4]

Optimization Workflow:

The following diagram outlines a decision-making process for troubleshooting a low-yielding Pictet-Spengler reaction.

Caption: Troubleshooting workflow for Pictet-Spengler reaction optimization.

Question 2: The final oxidation step to form the lactam is inefficient or produces multiple byproducts. What are the best strategies?

Creating the 1H-pyrido[3,4-b]indol-1-one from a tetrahydro-β-carboline or a fully aromatic β-carboline requires a carefully chosen oxidation method. The wrong oxidant or conditions can lead to complex mixtures.

Causality and Solutions:

• From Tetrahydro-β-carboline (THβC): This requires aromatization of the newly formed piperidine ring.

  • Problem: Harsh oxidants can lead to over-oxidation or degradation of the indole ring.

  • Solution: A classic and reliable method is dehydrogenation using 10% Pd/C in a high-boiling solvent like xylene or cymene at reflux.[5] Another effective method is using elemental sulfur.[5] For milder conditions, CuBr₂-catalyzed oxidation has been shown to be effective.[5]

• From Aromatic β-carboline: This involves the selective oxidation of the C1 position.

  • Problem: Direct oxidation can be challenging. A more controlled, two-step approach often yields better results.[6][7][8]

  • Solution: A proven, high-yielding method involves a two-step sequence:

    • N-Oxidation: Treat the aromatic β-carboline with an oxidant like meta-chloroperoxybenzoic acid (m-CPBA) to form the corresponding N-oxide in excellent yield.[7][8]

    • Rearrangement: The purified N-oxide is then treated with a reagent like acetic anhydride or trifluoroacetic anhydride (TFAA), which induces a rearrangement to furnish the desired 1H-pyrido[3,4-b]indol-1-one.[6][7][8] This method is generally mild and provides good yields across a range of substrates.

Recommended Protocol (N-Oxide Route):

• Step A: N-Oxidation

  • Dissolve the 3-substituted β-carboline (1.0 eq) in a 1:1 mixture of chloroform and ethanol.

  • Add m-CPBA (1.2-1.5 eq) portion-wise at 0 °C.

  • Allow the mixture to warm to room temperature and stir until TLC indicates complete consumption of the starting material.

  • Quench the reaction with aqueous NaHCO₃ solution, extract with dichloromethane, dry the organic layer over Na₂SO₄, and concentrate.

  • Purify the resulting N-oxide by flash column chromatography.

• Step B: Rearrangement to Carbolinone

  • Dissolve the purified N-oxide (1.0 eq) in acetic anhydride.

  • Heat the mixture at reflux (approx. 140 °C) for the time specified in literature or as determined by TLC monitoring (typically 1-4 hours).[6][7]

  • Cool the reaction mixture and pour it into ice water to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry. Recrystallization or column chromatography can be used for further purification.

Question 3: I'm exploring modern palladium-catalyzed routes but struggling with catalyst activity and yield. What are the critical parameters?

Palladium-catalyzed methods, such as carbonylative cyclizations or iminoannulations, offer more direct access to the β-carbolinone core but require precise control over the catalytic system.[9][10][11]

Causality and Solutions:

• Catalyst, Ligand, and Oxidant System: The interplay between the palladium source, ligand, and any required oxidant or additive is crucial.

  • Problem: An inappropriate ligand can lead to catalyst decomposition or low turnover. The choice of palladium precursor (e.g., Pd(OAc)₂, Pd(PPh₃)₄) also significantly impacts reactivity.[10][12]

  • Solution: Ligand screening is essential. For many cross-coupling reactions, phosphine ligands like triphenylphosphine (PPh₃) are effective.[12] In carbonylative syntheses, a combination of a cobalt(II) salt catalyst with a CO source has also been shown to be highly effective for producing related carbolinones.[9] Always ensure reagents are anhydrous and reactions are run under an inert atmosphere (N₂ or Ar) to prevent catalyst deactivation.

• Substrate Scope and Directing Groups: Not all substrates are equally reactive.

  • Problem: Electron-poor or sterically hindered starting materials may fail to react under standard conditions.

  • Solution: The presence of directing groups can be used to facilitate C-H activation steps in some modern syntheses. For Ullmann-type couplings, electron-withdrawing groups on the aryl halide can activate it for the reaction.[13]

Illustrative Catalytic Cycle (Simplified Annulation):

Caption: A simplified cycle for Pd-catalyzed β-carbolinone synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to the 1H-pyrido[3,4-b]indol-1-one scaffold?

There are several established strategies:

• Pictet-Spengler followed by Oxidation: This is a very common and versatile two-stage approach. First, a tryptamine derivative reacts with an aldehyde or ketone to form a tetrahydro-β-carboline (THβC).[2] The THβC is then oxidized/dehydrogenated to the aromatic β-carboline, which is subsequently converted to the β-carbolinone, as described in the troubleshooting section.[5][6]

• Palladium-Catalyzed Annulation/Coupling: Modern methods involve the direct construction of the pyridone ring onto the indole core. These include Pd-catalyzed iminoannulation of alkynes or carbonylative cyclizations, which can build the ring system in a single, efficient step.[10][11]

• Intramolecular Cyclization: Another approach involves preparing a suitable N-substituted indole precursor that can undergo an intramolecular cyclization to form the pyridone ring, often promoted by strong acid like polyphosphoric acid.[14]

Q2: What are the critical safety precautions for handling reagents involved in these syntheses?

Safety is paramount. Always consult the Safety Data Sheet (SDS) for every chemical. Key hazards include:

• Strong Acids/Bases: Reagents like trifluoroacetic acid (TFA), polyphosphoric acid, and bases like sodium hydride (NaH) are highly corrosive and/or reactive. Handle them in a fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles. NaH is water-reactive and can ignite.

• Oxidizing Agents: m-CPBA is a potentially explosive solid and should be handled with care, avoiding shock or friction. Other oxidants like manganese dioxide (MnO₂) can be toxic.

• Palladium Catalysts: While generally not highly toxic, palladium salts and complexes should be handled with gloves as they can be sensitizers. Avoid inhalation of fine powders.

• Solvents: Many organic solvents (DCM, DMF, Toluene) are flammable and have associated health risks. Always work in a well-ventilated fume hood.

Q3: My final product is difficult to purify. What are some effective purification strategies?

The β-carbolinone scaffold is often a planar, relatively polar, and high-melting solid, which can present purification challenges.[6]

• Column Chromatography: This is the most common method. Use silica gel with a gradient elution of a non-polar solvent (like hexanes or dichloromethane) and a polar solvent (like ethyl acetate or methanol). Adding a small amount (0.5-1%) of triethylamine can help reduce tailing for basic compounds, while a small amount of acetic acid can help for acidic impurities.

• Recrystallization: If the crude product is of sufficient purity (>90%), recrystallization can be very effective. Common solvents include ethanol, methanol, or mixtures like DMF/water or methanol/water.[8][12]

• Preparative HPLC: For very challenging separations or to obtain highly pure material for biological testing, reverse-phase preparative HPLC is an excellent, albeit more costly, option.[12]

References

• Organic Chemistry Frontiers. Cobalt-catalyzed carbonylative synthesis of free (NH)
• PMC.
• Simple and Efficient Synthesis of Tetrahydro-β-Carbolines via the Pictet–Spengler Reaction in 1,1,1,3,3.
• ResearchGate. ChemInform Abstract: A New, Simple, and High-Yielding Synthesis of 2,9-Dihydro-1H-pyrido[3,4-b]indol-1-ones.
• ACS Publications. Synthesis of β- and γ-Carbolines by the Palladium-Catalyzed Iminoannulation of Alkynes. The Journal of Organic Chemistry.
• ResearchGate. (PDF)
• Asymmetric synthesis of an atropisomeric β-carboline via regioselective intermolecular Rh(I).
• MDPI. Recent Advances in the Synthesis of β-Carboline Alkaloids.
• Wikipedia. Pictet–Spengler reaction.
• PMC. Chiral Phosphoric Acid-Catalyzed Enantioselective Pictet–Spengler Reaction for Concise Synthesis of CF3‑Substituted Tetrahydro-β-Carbolines.
• RSC Publishing. Simple and efficient synthesis of tetrahydro-β-carbolines via the Pictet–Spengler reaction in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP). RSC Advances.
• MDPI. A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)
• Wikipedia.
• Google Patents.
• ResearchGate. A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)
• PMC. A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H).

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• 9. Cobalt-catalyzed carbonylative synthesis of free (NH)-tetrahydro-β-carbolinones from tryptamine derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 12. EP2003129B1 - 1H-Pyrido[3,4-B]indol-1-one and 2,3,4,9-Tetrahydro-1H-Beta-Carbolin-1-one Derivatives - Google Patents [patents.google.com]
• 13. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]

troubleshooting low solubility of 1h-pyrido[3,4-b]indol-1-one in DMSO and aqueous buffers

Welcome to the Technical Support Center for 1H-pyrido[3,4-b]indol-1-one and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for low solubility issues encountered in DMSO and aqueous buffers. Our goal is to equip you with the scientific rationale and practical protocols to overcome these challenges in your experiments.

Part 1: Troubleshooting Low Solubility of 1H-Pyrido[3,4-b]indol-1-one

This section addresses common questions and issues related to the solubility of 1H-pyrido[3,4-b]indol-1-one, a core structure in many bioactive compounds, including the β-carboline alkaloid norharmane.[1][2][3] The planar, heterocyclic nature of this scaffold often contributes to poor aqueous solubility, a significant hurdle in drug discovery and development.[4][5][6]

Q1: My 1H-pyrido[3,4-b]indol-1-one derivative dissolves in DMSO, but precipitates when I add my aqueous buffer. Why is this happening and what can I do?

A1: This is a classic case of "solvent shifting" or "crashing out," a common problem with hydrophobic compounds. [7][8][9]

• The "Why": 1H-pyrido[3,4-b]indol-1-one and its analogs are often poorly soluble in water due to their rigid, planar structure which can lead to strong crystal lattice energy.[5] DMSO is a powerful, polar aprotic solvent that can effectively solvate these molecules.[10] However, when you introduce an aqueous buffer, you drastically change the solvent environment. The high polarity of water and its strong hydrogen-bonding network can exclude the less polar drug molecules, causing them to aggregate and precipitate out of solution.[][12]

• The "What to Do":

  • Optimize the Dilution Process: Instead of adding the buffer directly to your DMSO stock, try the "reverse addition" method. Add the small volume of your DMSO stock dropwise into the full volume of the aqueous buffer while gently vortexing.[7] This rapid dispersion can sometimes prevent localized supersaturation and subsequent precipitation.

  • Reduce the Final DMSO Concentration: Aim for the lowest possible final DMSO concentration in your working solution. While cell-line dependent, many can tolerate up to 0.5% DMSO, but it's always best to perform a vehicle control to assess toxicity.[7]

  • Consider Co-solvents: If reducing the DMSO concentration isn't feasible, consider using a co-solvent system.[12][13][14] Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds in aqueous solutions.[][13]

    • Recommended Co-solvents: Ethanol, propylene glycol (PG), and polyethylene glycols (PEGs) like PEG 400 are commonly used.[][13] A ternary system of DMSO, a co-solvent, and your aqueous buffer might be necessary.

Q2: I'm still seeing precipitation even with co-solvents. What other formulation strategies can I try?

A2: If co-solvents alone are insufficient, more advanced formulation techniques may be required.

• pH Adjustment: The solubility of ionizable compounds is highly pH-dependent.[][15][16] The 1H-pyrido[3,4-b]indol-1-one scaffold contains nitrogen atoms that can be protonated or deprotonated depending on the pH and the specific substituents on the molecule.

  • How it Works: By adjusting the pH of your buffer to a point where the molecule is in its more soluble ionized form, you can significantly increase its aqueous solubility.[15][17] For basic compounds, lowering the pH will lead to protonation and increased solubility. Conversely, for acidic compounds, increasing the pH will result in deprotonation and enhanced solubility.

  • Practical Steps:

    • Determine the pKa of your specific derivative (if not known, this can be predicted using software or determined experimentally).

    • Prepare a series of buffers with pH values spanning a range around the pKa.

    • Test the solubility of your compound in each buffer to identify the optimal pH for solubilization.

• Use of Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[18][19][20]

  • Mechanism: They can encapsulate poorly water-soluble molecules, like your 1H-pyrido[3,4-b]indol-1-one derivative, within their hydrophobic core, forming an inclusion complex.[18][20][][22] This complex has a hydrophilic exterior, which greatly enhances the apparent aqueous solubility of the "guest" molecule.[18][19][22]

  • Commonly Used Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a popular choice in pharmaceutical formulations due to its high aqueous solubility and safety profile.[20]

Q3: My solution appears clear initially but becomes cloudy over time. What's causing this delayed precipitation?

A3: This indicates that your solution is likely in a supersaturated and thermodynamically unstable state.

• The "Why": You may have created a kinetically trapped supersaturated solution that appears clear at first. Over time, the molecules begin to nucleate and form aggregates, leading to visible precipitation.[8] This can be influenced by factors like temperature fluctuations, agitation, or the presence of impurities that can act as nucleation sites.

• The "What to Do":

  • Prepare Fresh Solutions: Always prepare your working solutions fresh and use them as soon as possible.[7] Avoid long-term storage of diluted aqueous solutions of poorly soluble compounds.

  • Sonication: Gentle sonication can sometimes help to break up small aggregates and re-dissolve precipitated material, but this may only be a temporary solution if the system is highly supersaturated.

  • Re-evaluate Your Formulation: If delayed precipitation is a persistent issue, it's a strong indicator that your current formulation is not robust enough. You may need to revisit the strategies in Q1 and Q2 to find a more stable solubilization method.

Part 2: Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments to troubleshoot and improve the solubility of your 1H-pyrido[3,4-b]indol-1-one derivative.

Protocol 1: Preparation of a DMSO Stock Solution and Subsequent Dilution

• Weighing the Compound: Accurately weigh a small amount of your 1H-pyrido[3,4-b]indol-1-one derivative using an analytical balance.

• Dissolving in DMSO: Add the appropriate volume of anhydrous, high-purity DMSO to achieve your desired stock concentration (e.g., 10 mM, 20 mM, or 50 mM).

• Ensuring Complete Dissolution: Vortex the solution vigorously. If necessary, use a brief sonication in a water bath to ensure all solid material is dissolved. Visually inspect the solution against a light source to confirm there are no suspended particles.

• Aqueous Dilution (Reverse Addition): a. Dispense the required volume of your aqueous buffer into a sterile tube. b. While gently vortexing the buffer, slowly add the calculated volume of your DMSO stock solution drop-by-drop. c. Continue vortexing for a few seconds after the addition is complete to ensure thorough mixing.

Protocol 2: Screening for Optimal Co-solvent Systems

• Prepare Co-solvent/Buffer Mixtures: Prepare a series of aqueous buffers containing different concentrations of a co-solvent (e.g., 5%, 10%, 20% ethanol or PEG 400).

• Solubility Assessment: a. Add an excess amount of your solid 1H-pyrido[3,4-b]indol-1-one derivative to a fixed volume of each co-solvent/buffer mixture. b. Equilibrate the samples by shaking or rotating at a constant temperature for a set period (e.g., 24-48 hours) to allow the solution to reach saturation. c. Centrifuge the samples at high speed to pellet the undissolved solid. d. Carefully collect the supernatant and analyze the concentration of your dissolved compound using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Data Analysis: Compare the solubility values obtained in the different co-solvent systems to identify the most effective one.

Protocol 3: pH-Dependent Solubility Profiling

• Buffer Preparation: Prepare a series of buffers with different pH values (e.g., pH 4, 5, 6, 7, 7.4, 8, 9).

• Solubility Measurement: Follow the same procedure as in Protocol 2 (steps 2a-d) for each of the prepared buffers.

• Data Visualization: Plot the measured solubility of your compound as a function of pH. This will reveal the pH range where your compound exhibits maximum solubility.

Part 3: Data Presentation and Visualization

Table 1: Example of Co-solvent Screening Data

Co-solvent System	Target Concentration (%)	Measured Solubility (µg/mL)	Fold Increase vs. Aqueous Buffer
Aqueous Buffer (pH 7.4)	0	0.5	1.0
Ethanol	5	2.3	4.6
10	5.1	10.2
20	12.8	25.6
PEG 400	5	3.5	7.0
10	8.2	16.4
20	18.9	37.8

Diagrams

Caption: A stepwise workflow for troubleshooting low solubility.

Caption: Mechanisms of different solubility enhancement techniques.

Part 4: Frequently Asked Questions (FAQs)

• Q: Can I heat the solution to improve the solubility of my 1H-pyrido[3,4-b]indol-1-one derivative?

  • A: Gentle heating can be used to aid initial dissolution in DMSO. However, be cautious as prolonged heating can lead to compound degradation. Also, a solution that is clear when warm may precipitate upon cooling to room temperature.

• Q: Is it better to use a salt form of my compound?

  • A: Yes, if your compound has an ionizable group, forming a salt can significantly improve its aqueous solubility and dissolution rate.[23][24]

• Q: Will the formulation method affect the biological activity of my compound?

  • A: It's possible. High concentrations of DMSO or other organic solvents can have their own biological effects.[1][7] Cyclodextrins can sometimes alter the availability of the compound to its target. It is crucial to run appropriate vehicle controls in all your experiments to account for any effects of the formulation itself.

• Q: What if my compound is not ionizable and co-solvents/cyclodextrins don't work?

  • A: In such challenging cases, more advanced drug delivery systems like lipid-based formulations (e.g., emulsions, liposomes) or amorphous solid dispersions may be necessary.[24] For early-stage research, structural modification of the compound to introduce more polar groups might also be considered.[4][6][25]

References

• Jarak, I., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals (Basel). Available at: [Link]

• Gidwani, B., & Vyas, A. (2015). A Comprehensive Review on Cyclodextrin-Based Carriers for Delivery of Chemotherapeutic Agents. BioMed Research International. Available at: [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics. Available at: [Link]

• Roquette. (2025). Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? Available at: [Link]

• So, Y., et al. (2026). Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. Pharmaceutics. Available at: [Link]

• Wikipedia. Cosolvent. Available at: [Link]

• Al-Hamidi, H., et al. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. Available at: [Link]

• University of Manchester. (2014). The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. Available at: [Link]

• Shandong IRO Chelating Chemical Co., Ltd. Cosolvent - The 'Medicinal Magician' in The Laboratory. Available at: [Link]

• Maheshwari, R., et al. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Pharmaceutical Development and Technology. Available at: [Link]

• Ascendia Pharma. (2025). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. Available at: [Link]

• Smith, E. A., et al. (2017). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Omega. Available at: [Link]

• PubChem. 1H-Pyrido(3,4-b)indole-1-carboxylic acid, 2,3,4,9-tetrahydro-6-hydroxy-. Available at: [Link]

• Wikipedia. Dimethyl sulfoxide. Available at: [Link]

• Sharma, D., et al. (2019). Improving solubility via structural modification. Medicinal Chemistry Research. Available at: [Link]

• Siriwardane, D. A., et al. (2023). Intrinsic Solubility of Ionizable Compounds from pKa Shift. Analytical Chemistry. Available at: [Link]

• Khan Academy. pH and solubility. Available at: [Link]

• Walker, M. A. (2017). Improvement in aqueous solubility achieved via small molecular changes. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Kawabata, T., et al. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. Available at: [Link]

• Warren, D. B., et al. (2018). Aqueous solubility-enhancing excipient technologies: a review of recent developments. Drug Development and Delivery. Available at: [Link]

• NIST. 1H-pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-. Available at: [Link]

• Jorgensen, W. L., et al. (2016). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. ACS Medicinal Chemistry Letters. Available at: [Link]

• NextSDS. 1-[4-(9H-Pyrido[3,4-b]indol-1-ylcarbonyl)pyridin-3-yl]ethanone. Available at: [Link]

• Perlovich, G. L., & Strakhova, N. N. (2025). Bridging the Knowledge Gap in Harmaline's Pharmacological Properties: A Focus on Thermodynamics and Kinetics. Pharmaceuticals. Available at: [Link]

• PubChemLite. 1h-pyrido(3,4-b)indol-1-one, 2,3,4,9-tetrahydro-2-(3-(4-phenyl-1-piperazinyl)propyl)-. Available at: [Link]

• Inxight Drugs. Norharman. Available at: [Link]

• Pesce, E., et al. (2020). Identification, Structure–Activity Relationship, and Biological Characterization of 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]indoles as a Novel Class of CFTR Potentiators. Journal of Medicinal Chemistry. Available at: [Link]

• Khan, H. (2020). Dissolved in DMSO but further dilution or adding in culture plate makes compound precipitated? ResearchGate. Available at: [Link]

• PubChem. 2,3,4,9-tetrahydro-1-methyl-1H-pyrido(3,4-b)indole-1-carboxylic acid. Available at: [Link]

• Tetko, I. V., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling. Available at: [Link]

• PubChem. 1,2,3,4-Tetrahydro pyrido[3,4-b]indole 30. Available at: [Link]

• American Elements. Indoles. Available at: [Link]

• UNODC. Substance Details CUMYL-PEGACLONE. Available at: [Link]

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Technical Support Center: Optimizing Reaction Conditions for 1H-Pyrido[3,4-b]indol-1-one Crystallization

Welcome to the technical support center for the crystallization of 1H-pyrido[3,4-b]indol-1-one and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-quality crystals of this important heterocyclic scaffold. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to troubleshoot and optimize your crystallization experiments effectively.

Introduction: The Crystallization Challenge

1H-pyrido[3,4-b]indol-1-one, a core structure in many biologically active compounds, presents unique crystallization challenges due to its planar, aromatic nature and potential for strong π-π stacking and hydrogen bonding interactions.[1][2] Achieving a crystalline solid is often the goal for purification, structural elucidation via X-ray crystallography, and ensuring solid-state stability. This guide will address common issues and provide a systematic approach to overcoming them.

Part 1: Troubleshooting Guide - Common Crystallization Problems & Solutions

This section is formatted as a series of common problems encountered during the crystallization of 1H-pyrido[3,4-b]indol-1-one. Each problem is followed by a detailed explanation of potential causes and actionable solutions.

Q1: I'm not getting any crystals at all. My compound remains as an oil or in solution. What's wrong?

A1: This is a classic problem of either insufficient supersaturation or the presence of crystallization inhibitors.

• Underlying Cause 1: Sub-optimal Solvent System. The choice of solvent is paramount. An ideal solvent will dissolve the compound at an elevated temperature but have limited solubility at lower temperatures.[3] If the solvent is too good, the compound will remain in solution even upon cooling. Conversely, if the solvent is too poor, the compound will precipitate as an amorphous solid or oil. The molecular structure of 1H-pyrido[3,4-b]indol-1-one, with both polar (lactam) and non-polar (aromatic rings) regions, necessitates careful solvent selection.[4]

• Solution Strategy:

  • Systematic Solvent Screening: Begin with a small amount of your compound and test its solubility in a range of solvents with varying polarities (see Table 1).

  • Binary Solvent Systems: If a single solvent isn't effective, try a binary mixture. Dissolve your compound in a "good" solvent (e.g., DCM, Methanol) and then slowly add a "poor" solvent (e.g., Hexane, Water) until turbidity persists. Gently heat until the solution becomes clear and then allow it to cool slowly.[3]

  • Vapor Diffusion: This is an excellent technique for difficult-to-crystallize compounds. Dissolve your compound in a small amount of a relatively volatile solvent and place this vial inside a larger, sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent vapor into your solution can gently induce crystallization.

• Underlying Cause 2: Presence of Impurities. Even small amounts of impurities can inhibit nucleation and crystal growth.[5] These can be byproducts from the synthesis or residual solvents.

• Solution Strategy:

  • Purification is Key: Ensure your starting material is as pure as possible. Flash column chromatography is often the most effective method for purifying N-heterocycles.[3]

  • Activated Carbon Treatment: If you suspect colored impurities, a small amount of activated carbon can be added to the hot solution to adsorb them. Be sure to filter the hot solution to remove the carbon before cooling.

• Underlying Cause 3: Insufficient Supersaturation. Crystallization requires a supersaturated solution, meaning the concentration of the solute is higher than its equilibrium solubility at a given temperature.

• Solution Strategy:

  • Concentrate the Solution: If you have a clear solution after cooling, it may be too dilute. Carefully evaporate some of the solvent and attempt to cool again.[6]

  • Induce Nucleation: If a supersaturated solution fails to produce crystals, nucleation may be the limiting step. Try scratching the inside of the flask with a glass rod below the solvent line or adding a seed crystal of the compound.[3][6]

Q2: My compound is "crashing out" of solution as a fine powder or an amorphous solid. How can I get well-defined crystals?

A2: This indicates that the rate of nucleation is far exceeding the rate of crystal growth, often due to excessively rapid cooling or a poorly chosen solvent system.

• Underlying Cause: Too Rapid Supersaturation. When a solution becomes supersaturated too quickly, a massive number of nuclei form simultaneously, leading to a large quantity of very small crystals or an amorphous precipitate.[6]

• Solution Strategy:

  • Slow Down the Cooling Process: Instead of placing the flask in an ice bath, allow it to cool slowly to room temperature on the benchtop, and then transfer it to a refrigerator. Insulating the flask can further slow the cooling rate.

  • Increase the Amount of Solvent: Add a small amount of additional hot solvent to slightly decrease the level of supersaturation. This will slow down the initial crystallization process.[6]

  • Consider a Different Solvent System: A solvent in which your compound is slightly more soluble at room temperature may provide a more controlled crystallization.

Q3: The crystals I'm obtaining are very small or needle-like. How can I grow larger, more well-defined crystals suitable for X-ray diffraction?

A3: Small or needle-like crystals are often the result of rapid crystal growth or inherent properties of the molecule and solvent system.

• Underlying Cause 1: High Nucleation Rate. As discussed previously, a high nucleation rate leads to many small crystals. The goal for growing large single crystals is to have a low number of nucleation sites.[7]

• Solution Strategy:

  • Minimize Nucleation Sites: Use clean glassware and filter your hot solution to remove any dust or particulate matter that could act as nucleation sites.[7]

  • Slow Evaporation: Prepare a saturated or near-saturated solution at room temperature. Loosely cap the vial to allow for very slow evaporation of the solvent over several days or weeks. This is a gentle method for achieving supersaturation and promoting slow crystal growth.

• Underlying Cause 2: Solvent Effects on Crystal Habit. The solvent can interact with different crystal faces, influencing their growth rates and ultimately the crystal morphology (habit).[8][9] For example, a solvent that strongly adsorbs to a particular crystal face can inhibit its growth, leading to changes in the overall crystal shape.

• Solution Strategy:

  • Experiment with Different Solvents: Try crystallizing your compound from a variety of solvents to see how the crystal habit is affected. Polar solvents may favor the growth of certain faces over others compared to non-polar solvents.[10]

  • Utilize Co-solvents: The addition of a co-solvent can alter the solvent-crystal surface interactions and potentially lead to a more desirable crystal morphology.[11]

Part 2: Frequently Asked Questions (FAQs)

Q: What are the best starting solvents for the crystallization of 1H-pyrido[3,4-b]indol-1-one?

A: Based on the structure, a good starting point would be polar aprotic solvents like ethyl acetate, acetone, or acetonitrile, or polar protic solvents like ethanol or methanol.[3] For derivatives, the ideal solvent will depend on the nature of the substituents. A systematic screening approach is always recommended.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	Can form hydrogen bonds with the lactam and indole N-H, good for dissolving at higher temperatures.
Ketones	Acetone, 2-Butanone	Moderate polarity, good for dissolving a range of heterocyclic compounds.
Esters	Ethyl Acetate, Isopropyl Acetate	Good balance of polarity and volatility, often used in binary systems with alkanes.
Chlorinated	Dichloromethane (DCM), Chloroform	Generally good solvents for a wide range of organic compounds. Be mindful of their high volatility, which can lead to rapid crystallization if not controlled.[7]
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Often used as anti-solvents in vapor diffusion or layering techniques.
Aromatic	Toluene	Can engage in π-π stacking interactions with the pyridoindolone core, potentially influencing crystal packing.[10] Toluene has been used to grow X-ray quality crystals of similar heterocycles.[12]
Amides	Dimethylformamide (DMF)	High boiling point, good for dissolving poorly soluble compounds. Often requires an anti-solvent for crystallization.
Anti-Solvents	Hexanes, Heptane, Water	Used to decrease the solubility of the compound in a "good" solvent.

Q: How does temperature control influence the crystallization process?

A: Temperature is a critical parameter that directly affects solubility and the rate of supersaturation.[5]

• High Temperatures: Increase the solubility of the compound, allowing you to dissolve it completely.

• Cooling Rate: A slow cooling rate is generally preferred as it allows for a more controlled approach to supersaturation, favoring the growth of fewer, larger crystals over the rapid precipitation of many small ones.[6]

• Constant Temperature: For methods like slow evaporation or vapor diffusion, maintaining a constant temperature is crucial to avoid fluctuations in solubility that can disrupt crystal growth.[11]

Q: Should I be concerned about polymorphism with 1H-pyrido[3,4-b]indol-1-one derivatives?

A: Yes, polymorphism (the ability of a compound to exist in more than one crystal form) is a common phenomenon in drug development and should be considered. Different polymorphs can have different physical properties, including solubility, stability, and bioavailability. The choice of solvent can significantly influence which polymorph is obtained.[10] If you observe different crystal habits under different crystallization conditions, it is prudent to characterize them using techniques like Powder X-ray Diffraction (PXRD) or Differential Scanning Calorimetry (DSC) to check for polymorphism.

Part 3: Experimental Protocols & Visualizations

Protocol 1: Cooling Crystallization

• Dissolution: In a clean Erlenmeyer flask, add your crude 1H-pyrido[3,4-b]indol-1-one and a small amount of the chosen solvent.

• Heating: Gently heat the mixture with stirring (e.g., on a hot plate) until the solid dissolves completely. Add the solvent dropwise until a clear solution is obtained at the boiling point.

• Slow Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Further Cooling: Once at room temperature, transfer the flask to a refrigerator (2-8 °C) to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Protocol 2: Vapor Diffusion

• Preparation: Dissolve your compound in a minimal amount of a relatively volatile "good" solvent (e.g., DCM) in a small, open vial.

• Setup: Place this small vial inside a larger jar or beaker containing a layer of a more volatile "poor" solvent (e.g., hexane or diethyl ether).

• Sealing: Seal the larger container tightly.

• Incubation: Allow the setup to stand undisturbed at a constant temperature. The "poor" solvent will slowly vaporize and diffuse into the "good" solvent, gradually reducing the solubility of your compound and inducing crystallization.

• Monitoring: Monitor the vial periodically for crystal growth. This process can take several days to weeks.

Visualizing the Troubleshooting Workflow

Caption: A workflow for troubleshooting common crystallization issues.

Visualizing the Crystallization Process

Caption: The fundamental stages of crystallization from solution.

References

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• MDPI. (2020). Success or Failure of Chiral Crystallization of Similar Heterocyclic Compounds. Molecules, 25(23), 5764. [Link]

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• MDPI. (2025, February 20). Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. Retrieved from [Link]

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• ResearchGate. (2016, May 15). Crystal structure of 4-(4b,8a-dihydro-9H-pyrido[3,4-b]indol-1-yl)-7-methyl-2H-chromen-2-one. Retrieved from [Link]

• ResearchGate. (2012, September 12). How does a solvent affect the crystallization process of coordination compounds?. Retrieved from [Link]

• NIST. (n.d.). 1H-pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro-. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (2010, August 17). A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)-one Derivatives from 3-Substituted β-Carbolines. Retrieved from [Link]

• MDPI. (2010, August 17). A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)-one Derivatives from 3-Substituted β-Carbolines. Retrieved from [Link]

• American Chemical Society. (n.d.). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, November 23). Investigating of harmane, harmine, and norharman as inhibitors of MDR1 and MRP1 to overcome chemotherapy resistance in cancer cells. Retrieved from [Link]

• PubMed. (2021, December 7). Discovery of pyrido[3,4-b]indol-1-one derivatives as novel non-covalent Bruton's tyrosine kinase (BTK) inhibitors. Retrieved from [Link]

• PubMed. (2010, August 17). A facile synthesis of 3-substituted 9H-pyrido[3,4-b]indol-1(2H)-one derivatives from 3-substituted beta-carbolines. Retrieved from [Link]

• PubChemLite. (n.d.). 9h-pyrido(3,4-b)indole, 1,2,3,4-tetrahydro-2-(3-(dimethylamino)-1-oxopropyl)-1-(3-pyridinyl)-. Retrieved from [Link]

Sources

• 1. Crystal structure of 4-(4b,8a-di­hydro-9H-pyrido[3,4-b]indol-1-yl)-7-methyl-2H-chromen-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buy 1-(9H-pyrido[3,4-b]indol-1-yl)ethanone | 50892-83-6 [smolecule.com]
• 5. Troubleshooting Common Issues with Crystallizer Equipment | Zhanghua [filter-dryer.com]
• 6. chem.libretexts.org [chem.libretexts.org]
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• 8. researchgate.net [researchgate.net]
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• 10. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Crystallographic Characterisation of Pyridyl- and Indoleninyl-Substituted Pyrimido[1,2-b]Indazoles [mdpi.com]

preventing oxidative degradation of 1h-pyrido[3,4-b]indol-1-one during long-term storage

Technical Support Center: 1H-Pyrido[3,4-b]indol-1-one Stability

Welcome to the technical support resource for 1H-pyrido[3,4-b]indol-1-one and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability of this critical β-carbolinone scaffold. Oxidative degradation is a primary challenge that can compromise sample integrity, leading to inconsistent experimental results and loss of valuable material.

This document provides in-depth, field-proven insights into the causes of degradation and offers robust, validated strategies for its prevention. We will cover the fundamental mechanisms of instability, optimal storage protocols, troubleshooting for unexpected degradation, and analytical methods for monitoring sample purity over time.

Section 1: Frequently Asked Questions (FAQs) - Understanding Degradation

Q1: What is 1H-pyrido[3,4-b]indol-1-one, and why is it susceptible to degradation?

1H-pyrido[3,4-b]indol-1-one is a tricyclic heterocyclic compound belonging to the β-carbolinone family.[1] Its structure contains an indole nucleus, which is an electron-rich aromatic system. This high electron density, particularly at the C3 position and the indole nitrogen, makes the molecule highly susceptible to oxidation.[2] Oxidative processes can lead to the cleavage of C-H and C=C bonds within the indole structure, resulting in the formation of various degradation products and a loss of the parent compound's integrity and biological activity.[3]

Q2: What are the primary environmental factors that cause the oxidative degradation of this compound?

The degradation of 1H-pyrido[3,4-b]indol-1-one is primarily accelerated by three environmental factors:

• Oxygen: As the principal oxidizing agent, atmospheric oxygen is highly reactive and can directly attack the electron-rich indole core.[4]

• Light (UV/Visible): Exposure to light, especially UV radiation, can induce photochemical reactions. This process can generate highly reactive oxygen species (ROS), such as singlet oxygen or free radicals, which aggressively promote degradation.[4]

• Elevated Temperature: Heat acts as a catalyst, increasing the rate of chemical reactions, including oxidation.[5] Long-term storage at ambient or elevated temperatures will significantly accelerate the degradation process.

Q3: Can the storage solvent affect the stability of my compound?

Absolutely. The choice of solvent and its purity are critical.

• Dimethyl Sulfoxide (DMSO): While a common solvent for compound storage, DMSO is aggressively hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4] This absorbed water can facilitate hydrolytic degradation pathways and, upon freezing, form ice crystals that can damage the compound structure or cause it to precipitate out of solution.[4]

• Protic Solvents (e.g., Methanol, Ethanol): These solvents can participate in degradation reactions, particularly under acidic or basic conditions.

• pH of Aqueous Solutions: The stability of heterocyclic compounds is often highly dependent on pH.[6][7] Extreme acidic or basic conditions can catalyze hydrolysis or other degradation reactions.[6] For related β-carboline derivatives, stability has been demonstrated at physiological and acidic pH, but this must be empirically determined for each specific molecule.[8]

Section 2: Optimal Storage and Handling Protocols

To ensure the maximum shelf-life of 1H-pyrido[3,4-b]indol-1-one, adherence to a strict storage protocol is mandatory. The following guidelines are designed to mitigate the risks of oxidation, hydrolysis, and photodegradation.

Protocol 1: Long-Term Storage of Solid Compound

• Aliquot the Sample: Upon receipt, immediately aliquot the solid compound into smaller, single-use quantities in amber glass vials. This minimizes the exposure of the bulk material to atmospheric conditions during repeated use.

• Inert Atmosphere Overlay: Before sealing, flush each vial with a dry, inert gas such as argon or nitrogen for 15-30 seconds. This displaces atmospheric oxygen.

• Seal Tightly: Use vials with Teflon-lined caps to ensure an airtight seal. For extra protection, wrap the cap-vial interface with Parafilm®.

• Protect from Light: Place the sealed vials inside a secondary light-blocking container (e.g., a cardboard box or an opaque plastic bag).

• Temperature Control: Store the container in a freezer at -20°C or, for maximum longevity, at -80°C.

Protocol 2: Storage of Compound in Solution (Stock Solutions)

Storing in solution is inherently riskier than storing as a solid. If necessary, follow these steps precisely.

• Solvent Selection: Use only high-purity, anhydrous grade solvents (e.g., anhydrous DMSO). Purchase in small-volume bottles with septa to minimize water absorption.

• Preparation: Prepare the stock solution in a controlled environment, minimizing exposure to ambient air and light. If possible, work within a glove box or use Schlenk line techniques.

• Inert Gas Purge: Before adding the solvent, purge the vial containing the solid compound with argon or nitrogen.

• Transfer and Seal: Use a gas-tight syringe to transfer the anhydrous solvent to the vial. Seal immediately with a septum cap.

• Storage Conditions: Store the solution aliquots under the same conditions as the solid compound: protected from light and frozen at -20°C or -80°C. Avoid repeated freeze-thaw cycles, as this can damage the compound.[4]

Summary of Recommended Storage Conditions

Parameter	Solid Compound	Solution (e.g., in DMSO)	Rationale
Temperature	-20°C to -80°C	-20°C to -80°C	Slows the rate of all chemical degradation reactions.[5]
Atmosphere	Inert (Argon/Nitrogen)	Inert (Argon/Nitrogen)	Prevents oxidative degradation by displacing reactive oxygen.[4]
Light	Protected (Amber Vials)	Protected (Amber Vials)	Prevents photodegradation and the formation of ROS.[4]
Moisture	Store in a desiccator	Use anhydrous solvent	Prevents hydrolysis and other moisture-related degradation.[4]
Container	Glass vials, Teflon caps	Glass vials, Teflon caps	Inert materials prevent leaching and ensure a proper seal.

Section 3: Troubleshooting Guide for Compound Degradation

If you suspect your sample of 1H-pyrido[3,4-b]indol-1-one has degraded, use this guide to identify the likely cause and implement corrective actions.

Q3.1: My sample has changed color (e.g., from white/pale yellow to brown). What does this mean?

A change in color, typically to a darker yellow or brown hue, is a common visual indicator of chemical degradation or polymerization.[9] This suggests the formation of chromophoric degradation products, often arising from oxidation.

• Immediate Action: Cease using the suspect sample in critical experiments.

• Troubleshooting Steps:

  • Verify Purity: Analyze the sample using a validated analytical method, such as RP-HPLC, to confirm the presence of degradation products and quantify the remaining parent compound.

  • Review Storage Protocol: Compare your current storage method against the optimal protocols in Section 2. Were vials properly flushed with inert gas? Was an anhydrous solvent used?

  • Isolate the Variable: If multiple stock vials were made, check others from the same batch. If only one has degraded, it may be a sealing issue with that specific vial.

Q3.2: I am seeing unexpected peaks in my HPLC or LC-MS analysis. How can I confirm if they are degradants?

The appearance of new peaks, especially those that grow over time, is a strong indication of instability.

• Workflow for Degradant Identification:

Caption: Troubleshooting workflow for identifying unknown analytical peaks.

Section 4: Analytical Monitoring and Stability Testing

To ensure data integrity, it is essential to use a validated, stability-indicating analytical method. Forced degradation studies are a regulatory requirement and a powerful tool for understanding how a molecule behaves under stress.[10][11]

What is a Forced Degradation Study?

A forced degradation study intentionally subjects the drug substance to harsh conditions—more severe than those used for accelerated stability testing—to produce degradation products.[10][11] The primary goals are:

• To identify likely degradation products and pathways.[10]

• To demonstrate that the chosen analytical method can separate these degradants from the parent compound (i.e., the method is "stability-indicating").[10]

• To gain insights that help in developing stable formulations and defining proper storage conditions.[12]

Protocol 3: General Forced Degradation Study

This protocol outlines typical stress conditions. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient.[12]

• Sample Preparation: Prepare a stock solution of 1H-pyrido[3,4-b]indol-1-one at a known concentration (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.[13]

• Stress Conditions: Expose aliquots of the stock solution to the following conditions. Always include an unstressed control sample stored at optimal conditions.

Stress Condition	Typical Reagents and Conditions	Purpose
Acid Hydrolysis	0.1 M HCl, heat at 60-80°C for several hours.	To test susceptibility to acid-catalyzed degradation.[13]
Base Hydrolysis	0.1 M NaOH, heat at 60-80°C for several hours.	To test susceptibility to base-catalyzed degradation.[13]
Oxidation	3-6% H₂O₂, room temperature, protected from light.	To mimic oxidative stress and identify oxidative degradants.[13]
Thermal	Heat solution at 80-100°C. Also, heat solid compound.	To assess thermal stability in the absence of other stressors.[13]
Photolytic	Expose solution to a calibrated light source (e.g., ICH option 1 or 2).	To assess light sensitivity and identify photodegradants.[13]

• Time Points and Quenching: Monitor the degradation over several time points (e.g., 2, 4, 8, 24 hours). For acid/base hydrolysis, neutralize the sample with an equimolar amount of base/acid before analysis.

• Analysis: Analyze all stressed samples, the control, and a blank by a suitable method, typically UHPLC with both UV/DAD and Mass Spectrometric (MS) detection.[13]

  • Chromatography: Use a high-resolution column (e.g., C18) with a gradient mobile phase to ensure good separation of all peaks.[13]

  • Detection: The DAD provides spectral data to check for peak purity, while the MS provides mass information to help identify the degradants.[13]

Long-Term Stability Study Workflow

Sources

• 1. A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)-one Derivatives from 3-Substituted β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, antioxidant and cytoprotective activity evaluation of C-3 substituted indole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Iodine-promoted amide formation via oxidative cleavage of indoles: novel quinazoline-4(3H)-one and tryptanthrin syntheses - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. spod-technology.com [spod-technology.com]
• 5. Degradation of heterocyclic aromatic amines in oil under storage and frying conditions and reduction of their mutagenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of pH on the Stability of Pharmaceutical Compounds in Japan | Journal of Chemistry [ajpojournals.org]
• 7. medcraveonline.com [medcraveonline.com]
• 8. Design and Synthesis of a New Soluble Natural β-Carboline Derivative for Preclinical Study by Intravenous Injection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. iajps.com [iajps.com]
• 12. jddtonline.info [jddtonline.info]
• 13. pdf.smolecule.com [pdf.smolecule.com]

Technical Support Center: 1H-NMR Troubleshooting for 1H-Pyrido[3,4-b]indol-1-one Derivatives

Welcome to the Analytical Support Center. Synthesizing and characterizing 1H-pyrido[3,4-b]indol-1-one (a β-carbolin-1-one core) and its derivatives presents unique spectroscopic challenges. The rigid, planar polycyclic aromatic system often leads to complex multiplet overlapping, while the presence of both indole and lactam nitrogen atoms complicates proton exchange dynamics.

This guide is designed for discovery chemists and analytical scientists to systematically resolve common impurities, differentiate structural isomers, and achieve publication-quality NMR spectra.

🔬 Troubleshooting FAQs

Q1: I have unassigned aliphatic peaks in my spectrum. How can I definitively distinguish between my compound's alkyl substituents and residual synthesis solvents? Causality & Solution: During the isolation of 1H-pyrido[3,4-b]indol-1-ones, solvents like ethyl acetate (EtOAc), dichloromethane (DCM), and hexanes frequently become trapped in the crystalline lattice. The planar nature of the β-carboline core facilitates strong π

π stacking and solvent inclusion. To distinguish these from your compound's aliphatic chains, cross-reference the chemical shifts with established trace impurity tables [1]. For example, in DMSO- d6​ , EtOAc presents a distinct pattern: a quartet at 4.03 ppm, a singlet at 1.99 ppm, and a triplet at 1.17 ppm [1]. If your compound contains an ethyl group (e.g., N-ethylation), the signals may overlap. Self-Validation Check: Perform a 2D HSQC experiment. Residual solvent protons will correlate strictly to their known 13 C shifts (e.g., EtOAc -CH 2​

• at 59.8 ppm), whereas your compound's ethyl group will show distinct carbon correlations dependent on the shielding of the attached heteroatom.

Q2: The NH protons (indole N-9 and lactam N-2) are either missing entirely or appear as a massive, unintegratable hump. How do I resolve them? Causality & Solution: The visibility of NH protons is governed by the rate of chemical exchange with trace water in the solvent and the quadrupolar relaxation of the 14 N nucleus. In non-polar solvents like CDCl 3​ , this exchange is intermediate on the NMR timescale, leading to severe line broadening. Switch your solvent to DMSO- d6​ . DMSO acts as a strong hydrogen-bond acceptor, locking the NH protons in place and drastically slowing the exchange rate. This typically resolves the indole NH as a sharp singlet downfield (>11.0 ppm) and the lactam NH slightly upfield (10.5–11.0 ppm). Ensure you use a fresh, sealed ampoule of DMSO- d6​ , as absorbed atmospheric moisture will reintroduce exchange broadening.

Q3: My spectrum shows extra aromatic peaks. How do I determine if this is unreacted indole-2-carboxamide precursor or a regioisomeric side product? Causality & Solution: The synthesis of 1H-pyrido[3,4-b]indol-1-ones often involves the transition-metal catalyzed annulation of indole-2-carboxamides [3]. If the reaction is incomplete, the precursor will remain. You can differentiate them by examining the electronic deshielding effects. Upon cyclization, the loss of the flexible amide bond and the formation of the rigid, conjugated pyridone ring significantly deshields the C-3 and C-4 protons. Look for the disappearance of the precursor's primary/secondary amidic NH signals (typically around 6.60–7.50 ppm) and the emergence of the characteristic rigid core protons [2]. If the extra peaks share the exact same coupling constants as your main product but are shifted, you likely have a regioisomer (e.g., annulation at the C-4 vs C-2 position of the indole), requiring 2D NOESY to confirm spatial proximity.

📊 Quantitative Data Presentation

To assist in rapid spectral assignment, the following table summarizes the expected chemical shifts of the 1H-pyrido[3,4-b]indol-1-one core against common reaction impurities when analyzed in DMSO- d6​ .

Chemical Species	Proton Type	Chemical Shift (ppm) in DMSO- d6​	Multiplicity	Integration
1H-pyrido[3,4-b]indol-1-one	Indole NH (N-9)	11.50 – 12.00	Broad Singlet	1H
1H-pyrido[3,4-b]indol-1-one	Lactam NH (N-2)	10.50 – 11.00	Broad Singlet	1H
1H-pyrido[3,4-b]indol-1-one	Aromatic Core (C5-C8)	7.00 – 8.50	Multiplets / Doublets	4H
Indole-2-carboxamide (Precursor)	Primary Amide NH 2​	~7.50 & ~8.00	Two Singlets	2H
Ethyl Acetate (Impurity)	-CH 2​ -	4.03	Quartet ( J = 7.1 Hz)	2H
Ethyl Acetate (Impurity)	-CH 3​ (Acetate)	1.99	Singlet	3H
Dichloromethane (Impurity)	-CH 2​ -	5.76	Singlet	2H
Water (Trace Impurity)	H 2​ O	3.33	Broad Singlet	Variable
DMSO- d5​ (Solvent Residual)	-CHD 2​	2.50	Quintet ( J = 1.9 Hz)	N/A

🧪 Experimental Protocol: High-Fidelity NMR Preparation & Validation

To ensure a self-validating system where the absence or presence of an impurity can be definitively proven, follow this step-by-step methodology for sample preparation and acquisition.

Step 1: Lattice De-solvation (High-Vacuum Drying)

• Transfer 5–10 mg of the purified 1H-pyrido[3,4-b]indol-1-one derivative into a pre-weighed vial.

• Dissolve the solid in a minimal amount of LC-MS grade water/acetonitrile mixture, freeze at -80°C, and lyophilize for 24 hours. Causality: Lyophilization destroys the crystalline lattice that traps residual organic solvents (like EtOAc or DCM), replacing it with a fluffy, amorphous powder.

Step 2: Anhydrous Solvent Preparation

• Break open a fresh, single-use ampoule of DMSO- d6​ (99.9% D, containing 0.03% v/v TMS).

• Immediately dissolve the lyophilized powder in 0.6 mL of the solvent and transfer to a 5 mm NMR tube. Cap tightly and seal with Parafilm to prevent atmospheric moisture ingress.

Step 3: Optimized 1H-NMR Acquisition

• Insert the sample into the spectrometer and lock/shim on the DMSO signal.

• Set the relaxation delay ( D1 ) to 2.0 – 3.0 seconds . Causality: Quaternary carbons and exchangeable NH protons have longer T1​ relaxation times. A longer D1 ensures complete magnetization recovery, allowing for accurate integration of the indole/lactam NH peaks against the aromatic protons.

• Acquire a minimum of 32 scans to ensure a high signal-to-noise ratio for trace impurity detection.

Step 4: 2D Validation (Self-Validating Step)

• If unassigned peaks remain, queue a 1 H- 13 C HSQC experiment.

• Validation Logic: If a peak at 3.33 ppm shows no carbon correlation in the HSQC, it is definitively confirmed as water. If a peak at 4.03 ppm correlates to a carbon at 59.8 ppm, it is definitively ethyl acetate.

🗺️ Troubleshooting Workflow

Workflow for resolving impurities and overlapping signals in 1H-pyrido[3,4-b]indol-1-one NMR spectra.

📚 References

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 2010.

• Full article: Design, synthesis, apoptotic, and antiproliferative effects of 5-chloro-3-(2-methoxyvinyl)-indole-2-carboxamides and pyrido[3,4-b]indol-1-ones as potent EGFRWT/EGFRT790M inhibitors. Taylor & Francis, 2023.

• Pyrido-indole-one hybrids as potential anticancer agents against breast carcinoma: development of Ru(ii)-catalyzed annulation of indole-2-carboxamides, biological screening and molecular docking studies. PMC / NIH, 2025.

Technical Support Center: Overcoming Poor Oral Bioavailability of 1H-Pyrido[3,4-b]indol-1-one Compounds

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers working with 1H-pyrido[3,4-b]indol-1-one compounds. This guide is designed to provide expert insights, troubleshooting strategies, and detailed protocols to address the common challenge of poor oral bioavailability associated with this important class of molecules. We understand the complexities of drug development and aim to equip you with the knowledge to diagnose and overcome the hurdles in your experiments.

Part 1: Foundational FAQs - Understanding the Bioavailability Challenge

This section addresses the fundamental questions surrounding the oral bioavailability of 1H-pyrido[3,4-b]indol-1-one compounds.

Q1: What is oral bioavailability, and why is it a critical parameter?

Answer: Oral bioavailability (F) is the fraction of an orally administered drug that reaches the systemic circulation unchanged.[1] It is a critical pharmacokinetic parameter because it determines the dose required to achieve a therapeutic concentration in the body. Low oral bioavailability can lead to high dose requirements, significant patient-to-patient variability, and potential therapeutic failure. For a drug to be effective when taken orally, it must successfully navigate several barriers: it must dissolve in the gastrointestinal (GI) fluids, permeate the intestinal membrane, and survive metabolic breakdown by enzymes in the gut wall and liver (first-pass metabolism).[1][2]

Application Scientist's Note: Think of oral bioavailability as the "efficiency score" of an oral drug. A low score means a large portion of your compound is lost before it can perform its function. This is particularly problematic for potent compounds like many kinase inhibitors, where achieving a consistent and effective concentration at the target site is paramount. The 1H-pyrido[3,4-b]indol-1-one scaffold is a core component of many biologically active agents, including Bruton's tyrosine kinase (BTK) inhibitors, making the resolution of bioavailability issues a key step in their clinical development.[3]

Q2: What are the primary reasons 1H-pyrido[3,4-b]indol-1-one compounds often exhibit poor oral bioavailability?

Answer: The poor oral bioavailability of this class of compounds typically stems from a combination of their inherent physicochemical properties. Heterocyclic compounds, particularly those with rigid, planar ring systems like the pyrido-indole core, often exhibit poor aqueous solubility due to strong crystal lattice energy.[4][5] Furthermore, their often lipophilic nature, while beneficial for membrane crossing, can exacerbate solubility issues. These factors are key determinants of a drug's absorption profile.[2]

The key contributing factors can be summarized in the following table:

Property	Typical Characteristic of 1H-Pyrido[3,4-b]indol-1-ones	Consequence for Bioavailability
Aqueous Solubility	Often low (<100 µg/mL)	Poor dissolution in GI fluids, leading to limited absorption.[5]
Lipophilicity (LogP)	Can be high	High LogP can lead to poor solubility and potential sequestration in lipidic environments.
Molecular Weight	Often >500 Da in derivatized forms	May reduce passive diffusion across the intestinal epithelium.[5]
Crystal Form	Stable crystalline forms are common	High crystal lattice energy hinders dissolution. Amorphous forms are more soluble but can be less stable.[6]
Metabolic Stability	Prone to metabolism	Heterocyclic rings can be susceptible to enzymatic attack (e.g., oxidation) in the liver and gut wall, leading to high first-pass metabolism.[7]

Q3: How can I get a preliminary assessment of my compound's potential bioavailability issues?

Answer: Before proceeding to complex animal studies, a suite of in vitro and in silico tools can provide a robust preliminary assessment of your compound's bioavailability liabilities. These assays are designed to be cost-effective and have a higher throughput, making them ideal for early-stage drug discovery.[8]

Key predictive assays include:

• Solubility Assays: Kinetic and thermodynamic solubility tests in simulated gastric and intestinal fluids (SGF, SIF) predict dissolution.

• Permeability Assays: The Caco-2 cell monolayer assay is the gold standard for predicting intestinal permeability and identifying if the compound is a substrate for efflux transporters like P-glycoprotein.[1][9] Parallel Artificial Membrane Permeability Assays (PAMPA) offer a higher-throughput, non-cell-based alternative for assessing passive diffusion.[1]

• Metabolic Stability Assays: Incubating the compound with human liver microsomes or hepatocytes helps predict the rate of hepatic clearance (first-pass metabolism).[9][10]

Application Scientist's Note: The results from these initial assays are crucial for building a complete picture of your compound's challenges. For example, high permeability in a Caco-2 assay combined with low solubility strongly suggests a dissolution-limited absorption problem. Conversely, low permeability despite good solubility points towards issues with membrane transport. This diagnostic approach allows you to select the most appropriate enhancement strategy.

Part 2: Troubleshooting Guide - Addressing Poor Solubility

If your initial assessment indicates that poor aqueous solubility is the primary barrier to bioavailability, this section provides targeted troubleshooting advice.

Q4: My compound has very low aqueous solubility. What is my first step?

Answer: The first and most direct approach to improving the dissolution rate of a poorly soluble compound is to increase its surface area through particle size reduction.[11][12] According to the Noyes-Whitney equation, the dissolution rate is directly proportional to the surface area of the drug particles.

Common techniques include:

• Micronization: This process reduces particle size to the micron range (2–5 µm) using techniques like air-jet milling.[13] This is a well-established and cost-effective method.[14]

• Nanonization (Nanosuspensions): This involves reducing the particle size to the nanometer range (100–250 nm) through methods like wet ball milling or high-pressure homogenization.[13][15] The significantly increased surface area can dramatically enhance dissolution rates and saturation solubility.[6]

Application Scientist's Note: Particle size reduction is an excellent starting point, especially for compounds classified under the Biopharmaceutical Classification System (BCS) as Class II (high permeability, low solubility).[1] However, be aware that the high surface energy of nanoparticles can sometimes lead to particle aggregation. Therefore, nanosuspensions require the use of stabilizers to ensure the particles remain dispersed.

Q5: Particle size reduction isn't enough. What formulation strategies can I use to enhance solubility?

Answer: When intrinsic solubility is the limiting factor, more advanced formulation strategies are required. These methods aim to present the drug to the GI tract in a solubilized or pre-dissolved state.

Here is a decision-making workflow to guide your strategy selection:

Caption: Key Barriers to Intestinal Drug Absorption.

Q7: How can I overcome poor permeability and active efflux?

Answer: Several strategies can be employed:

• Prodrug Approach: A prodrug is a pharmacologically inactive derivative of a parent drug molecule that undergoes biotransformation in vivo to release the active drug. [16]This approach can be used to temporarily mask physicochemical properties that hinder permeability. For example, adding a polar, water-soluble moiety can improve interaction with transporters or aqueous pores.

• Use of Permeation Enhancers: These are excipients that can transiently and reversibly increase the permeability of the intestinal epithelium. They can act by various mechanisms, including fluidizing the cell membrane or opening tight junctions between cells. [13]3. Lipid-Based Formulations: As mentioned for solubility, LBDDS can also enhance permeability. The lipid components can help fluidize the cell membrane, and some surfactants used in these formulations can inhibit efflux transporters like P-gp. [11][14]4. Structural Modification: In the drug discovery phase, medicinal chemists can modify the compound's structure to reduce its recognition by efflux transporters. This often involves fine-tuning lipophilicity and hydrogen bonding capacity.

Part 4: Experimental Protocols

To empower your research, we provide standardized protocols for key in vitro assays.

Protocol 1: Caco-2 Permeability Assay

Objective: To determine the intestinal permeability of a compound and identify its potential as a P-glycoprotein (P-gp) substrate.

Materials:

• Caco-2 cells (ATCC HTB-37)

• 24-well Transwell plates (0.4 µm pore size)

• Hank's Balanced Salt Solution (HBSS) with Ca²⁺/Mg²⁺, buffered with HEPES

• Test compound stock solution (e.g., 10 mM in DMSO)

• Lucifer yellow solution

• Control compounds: Atenolol (low permeability), Propranolol (high permeability), Digoxin (P-gp substrate)

• Verpamil (P-gp inhibitor)

• LC-MS/MS system

Procedure:

• Cell Culture: Culture Caco-2 cells on Transwell inserts for 21-25 days to allow for differentiation into a polarized monolayer.

• Monolayer Integrity Test: Before the experiment, assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and/or the transport of Lucifer yellow.

• Preparation of Dosing Solutions: Prepare dosing solutions of the test compound (e.g., at 10 µM) in HBSS. For the efflux experiment, prepare a dosing solution containing both the test compound and a P-gp inhibitor like Verapamil (e.g., at 100 µM).

• Permeability Measurement (Apical to Basolateral - A to B):

  • Wash the monolayers with pre-warmed HBSS.

  • Add the dosing solution to the apical (A) side and fresh HBSS to the basolateral (B) side.

  • Incubate at 37°C with gentle shaking.

  • Take samples from the basolateral side at various time points (e.g., 30, 60, 90, 120 min). Replace the volume with fresh HBSS.

• Efflux Measurement (Basolateral to Apical - B to A):

  • Add the dosing solution to the basolateral (B) side and fresh HBSS to the apical (A) side.

  • Take samples from the apical side at the same time points.

• Sample Analysis: Analyze the concentration of the compound in all samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) in cm/s for both A-to-B and B-to-A directions.

  • Calculate the efflux ratio (ER): ER = Papp (B-to-A) / Papp (A-to-B).

  • Interpretation: An ER > 2 suggests the compound is a substrate for active efflux. If the ER is reduced to ~1 in the presence of a P-gp inhibitor, it confirms the involvement of P-gp.

References

• Novel Approaches to Enhance Oral Bioavailability of Poorly Soluble Drugs. (2023, February 28). Google Cloud.
• Shinde, G. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC.
• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024, May 29). Hilaris Publisher.
• Strategies for enhancing oral bioavailability of poorly soluble drugs. (n.d.). ResearchGate.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024, March 15). WuXi AppTec DMPK.
• 4 Strategies To Formulate Poorly Soluble APIs. (2023, December 18). Drug Discovery Online.
• Enhancement of solubility and oral bioavailability of poorly soluble drugs - A Review. (2017, November 27). [Source not provided].
• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). [Source not provided].
• Using in Vitro and in Vivo Models To Evaluate the Oral Bioavailability of Nutraceuticals. (2015, January 23). [Source not provided].
• Evaluation of common in vitro assays for the prediction of oral bioavailability and hepatic metabolic clearance in humans. (2024, March 1). bioRxiv.org.
• Chapter 4: Bioavailability Prediction at Early Drug Discovery Stages: In Vitro Assays and Simple Physico-Chemical Rules. (n.d.). Books.
• Prediction of the human oral bioavailability by using in vitro and in silico drug related parameters in a physiologically based absorption model. (2012, June 15). PubMed.
• (PDF) Heterocyclic Compounds in Modern Drug Design: Synthetic Strategies and Biological Targets. (2025, October 5). ResearchGate.
• Mitigating Heterocycle Metabolism in Drug Discovery. (2012, April 25). Journal of Medicinal Chemistry.
• (PDF) FACTORS RESPONSIBLE FOR THE ORAL BIOAVAILABILITY OF DRUGS: A REVIEW. (2024, March 7). ResearchGate.
• Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. (2024, December 6). PMC.
• Discovery of pyrido[3,4-b]indol-1-one derivatives as novel non-covalent Bruton's tyrosine kinase (BTK) inhibitors. (2021, December 7). PubMed.

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of pyrido[3,4-b]indol-1-one derivatives as novel non-covalent Bruton's tyrosine kinase (BTK) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. sphinxsai.com [sphinxsai.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Evaluation of common in vitro assays for the prediction of oral bioavailability and hepatic metabolic clearance in humans | bioRxiv [biorxiv.org]
• 10. Prediction of the human oral bioavailability by using in vitro and in silico drug related parameters in a physiologically based absorption model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 4 Strategies To Formulate Poorly Soluble APIs [drugdiscoveryonline.com]
• 15. hilarispublisher.com [hilarispublisher.com]
• 16. asianpharmtech.com [asianpharmtech.com]

optimizing LC-MS/MS mobile phase for 1h-pyrido[3,4-b]indol-1-one detection

Welcome to the Technical Support Center for the chromatographic and mass spectrometric optimization of 1H-pyrido[3,4-b]indol-1-one. As a beta-carboline alkaloid derivative, this compound presents unique analytical challenges due to its basic, nitrogen-containing heterocyclic structure. This guide provides researchers and drug development professionals with field-proven, mechanistically grounded solutions to overcome peak tailing, signal suppression, and ionization inefficiencies.

Fundamental Workflow: Mobile Phase Optimization Logic

Before troubleshooting specific issues, it is critical to understand the causality behind mobile phase selection. The diagram below illustrates the logical decision tree for optimizing beta-carboline detection.

LC-MS/MS mobile phase optimization logic for beta-carboline alkaloids.

Troubleshooting Guide & FAQs

Q1: Why am I experiencing severe peak tailing on my C18 column, and how do I resolve it? Causality: 1H-pyrido[3,4-b]indol-1-one contains basic nitrogen atoms within its heterocyclic core. At neutral or weakly acidic pH, these nitrogens are positively charged. If you are using a standard reversed-phase silica C18 column, these protonated basic sites undergo secondary ion-exchange interactions with unreacted, acidic surface silanol groups (Si-O⁻) on the stationary phase. This dual-retention mechanism causes the analyte to drag through the column, resulting in severe peak tailing. Solution: You must either suppress silanol ionization or chemically shield the interactions.

• Low pH Approach: Add 0.1% Formic Acid (FA) to lower the mobile phase pH to ~2.8. This neutralizes the silanols (which have a pKa of ~3.5-4.5), drastically reducing ionic interactions[1].

• Buffer Shielding: Incorporate 1-10 mM Ammonium Formate. The ammonium ions (NH₄⁺) compete with the basic analyte for any residual active silanol sites, acting as a masking agent.2 recommend combining 0.1% FA with 1 mM ammonium formate for optimal beta-carboline peak symmetry[2].

Q2: Should I use Methanol (MeOH) or Acetonitrile (ACN) as my organic modifier? Causality: The choice between MeOH and ACN dictates both chromatographic resolution and Electrospray Ionization (ESI) efficiency. ACN is an aprotic solvent that typically yields sharper chromatographic peaks and lower system backpressure. However, MeOH is a protic solvent. During the ESI droplet desolvation process, protic solvents facilitate superior proton transfer to basic heterocycles like 1H-pyrido[3,4-b]indol-1-one, often resulting in a significant increase in MS/MS sensitivity. Solution: If sensitivity (Limit of Detection) is your primary bottleneck, use Methanol. If resolving closely eluting isobaric matrix components is critical, use Acetonitrile. Recent3 on beta-carbolines heavily favor Methanol as a greener solvent that maintains excellent chromatographic performance[3].

Q3: I am observing multiple adducts ([M+Na]⁺, [M+K]⁺) instead of a clean [M+H]⁺ precursor ion. How do I drive protonation? Causality: Alkali metal adducts form when trace sodium or potassium ions (from glassware, low-grade solvents, or biological matrices) outcompete protons during the ESI droplet evaporation phase. This splits your analyte signal across multiple m/z channels, drastically reducing the sensitivity of your primary [M+H]⁺ transition. Solution: Ensure all solvents are strictly LC-MS grade[4]. The addition of 0.1% Formic Acid provides an overwhelming excess of protons (H⁺), shifting the equilibrium entirely toward the[M+H]⁺ species[4].

Q4: What are the expected MS parameters for 1H-pyrido[3,4-b]indol-1-one? A: Based on its exact mass of 186.079 Da, the compound will ionize in positive ESI mode to form a protonated precursor ion [M+H]⁺ at m/z 187.08[5].

Q5: Can I use Trifluoroacetic Acid (TFA) to improve peak shape instead of Formic Acid? A: No. While TFA is an excellent ion-pairing agent that yields perfectly sharp peaks for basic heterocycles in UV-HPLC, it causes severe ion suppression in the mass spectrometer[1]. TFA strongly binds to the basic nitrogen in the gas phase, preventing the release of the [M+H]⁺ ion. Stick to Formic Acid or Acetic Acid[1].

Quantitative Data Summary

The following table summarizes the expected chromatographic and mass spectrometric behavior of beta-carbolines under different mobile phase conditions.

Mobile Phase Additive	ESI+ Ionization Efficiency	Peak Symmetry (Tailing Factor)	Adduct Formation ([M+Na]⁺)	Recommended Use Case
None (Water/Organic only)	Low	Poor (>2.0)	High	Not recommended
0.1% Formic Acid (FA)	High	Moderate (1.3 - 1.6)	Low	Standard sensitivity assays
10 mM Ammonium Acetate	Moderate	Good (1.0 - 1.2)	Moderate	High-pH stable columns
0.1% FA + 5 mM NH₄-Formate	Very High	Excellent (1.0 - 1.1)	Very Low	Complex biological matrices

Self-Validating Experimental Protocol: Mobile Phase Preparation

Objective: Prepare a buffered, acidic mobile phase system to ensure robust ionization and symmetric peak shapes for 1H-pyrido[3,4-b]indol-1-one.

Step 1: Aqueous Phase (Mobile Phase A) Preparation

• Measure 1000 mL of LC-MS grade ultrapure water into a clean, dedicated mobile phase bottle.

• Add exactly 1.0 mL of LC-MS grade Formic Acid (FA) to achieve a 0.1% (v/v) concentration.

• Add 315 mg of LC-MS grade Ammonium Formate (to achieve a 5 mM concentration).

• Self-Validation Check: Sonicate the mixture for 5 minutes to degas and dissolve the buffer. Measure the pH of a small aliquot; it should read approximately 2.8. If the pH > 3.5, your acid has degraded or the buffer salt is contaminated, and the solution must be remade.

Step 2: Organic Phase (Mobile Phase B) Preparation

• Measure 1000 mL of LC-MS grade Methanol (or Acetonitrile, depending on your resolution needs).

• Add 1.0 mL of LC-MS grade Formic Acid (0.1% v/v).

• Critical Rule: Do not add ammonium formate to the 100% organic phase. Buffer salts are insoluble in pure organic solvents and will precipitate, causing catastrophic system overpressure and pump damage.

Step 3: System Priming and Equilibration

• Purge the LC lines with the new mobile phases for 5 minutes at 2.0 mL/min with the flow directed to waste (bypassing the column).

• Connect the analytical column (e.g., C18 or Charged Surface Hybrid) and equilibrate at your initial gradient conditions (e.g., 5% B) for at least 15 column volumes before injecting your first blank. Monitor the MS background to ensure the baseline is stable and free of polymer contaminants.

References

• Evaluation of the Formation of Six Beta-Carboline Alkaloids, a Class of Natural Toxins, in Meat Products Using Liquid Chromatography Tandem Mass Spectrometry - MDPI - 2

• 2,3,4,9-Tetrahydro-1H-pyrido(3,4-b)indol-1-one - PubChem - NIH - 5

• LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise - Chromatography Online - 4

• Single Method for the Separation and Detection of Psilocybin, Related Tryptamines, and Beta-Carbolines Found in Psychedelic Mushrooms - Waters Corporation -3

• Common LCMS Solvents & Modifiers: A Guide to Mobile Phase Composition - Pure Synth - 1

Sources

• 1. pure-synth.com [pure-synth.com]
• 2. Evaluation of the Formation of Six Beta-Carboline Alkaloids, a Class of Natural Toxins, in Meat Products Using Liquid Chromatography Tandem Mass Spectrometry [mdpi.com]
• 3. waters.com [waters.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. 2,3,4,9-Tetrahydro-1H-pyrido(3,4-b)indol-1-one | C11H10N2O | CID 87371 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 1H-pyrido[3,4-b]indol-1-one Background Fluorescence in Cell Assays

Welcome to the Application Scientist Support Center. When developing cell-based assays for compounds containing the 1H-pyrido[3,4-b]indol-1-one core (a beta-carboline derivative), researchers frequently encounter severe background fluorescence. This guide provides an in-depth, mechanistic approach to diagnosing and eliminating optical interference, ensuring the scientific integrity of your high-throughput screening and target engagement data.

Part 1: Diagnostic FAQ & Mechanistic Troubleshooting

Q: Why does 1H-pyrido[3,4-b]indol-1-one cause such severe background noise in my standard FITC/DAPI channels? A: The interference is rooted in the compound's molecular structure. 1H-pyrido[3,4-b]indol-1-one belongs to the beta-carboline class of heterocycles. These molecules possess an extended, rigid conjugated pi-electron system that functions intrinsically as a photoinduced electron transfer (PET) fluorophore[1]. They typically absorb strongly in the UV/violet range and emit broadly in the blue-to-cyan spectrum (400–500 nm)[1]. If you are using standard prompt fluorescence intensity (FI) assays with DAPI, Hoechst, or FITC, the emission spectra of your target fluorophore and the compound will heavily overlap. The detector cannot distinguish between the biological signal and the compound's artifactual photons.

Q: Can I just wash the cells more extensively to remove the compound before reading the plate? A: No. While washing removes extracellular compound, 1H-pyrido[3,4-b]indol-1-one derivatives are highly lipophilic and cell-permeable—properties that make them highly effective intracellular kinase inhibitors (e.g., targeting CLK1 or PKD)[2][3]. Because the compound rapidly accumulates in the cytoplasm and hydrophobic cellular pockets, standard wash steps will not eliminate the localized intracellular autofluorescence.

Q: How can I modify my assay readout to bypass this autofluorescence? A: You must exploit either spectral or temporal separation:

• Spectral Separation: Shift your assay to the far-red or near-infrared (NIR) spectrum (e.g., Cy5, Alexa Fluor 647). Beta-carbolines rarely emit above 600 nm, effectively gating out the noise optically.

• Temporal Separation (Recommended): Switch to Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or Time-Resolved Fluorescence (TRF). Beta-carboline autofluorescence has a very short lifetime (nanoseconds). By using a lanthanide chelate (like Terbium or Europium) which has a millisecond emission lifetime, you can introduce a microsecond delay before measurement. This allows the compound's autofluorescence to completely decay before the camera opens, leaving only the specific biological signal[2]. Alternatively, Fluorescence Polarization (FP) can be used for certain kinase assays, as the small-molecule autofluorescence remains highly depolarized compared to the bound tracer[3].

Q: What cell culture and microplate variables exacerbate this background, and how do I fix them? A: The physical environment can amplify intrinsic compound fluorescence. Phenol red, commonly used as a pH indicator in media, contributes significantly to background fluorescence[4]. Furthermore, using white plates in a non-time-resolved setup reflects excitation light and amplifies noise, while clear plates allow optical cross-talk between neighboring wells[4]. Solution: Always use phenol red-free media and black plates with clear bottoms. Configure your instrument for bottom-reading to minimize the optical path length through the compound-containing media[4].

Part 2: Quantitative Comparison of Assay Modalities

To select the best path forward, review how different assay modalities handle beta-carboline interference.

Assay Modality	Typical Excitation / Emission	Susceptibility to 1H-pyrido[3,4-b]indol-1-one	Signal-to-Background (S/B) Impact	Recommended Action
Standard FI (DAPI/FITC)	350–490 nm / 450–520 nm	High	Severe reduction (S/B < 1.5)	Avoid. Spectra directly overlap with the compound.
Standard FI (Far-Red)	640 nm / 670 nm	Low	Minimal reduction (S/B > 3.0)	Viable alternative. Requires re-optimizing antibodies.
Fluorescence Polarization	Variable (often FITC/TAMRA)	Moderate	Moderate reduction	Viable if using high tracer concentrations[3].
TR-FRET (Tb to Alexa 647)	340 nm / 620 nm & 665 nm	Very Low	Excellent (S/B > 5.0)	Optimal choice. Temporal gating eliminates noise[2].

Part 3: Troubleshooting Workflow

Use the following logic tree to systematically eliminate background fluorescence in your workflow.

Logic tree for troubleshooting beta-carboline background fluorescence in cell assays.

Part 4: Self-Validating Protocol: Implementing TR-FRET

To completely bypass the autofluorescence of 1H-pyrido[3,4-b]indol-1-one, we recommend converting your assay to a Time-Resolved FRET (TR-FRET) format. This protocol is a self-validating system : it relies on a ratiometric readout (Emission 2 / Emission 1) that mathematically normalizes well-to-well variations in cell number, dispensing errors, and minor optical artifacts.

Step-by-Step Methodology:

• Cell Preparation & Plating: Harvest cells and resuspend them in phenol red-free assay media[4]. Plate cells into a 384-well black, clear-bottom microplate [4] to prevent well-to-well optical crosstalk and minimize light reflection.

• Compound Treatment: Dispense 1H-pyrido[3,4-b]indol-1-one derivatives (dose-response from 0.1 nM to 10 µM). Incubate at 37°C for the required pharmacological duration.

• Lysis & Fluorophore Addition: Add a compatible cellular lysis buffer supplemented with the TR-FRET antibody pair:

  • Donor: Terbium (Tb)-labeled antibody targeting the total protein.

  • Acceptor: Alexa Fluor 647-labeled antibody targeting the specific phosphorylated/active site.

• Equilibration: Seal the plate and incubate in the dark for 2 hours at room temperature to allow the antibodies to reach binding equilibrium.

• Time-Resolved Detection (Critical Step): Read the plate using a multi-mode microplate reader equipped with TRF capabilities.

  • Excitation: 337 nm (Laser) or 340 nm (Flash lamp).

  • Delay Time: Set to 100 µs . Causality: The beta-carboline compound will fluoresce immediately upon excitation but its signal will decay within nanoseconds. The 100 µs delay ensures the detector only opens after the compound's noise has vanished, capturing only the long-lived Terbium emission[2].

  • Integration Time: 200 µs.

  • Emission: Dual read at 620 nm (Tb donor) and 665 nm (Acceptor).

• Ratiometric Data Analysis: Calculate the FRET ratio for each well: (Emission at 665 nm / Emission at 620 nm) * 10,000. This internally validates the assay by correcting for any residual background or volume discrepancies.

References

• Structure-based design and synthesis of novel CLK1 inhibitors. Ludwig-Maximilians-Universität München (LMU). Available at:[Link]

• Design, Synthesis, and Biological Evaluation of PKD Inhibitors. National Institutes of Health (NIH) / PMC. Available at:[Link]

• β-Carboline platform-based novel fluorescent probes for the selective detection of zinc ions: synthesis, live-cell imaging and computational studies. Analyst (RSC Publishing). Available at: [Link]

• Master the challenges of cell-based fluorescence assays. Tecan Blog. Available at: [Link]

Sources

• 1. β-Carboline platform-based novel fluorescent probes for the selective detection of zinc ions: synthesis, live-cell imaging and computational studies - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. Design, Synthesis, and Biological Evaluation of PKD Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tecan.com [tecan.com]

Technical Support Center: 1H-pyrido[3,4-b]indol-1-one Stability and Degradation

Welcome to the Technical Support Center for the handling, synthesis, and formulation of β -carboline derivatives, specifically focusing on 1H-pyrido[3,4-b]indol-1-one and its analogs. This guide is designed for drug development professionals and synthetic chemists encountering unexpected degradation or yield losses in acidic environments.

Mechanistic Overview of Acid-Induced Degradation

1H-pyrido[3,4-b]indol-1-one scaffolds are generally robust, but their stability is heavily dependent on their substitution patterns and the specific nature of the acidic environment. While some highly substituted β -carboline derivatives exhibit thermodynamic stability for up to 72 hours in simulated gastric fluid (pH 1.1)[1], unmodified or specific N-substituted tetrahydro- β -carbolines (TH β Cs) are highly susceptible to two primary degradation pathways in acidic media:

• Acid-Catalyzed Cleavage: Strong aqueous acids (e.g., sulfuric acid) can induce aminal or amide cleavage, leading to ring-opening and irreversible degradation[2].

• Oxidative Ring-Opening: In acidic environments containing trace oxidants or reactive oxygen species (ROS), the pyrido-indole core can undergo radical-mediated oxidation, yielding formyl-tryptophan derivatives[3].

Diagnostic Workflow for Degradation

Figure 1: Diagnostic workflow for identifying and mitigating 1H-pyrido[3,4-b]indol-1-one degradation.

Quantitative Stability Data

Understanding the baseline stability of these compounds is critical for formulating appropriate buffers. The table below summarizes the stability and solubility of a standard 2,7,9-trisubstituted β -carboline derivative across different media at 37 °C[1].

Media / Condition	pH	Thermodynamic Solubility (mg/mL)	Stability (72h at 37 °C)	Primary Degradant Observed
Simulated Gastric Fluid (0.02 M NaCl + HCl)	1.1	1.62 ± 0.13	> 99% Intact	None (Highly stable if pure)
Physiological Buffer (Phosphate/NaCl)	7.4	1.06 ± 0.08	> 99% Intact	None
Strong Aqueous Acid (H₂SO₄ / Heat)	< 1.0	N/A	< 10% Intact	Cleaved Amine / Aminal[2]
Acidic Buffer + Persulfate/ROS	3.0 - 5.0	N/A	< 5% Intact	2-formyl-tryptophan derivatives[3]

Troubleshooting Guides & FAQs

Q1: I am trying to deprotect a 1H-pyrido[3,4-b]indol-1-one derivative using sulfuric acid, but I am losing my compound entirely. What is happening?

Cause: Strong aqueous acids like sulfuric acid cause aggressive aminal and amide cleavage within the tetrahydro- β -carboline framework, leading to complete degradation of the core structure[2]. Solution: Transition to milder, anhydrous acidic conditions. Treating the compound with anhydrous hydrochloric acid in methanol at room temperature prevents the hydrolytic cleavage of the ring while still allowing for effective functional group transformations (e.g., deprotection)[2].

Q2: My LC-MS shows a mass shift corresponding to the addition of oxygen (+16 Da) and ring opening when my compound is left in an acidic buffer. How do I prevent this?

Cause: β -carbolines and their reduced derivatives can undergo mild oxidation in the presence of trace radicals or oxidants (like residual peroxides in solvents). This radical-mediated pathway cleaves the ring to form N-substituted formyl-tryptophan derivatives[3]. Solution: This oxidation is completely inhibited by the presence of radical scavengers. Add an antioxidant such as ascorbic acid or TEMPO to your acidic buffer to quench the free radicals and stabilize the β -carboline core[3].

Q3: During high-temperature reactions in acidic pH (pH 1.3), I am seeing fully aromatic β -carboline-3-carboxylic acids instead of my expected product.

Cause: In very acidic conditions under heat, dihydro- β -carboline intermediates undergo rapid aromatization. Interestingly, at low pH, this oxidation to the fully aromatic state occurs without the decarboxylation that typically happens at higher pH levels[4]. Solution: If the fully aromatic carboxylic acid is not desired, strictly control the temperature (keep below 80 °C) or buffer the reaction to a more neutral pH (pH 5-7) to alter the tautomerization and cyclization kinetics[4].

Validated Experimental Protocols

Protocol A: Anhydrous Acidic Cleavage/Deprotection (Avoiding Degradation)

Use this protocol to perform acid-catalyzed reactions without degrading the 1H-pyrido[3,4-b]indol-1-one core.

• Preparation: Thoroughly dry all glassware. Dissolve the 1H-pyrido[3,4-b]indol-1-one derivative (1.0 eq) in anhydrous methanol (0.1 M concentration) under an inert argon atmosphere.

• Acid Addition: Slowly add a pre-titrated solution of anhydrous HCl in methanol (typically 1.2 to 2.0 eq depending on the protecting group). Do not use aqueous HCl.

• Reaction Monitoring: Stir at room temperature. Monitor the reaction via TLC or LC-MS every 30 minutes. The reaction typically completes within 2 hours[2].

• Quenching: Quench the reaction by slowly neutralizing with a saturated solution of sodium bicarbonate ( NaHCO3​ ) until the pH reaches 7.0.

• Extraction: Extract the product using ethyl acetate, dry over anhydrous MgSO4​ , and concentrate in vacuo.

Protocol B: Stability Testing in Simulated Gastric Fluid (pH 1.1)

Use this protocol to validate the oral formulation stability of your specific derivative.

• Media Preparation: Prepare a pH 1.1 buffer by dissolving 0.02 M NaCl in highly purified water and adjusting the pH to exactly 1.1 using 1.0 M HCl[1].

• Solubilization: Prepare a 1.0 mg/mL stock solution of your compound in the pH 1.1 buffer. If solubility is an issue, up to 0.1% Polysorbate 80 (Tween 80) can be added as a surfactant[1].

• Incubation: Incubate the solution in a thermoshaker at exactly 37 °C.

• Sampling: Extract 50 μ L aliquots at t = 0, 12, 24, 48, and 72 hours.

• Analysis: Analyze the aliquots via UV-Vis spectroscopy and HPLC-DAD to confirm that no new degradation peaks (such as formyl-tryptophan) have emerged. Stable derivatives will show no spectral modification for at least 72 hours[1].

References

• Design and Synthesis of a New Soluble Natural β -Carboline Derivative for Preclinical Study by Intravenous Injection. MDPI. Available at: [Link]

• Formation, Characterization, and Occurrence of β -Carboline Alkaloids Derived from α -Dicarbonyl Compounds and l-Tryptophan. PMC / ACS Publications. Available at: [Link]

• Structure-based design and synthesis of novel CLK1 inhibitors. LMU Munich. Available at:[Link]

• Oxidation of Tetrahydro- β -carbolines by Persulfate. Organic Letters - ACS Publications. Available at: [Link]

Sources

• 1. Design and Synthesis of a New Soluble Natural β-Carboline Derivative for Preclinical Study by Intravenous Injection [mdpi.com]
• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

improving extraction efficiency of 1h-pyrido[3,4-b]indol-1-one from biological matrices

Welcome to the Technical Support and Method Development Center for the extraction of 1H-pyrido[3,4-b]indol-1-one (and related β -carboline derivatives) from complex biological matrices.

As a Senior Application Scientist, I have designed this guide to move beyond standard protocols. Here, we focus on the causality of extraction chemistry—understanding why molecules behave the way they do—and implementing self-validating workflows that automatically flag errors before they compromise your data.

System Overview & Extraction Workflow

1H-pyrido[3,4-b]indol-1-one is characterized by a rigid, planar tricyclic indole-pyridine fused ring system. The presence of the lactam/ketone group alters the basicity of the pyridine nitrogen compared to standard β -carbolines, making precise pH control and solvent selection critical for disrupting protein binding and ensuring high recovery.

Figure 1: End-to-end sample preparation workflow for 1H-pyrido[3,4-b]indol-1-one extraction.

Validated Standard Operating Procedures (SOPs)

Every protocol below is designed as a self-validating system . By incorporating specific Quality Control (QC) checkpoints, the method itself will diagnose whether a failure is due to extraction chemistry or instrumental matrix effects.

Protocol A: High-Recovery Liquid-Liquid Extraction (LLE)

Causality & Mechanism: 1H-pyrido[3,4-b]indol-1-one possesses mixed hydrogen-bonding capabilities. Standard non-polar solvents (e.g., pure hexane) fail to disrupt analyte-protein binding. By utilizing a ternary mixture of n-hexane, dichloromethane (DCM), and 2-propanol (IPA) in a 20:10:1 (v/v/v) ratio, the IPA acts as a hydrogen-bond disruptor, while DCM provides the necessary dipole interactions for the aromatic system, yielding >97% recovery 1.

Step-by-Step Methodology:

• Aliquot 100 µL of the biological matrix into a 2.0 mL microcentrifuge tube.

• Spike with 10 µL of Internal Standard (IS) (e.g., a structurally matched analog like SP-157 or a stable-isotope labeled β -carboline) 1.

• Add 50 µL of 0.1 M NaOH to adjust the pH to ~9.5, ensuring the basic nitrogen is fully deprotonated for organic partitioning.

• Add 1.0 mL of the extraction solvent: n-hexane:dichloromethane:2-propanol (20:10:1, v/v/v).

• Vortex vigorously for 3 minutes, then centrifuge at 10,000 × g for 5 minutes at 4°C.

• Transfer 800 µL of the upper organic layer to a clean glass vial.

• Evaporate to dryness under a gentle stream of nitrogen at a maximum of 40°C to prevent thermal degradation 2.

• Reconstitute in 100 µL of 80% Acetonitrile / 20% Water with 0.1% Formic Acid.

Self-Validation Checkpoint: Prepare a Post-Extraction Spike (extract a blank matrix, then spike with analyte). Calculate Absolute Recovery = (Area of Pre-Spike / Area of Post-Spike) × 100. If recovery drops below 80%, the sample pH was likely not basic enough prior to extraction.

Protocol B: Orthogonal Solid-Phase Extraction (SPE)

Causality & Mechanism: For highly lipemic plasma, LLE co-extracts neutral lipids that cause severe ion suppression in the MS source. Utilizing a short-chain C2 sorbent provides sufficient hydrophobic retention for the planar β -carboline while allowing aggressive aqueous washing to remove phospholipids 3.

Step-by-Step Methodology:

• Condition a 3 mL Empore SD C2 cartridge with 1 mL Methanol, followed by 1 mL MS-grade Water 3.

• Dilute 200 µL of plasma with 200 µL of 2% Ammonium Hydroxide to disrupt protein binding.

• Load the sample onto the cartridge at a flow rate of 1 mL/min.

• Wash with 1 mL of 5% Methanol in water to elute salts and polar interferences.

• Elute the analyte with 150 µL of 90:10 Methanol:Water3.

• Evaporate and reconstitute as described in Protocol A.

Self-Validation Checkpoint: Collect the "Wash" fraction and inject it into the LC-MS/MS. The presence of the Internal Standard in this fraction indicates premature breakthrough, signaling that the wash solvent is too strong or the sorbent bed is overloaded.

Quantitative Performance Comparison

To select the appropriate method for your specific assay requirements, refer to the performance metrics synthesized from validated β -carboline extraction models 4, 3, 5, 1.

Extraction Method	Target Matrix	Absolute Recovery (%)	Matrix Effect (%)	Intra-day Precision (CV%)	Est. LOQ (ng/mL)
LLE (Hexane/DCM/IPA)	Plasma / Serum	97.1 - 103.1	< 5.0	< 4.2	0.648
SPE (C2 Cartridge)	Lipemic Plasma	85.0 - 92.0	< 8.0	< 10.0	0.500
PPT (ACN + NH₄OAc)	Tissue Homogenate	70.0 - 78.0	15.0 - 25.0	< 13.4	1.000

Diagnostic Decision Tree & Troubleshooting FAQs

When method performance deviates, use the following logic tree to isolate the root cause before adjusting your protocol.

Figure 2: Diagnostic logic tree for resolving low sensitivity in LC-MS/MS beta-carboline assays.

Frequently Asked Questions (FAQs)

Q: During LLE, I am observing a persistent emulsion layer at the organic/aqueous interface. How does this impact recovery and how can I resolve it? A: Emulsions physically trap the analyte at the interface, drastically reducing absolute recovery and increasing sample-to-sample variability. Causality: Biological matrices contain endogenous surfactants (proteins/lipids) that stabilize the interface when vigorously vortexed with DCM. Resolution: Centrifuge the samples at a higher force (10,000 × g for 10 min at 4°C) to break the emulsion. Alternatively, add 50 µL of saturated NaCl (salting-out effect) prior to extraction. This increases the ionic strength of the aqueous phase, forcing the organic solvent to separate cleanly.

Q: My LC-MS/MS signal for 1H-pyrido[3,4-b]indol-1-one drops significantly after the reconstituted samples sit in the autosampler for 12 hours. Is the molecule unstable? A: While the β -carboline core is generally chemically stable at room temperature for up to 24-36 hours 1, signal loss in the autosampler is almost always an artifact of non-specific binding (NSB) to the glass or plastic vials, rather than degradation. Resolution: 1H-pyrido[3,4-b]indol-1-one is highly hydrophobic. Ensure your reconstitution solvent contains at least 20-30% organic modifier (e.g., Acetonitrile) to keep the analyte fully solvated. Using low-bind polypropylene vials will largely eliminate NSB.

Q: Can I use a standard QuEChERS method for plasma extraction? A: While QuEChERS (incorporating acetonitrile and sodium citrate) is highly effective for extracting β -carbolines from solid food/meat matrices 2, it is generally suboptimal for plasma PK studies. QuEChERS causes excessive dilution of the sample. For plasma, targeted LLE or SPE provides superior concentration factors, allowing you to reach sub-ng/mL Limits of Quantification (LOQ) 4.

Q: Is there a risk of analyte degradation during the evaporation step? A: Yes. While stable in solution, β -carbolines can undergo thermal degradation or oxidation when dried down completely at high temperatures. Resolution: Always evaporate under a gentle stream of high-purity nitrogen and strictly maintain the water bath temperature at or below 40°C 2.

References

• Determination of N,N-dimethyltryptamine and beta-carboline alkaloids in human plasma following oral administration of Ayahuasca - PubMed. 4

• EP1200092B1 - Beta-carboline drug products - Google Patents. 3

• In Vivo Antimalarial Activity of the Beta-Carboline Alkaloid Manzamine A - PMC. 5

• Evaluation of the Formation of Six Beta-Carboline Alkaloids, a Class of Natural Toxins, in Meat Products Using Liquid Chromatography Tandem Mass Spectrometry - MDPI. 2

• A quantitative LC-MS/MS method for determination of SP-141, a novel pyrido[b]indole anticancer agent, and its application to a mouse PK study - PubMed. 1

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• 1. A quantitative LC-MS/MS method for determination of SP-141, a novel pyrido[b]indole anticancer agent, and its application to a mouse PK study - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. EP1200092B1 - Beta-carboline drug products - Google Patents [patents.google.com]
• 4. Determination of N,N-dimethyltryptamine and beta-carboline alkaloids in human plasma following oral administration of Ayahuasca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vivo Antimalarial Activity of the Beta-Carboline Alkaloid Manzamine A - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 1H-Pyrido[3,4-b]indol-1-one and Harmine

This guide provides a detailed, evidence-based comparison of the biological activities of two structurally related β-carboline alkaloids: 1H-pyrido[3,4-b]indol-1-one and harmine. While both compounds share the tricyclic pyrido[3,4-b]indole core, subtle structural modifications lead to distinct pharmacological profiles. Harmine, a well-known harmala alkaloid, has been the subject of extensive research, revealing a wide array of biological effects.[1][2] In contrast, 1H-pyrido[3,4-b]indol-1-one, a β-carbolinone, represents an emerging scaffold with promising, albeit less characterized, therapeutic potential. This document synthesizes the current experimental data to offer researchers an objective comparison of their enzyme inhibition, anticancer properties, and neuropharmacological effects.

Structural and Pharmacological Overview

Harmine (7-methoxy-1-methyl-9H-pyrido[3,4-b]indole) is a naturally occurring alkaloid found in plants like Peganum harmala and Banisteriopsis caapi.[3] Its structure features a fully aromatic β-carboline core with a methoxy group at position 7 and a methyl group at position 1. 1H-pyrido[3,4-b]indol-1-one, by contrast, possesses a ketone at the C1 position, transforming the pyridine ring into a pyridinone. This seemingly minor change significantly alters the molecule's electronic and steric properties, influencing its interaction with biological targets. While data on the specific, unsubstituted 1H-pyrido[3,4-b]indol-1-one parent molecule is limited, research into its derivatives reveals a distinct profile focused on kinase inhibition and anticancer activity.[4]

Caption: Figure 2. Simplified signaling pathways affected by Harmine in cancer cells.

1H-Pyrido[3,4-b]indol-1-one: A Scaffold for Targeted Anticancer Agents

The anticancer potential of the 1H-pyrido[3,4-b]indol-1-one core is primarily demonstrated through its derivatives. These compounds show potent, broad-spectrum antiproliferative activity against aggressive cancers like pancreatic, triple-negative breast, and melanoma cell lines. [5][6]For instance, certain 1-naphthyl substituted derivatives exhibit IC50 values in the nanomolar range. [5]Mechanistic studies on these derivatives point towards:

• Cell Cycle Arrest: A prominent feature is the strong and selective arrest of the cell cycle in the G2/M phase. [5]* Induction of Apoptosis: Derivatives have been shown to induce apoptosis in lymphoma cells. [4]* Targeted Inhibition: As BTK inhibitors, these compounds can suppress proliferation in B-cell malignancies. [4] | Table 2: Comparative Anticancer Activity (IC50) | | :--- | :--- | :--- | | Compound | Cancer Cell Line | IC50 Value | | Harmine | HepG2 (Liver) | 9.80 µg/mL (~46 µM) [7]| | | SW620 (Colon) | Effective at 5.0 µg/mL (~23.5 µM) [8]| | Pyrido[3,4-b]indole Derivative 11 | Breast Cancer | 80 nM [5]| | | Colon Cancer | 130 nM [5]| | | Melanoma | 130 nM [5]| | | Pancreatic Cancer | 200 nM [6]| | Pyrido[3,4-b]indol-1-one Derivative 12 | U-937 (Lymphoma) | Antiproliferative activity comparable to Ibrutinib [4]|

Neuropharmacological Effects

The neuropharmacological profiles of harmine and compounds related to 1H-pyrido[3,4-b]indol-1-one are quite distinct, reflecting their different primary molecular targets.

Harmine: A Complex Neuromodulator

Harmine's neuropharmacology is complex, stemming from its potent MAO-A inhibition. [3]This leads to increased levels of monoamine neurotransmitters in the brain, contributing to its antidepressant and anxiolytic potential. [2][9]It also possesses neuroprotective properties and has been investigated for its therapeutic potential in neurodegenerative conditions like Alzheimer's and Parkinson's disease. [10][11][12]However, at higher doses, harmine is known to be hallucinogenic. [3]It can also augment dopamine efflux in the nucleus accumbens, a key region in the brain's reward circuitry. [13] Norharman (Related to the β-Carbolinone Core): A Dopamine Modulator

While direct neuropharmacological data for 1H-pyrido[3,4-b]indol-1-one is limited, studies on the related β-carboline norharman provide some insight. Norharman, a non-nicotine tobacco constituent, is also a monoamine oxidase inhibitor and exhibits reinforcing effects, suggesting it plays a role in tobacco dependence. [14]It has been shown to inhibit dopamine biosynthesis by reducing tyrosine hydroxylase (TH) activity and can enhance L-DOPA-induced cytotoxicity in PC12 cells. [15]These findings suggest that the unsubstituted β-carboline core can significantly modulate dopaminergic systems, though its profile differs from the methoxy-substituted harmine.

Methodologies: Key Experimental Protocols

To ensure the trustworthiness and reproducibility of the cited findings, this section outlines the standard protocols for key assays used to evaluate these compounds.

Protocol 1: In Vitro Kinase Inhibition Assay (e.g., for DYRK1A or BTK)

This protocol describes a common method to determine the IC50 value of an inhibitor against a specific protein kinase.

• Reagents and Materials: Recombinant active kinase (e.g., DYRK1A, BTK), kinase-specific peptide substrate, ATP, kinase assay buffer, test compounds (dissolved in DMSO), 96-well plates, and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Procedure:

  • Prepare serial dilutions of the test compounds (e.g., harmine or a pyrido[3,4-b]indol-1-one derivative) in the assay buffer.

  • In a 96-well plate, add the kinase, the peptide substrate, and the test compound dilutions. Include positive (no inhibitor) and negative (no kinase) controls.

  • Initiate the kinase reaction by adding a predetermined concentration of ATP (often at the Km value for the specific kinase).

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

  • Stop the reaction and quantify the kinase activity. In the ADP-Glo™ assay, this involves adding a reagent to deplete unused ATP, followed by a second reagent to convert the ADP produced into a luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis: Convert luminescence signals to percent inhibition relative to the positive control. Plot percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Protocol 2: MTT Assay for Cellular Proliferation and Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability, a common endpoint for determining anticancer activity.

• Reagents and Materials: Human cancer cell line (e.g., MCF-7, A549), complete culture medium, test compounds, MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), and a solubilizing agent (e.g., DMSO or acidified isopropanol).

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compounds for a specified period (e.g., 48 or 72 hours). Include vehicle-treated (control) wells.

  • After the incubation period, remove the treatment medium and add fresh medium containing the MTT reagent (e.g., 0.5 mg/mL).

  • Incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Remove the MTT solution and add the solubilizing agent to dissolve the formazan crystals.

  • Measure the absorbance of the resulting purple solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.

Caption: Figure 3. General workflow for preclinical evaluation of novel anticancer compounds.

Conclusion and Future Directions

The comparative analysis reveals that while harmine and 1H-pyrido[3,4-b]indol-1-one share a common β-carboline heritage, they represent two distinct classes of bioactive molecules.

• Harmine is a well-characterized, natural, multi-target agent. Its potent inhibition of MAO-A and DYRK1A makes it a valuable tool for neuropharmacology and a potential therapeutic for depression and neurodegenerative diseases. Its broad-spectrum anticancer activity, mediated through multiple pathways like PI3K/Akt, further underscores its versatility.

• 1H-Pyrido[3,4-b]indol-1-one is a promising synthetic scaffold. While the parent compound remains under-investigated, its derivatives are emerging as highly potent and selective anticancer agents, particularly as inhibitors of kinases like BTK. The nanomolar potency of some derivatives against aggressive cancers highlights the therapeutic potential of this scaffold.

For researchers, harmine offers a benchmark for broad, multi-target activity. In contrast, the 1H-pyrido[3,4-b]indol-1-one scaffold provides a fertile ground for the rational design of new, highly potent, and selective kinase inhibitors for targeted cancer therapy. Future research should focus on elucidating the biological activities of the unsubstituted 1H-pyrido[3,4-b]indol-1-one to fully understand the structure-activity relationships within this fascinating class of alkaloids.

References

• The anticancer properties of harmine and its derivatives. (URL: [Link])

• Harmine - Wikipedia. (URL: [Link])

• Harmine is an ATP-competitive Inhibitor for Dual-Specificity Tyrosine Phosphorylation-Regulated Kinase 1A (Dyrk1A) - PMC. (URL: [Link])

• Harmaline - Wikipedia. (URL: [Link])

• Harmine – Knowledge and References - Taylor & Francis. (URL: [Link])

• A review on medicinal importance, pharmacological activity and bioanalytical aspects of beta-carboline alkaloid ''Harmine'' - PMC. (URL: [Link])

• Harmine and Its Derivatives: Biological Activities and Therapeutic Potential in Human Diseases - ResearchGate. (URL: [Link])

• Harmine specifically inhibits protein kinase DYRK1A and interferes with neurite formation - PubMed. (URL: [Link])

• Harmine induces anticancer activity in breast cancer cells via targeting TAZ - PMC - NIH. (URL: [Link])

• Monoamine Oxidase Inhibition by Plant-Derived β-Carbolines; Implications for the Psychopharmacology of Tobacco and Ayahuasca - PMC. (URL: [Link])

• Natural Products Inhibitors of Monoamine Oxidases—Potential New Drug Leads for Neuroprotection, Neurological Disorders, and Neuroblastoma - MDPI. (URL: [Link])

• Harmine and its derivatives: Biological activities and therapeutic potential in human diseases - CABI Digital Library. (URL: [Link])

• Harmines inhibit cancer cell growth through coordinated activation of apoptosis and inhibition of autophagy - OUCI. (URL: [Link])

• Research progress on the antitumor effects of harmine - PMC - NIH. (URL: [Link])

• HARMINE HYDROCHLORIDE - Inxight Drugs. (URL: [Link])

• Exploration of the potential neurotransmitter or neuromodulator-like properties of harmine: evidence from synthesis to synaptic modulation - Frontiers. (URL: [Link])

• Anticancer activities of harmine by inducing a pro-death autophagy and apoptosis in human gastric cancer cells - PubMed. (URL: [Link])

• Effects and mechanisms of harmine on ameliorating ethanol-induced memory impairment. (URL: [Link])

• Harmine augments electrically evoked dopamine efflux in the nucleus accumbens shell - PubMed. (URL: [Link])

• Analogous β-Carboline Alkaloids Harmaline and Harmine Ameliorate Scopolamine-Induced Cognition Dysfunction by Attenuating Acetylcholinesterase Activity, Oxidative Stress, and Inflammation in Mice - PMC. (URL: [Link])

• Evaluation of the Formation of Six Beta-Carboline Alkaloids, a Class of Natural Toxins, in Meat Products Using Liquid Chromatography Tandem Mass Spectrometry - MDPI. (URL: [Link])

• Exploration of the potential neurotransmitter or neuromodulator-like properties of harmine: evidence from synthesis to synaptic - Frontiers. (URL: [Link])

• A preliminary study on the neurotoxic mechanism of harmine in Caenorhabditis elegans. (URL: [Link])

• Identification of β-carboline and canthinone alkaloids as anti-inflammatory agents but with different inhibitory profile on the expression of iNOS and COX-2 in lipopolysaccharide-activated RAW 264.7 macrophages - PMC. (URL: [Link])

• Reinforcing and neural activating effects of norharmane, a non-nicotine tobacco constituent, alone and in combination with nicotine - PubMed. (URL: [Link])

• Effects of harman and norharman on dopamine biosynthesis and L-DOPA-induced cytotoxicity in PC12 cells - PubMed. (URL: [Link])

• Recent Advances in the Synthesis of β-Carboline Alkaloids - MDPI. (URL: [Link])

• Exposure Characteristics of the Analogous β-Carboline Alkaloids Harmaline and Harmine Based on the Efflux Transporter of Multidrug Resistance Protein 2 - Frontiers. (URL: [Link])

• Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b] indole Derivatives as Broad-Spectrum Potent Anticancer Agents - Longdom Publishing. (URL: [Link])

• The acute effects of norharman on cocaine self-administration and sensorimotor function in male Wistar rats - PubMed. (URL: [Link])

• A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)-one Derivatives from 3-Substituted β-Carbolines - MDPI. (URL: [Link])

• Antitumor Activity of Tetrahydro-β-carboline Derivatives via Inhibition of Kinesin Spindle Protein: Validation by Molecular Docking, Molecular Dynamics, and In Vitro Assays - PMC. (URL: [Link])

• 1H-Pyrido(3,4-b)indole-1-carboxylic acid, 2,3,4,9-tetrahydro-6-hydroxy - PubChem. (URL: [Link])

• The preparation and evaluation of 1-substituted 1,2,3,4-tetrahydro- and 3,4-dihydro-beta-carboline derivatives as potential antitumor agents - PubMed. (URL: [Link])

• The Preparation and Evaluation of 1-Substituted 1,2,3,4-Tetrahydro- and 3,4-Dihydro-β-carboline Derivatives as Potential Antitumor Agents - ResearchGate. (URL: [Link])

• Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents - ResearchGate. (URL: [Link])

• Discovery of pyrido[3,4-b]indol-1-one derivatives as novel non-covalent Bruton's tyrosine kinase (BTK) inhibitors - PubMed. (URL: [Link])

• Discovery of Novel Tetrahydro-β-carboline Containing Aminopeptidase N Inhibitors as Cancer Chemosensitizers - Frontiers. (URL: [Link])

• Promising Anticancer Activity of β-Carboline Derivatives: Design, Synthesis, and Pharmacological Evaluation - ResearchGate. (URL: [Link])

• 1H-pyrido[3,4-b]indole-3-carboxylic acid, 2,3,4,9-tetrahydro- - the NIST WebBook. (URL: [Link])

• Vasorelaxant effect of harman - PubMed. (URL: [Link])

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• 13. Harmine augments electrically evoked dopamine efflux in the nucleus accumbens shell - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Effects of harman and norharman on dopamine biosynthesis and L-DOPA-induced cytotoxicity in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Guide to Purity Validation of 1H-Pyrido[3,4-b]indol-1-one using Quantitative NMR (qNMR)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise characterization of a compound's purity is not merely a regulatory formality but a cornerstone of scientific validity. For novel heterocyclic compounds like 1H-pyrido[3,4-b]indol-1-one, a molecule of significant interest in medicinal chemistry, establishing purity with irrefutable accuracy is paramount to ensuring the reliability of biological data and the safety of potential therapeutics. This guide provides an in-depth exploration of Quantitative Nuclear Magnetic Resonance (qNMR) as a primary analytical method for this purpose, comparing it with traditional techniques and offering a field-proven experimental protocol.

The Principle of Quantitative NMR (qNMR): A First-Principles Approach

Quantitative NMR (qNMR) stands apart from many other analytical techniques because it is a primary ratio method of measurement.[1] The fundamental principle is elegantly simple: the integrated area of an NMR signal is directly proportional to the number of atomic nuclei giving rise to that signal.[2][3] This allows for the direct and accurate quantification of a substance, often without requiring an identical, highly characterized reference standard of the analyte itself—a significant advantage in early-stage drug discovery when such standards are often unavailable.[4][5][6]

The power of qNMR lies in its ability to provide both structural information and quantitative data simultaneously from a single, non-destructive measurement.[4][7] However, its accuracy is contingent upon rigorous adherence to specific experimental parameters. The causality behind these choices is critical:

• Full Relaxation of Nuclei: To ensure the direct proportionality between signal integral and molar concentration holds true, all nuclei must fully return to their thermal equilibrium state between successive radiofrequency pulses. This is achieved by setting a sufficiently long relaxation delay (d1), typically at least 5 to 7 times the longest spin-lattice relaxation time (T1) of any signal of interest (both analyte and standard).[8][9][10][11][12] Inadequate relaxation leads to signal saturation, skewing the integral values and invalidating the quantification.

• Proper Pulse Angle: A 90° pulse is recommended to ensure that the maximum signal is obtained from a single scan, which is crucial for maximizing sensitivity and ensuring accurate quantification.[11][12]

• High Signal-to-Noise Ratio (S/N): A high S/N is essential for accurate integration of the signals. This is typically achieved by increasing the number of scans.

• Digital Resolution: Sufficient data points must be acquired to define the peak shapes properly, which is crucial for accurate integration.

Comparative Analysis: qNMR vs. Traditional Chromatographic Methods

While High-Performance Liquid Chromatography (HPLC) is a workhorse in pharmaceutical analysis for its superb separation capabilities and sensitivity in detecting trace impurities, qNMR offers distinct, complementary advantages.[6][13][14] The choice of method often depends on the specific analytical challenge at hand.

Feature	Quantitative ¹H-NMR (qNMR)	HPLC with UV Detection (HPLC-UV)
Principle of Quantification	Molar concentration based on the direct proportionality of signal integral to the number of nuclei.[2]	Concentration based on the response of a detector (e.g., UV absorbance) to an eluting compound, compared against a calibration curve.[13]
Analyte-Specific Standard	Not required for purity determination when using an internal standard.[5][6] Can use a structurally unrelated certified reference material.	A well-characterized reference standard of the analyte is typically required to create a calibration curve for accurate quantification.[13]
Selectivity/Specificity	High. Resolves structurally similar compounds and isomers based on distinct chemical shifts.[5][15]	High. Based on differential partitioning between stationary and mobile phases, providing excellent separation of components in a mixture.[6]
Precision & Accuracy	High accuracy and precision can be achieved, often with uncertainty levels comparable to mass balance methods.[14]	High precision is a hallmark. Accuracy is dependent on the purity of the reference standard.
Linearity & Dynamic Range	Excellent linearity over a wide dynamic range. The detector (the NMR coil) response is inherently linear.[2]	Linearity is dependent on the detector's response and must be established over the desired concentration range.[16]
Sample Throughput	Moderate. Can be faster than developing a new HPLC method, especially for novel compounds.[5]	High, particularly for established, routine methods.
Destructive vs. Non-destructive	Non-destructive. The sample can be recovered after analysis.[7][17]	Destructive. The sample is consumed during the analysis.
General Strengths	Primary ratio method, provides structural confirmation, quantifies "NMR-invisible" impurities (like inorganic salts) by difference, requires less method development for new molecules.[1][5][17]	Excellent for resolving complex mixtures, superior sensitivity for trace impurity detection, well-established in regulatory environments.[6][13]
General Limitations	Lower sensitivity compared to HPLC, potential for signal overlap in complex mixtures, requires more expensive instrumentation.[11]	Quantification of unknown impurities without standards is challenging (relies on area percent), response factors can vary significantly between compounds.[13]

Experimental Protocol: Purity Determination of 1H-Pyrido[3,4-b]indol-1-one by ¹H-qNMR

This protocol outlines the internal standard method, which is highly recommended for its accuracy.[18] The purity of the analyte is determined by comparing the integral of a specific analyte signal to the integral of a signal from a certified internal standard of known purity and mass.

Workflow for qNMR Purity Determination

Caption: A logical workflow for purity analysis using qNMR.

1. Materials and Reagents

• NMR Spectrometer: ≥ 400 MHz, equipped with a high-resolution probe.

• Analytical Balance: Readable to at least 0.01 mg.

• Analyte: 1H-Pyrido[3,4-b]indol-1-one sample of unknown purity.

• Internal Standard (IS): A certified reference material (CRM) with high purity (≥99.5%), chemical stability, and low hygroscopicity. For 1H-pyrido[3,4-b]indol-1-one, which is soluble in DMSO-d6[19][20], a suitable IS would be Maleic Acid or Dimethyl Sulfone (DMSO2) .[21] The IS must have signals that do not overlap with the analyte signals.[11][22]

• Deuterated Solvent: Dimethyl sulfoxide-d6 (DMSO-d6), low water content.[11]

2. Step-by-Step Procedure

• Preparation of Internal Standard Stock (Optional but Recommended): To minimize weighing errors, prepare a stock solution of the internal standard. For example, accurately weigh ~20 mg of certified dimethyl sulfone into a 10 mL volumetric flask and dissolve in DMSO-d6.[11]

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 1H-pyrido[3,4-b]indol-1-one sample into an NMR tube. Record the mass precisely.

  • Accurately add a known mass of the internal standard. This can be done by adding a precise volume of the stock solution or by directly weighing the solid IS. Record the mass of the IS added.

  • Add approximately 0.6-0.7 mL of DMSO-d6 to the NMR tube.

  • Cap the tube and vortex thoroughly to ensure complete dissolution of both the analyte and the internal standard. A homogenous solution is critical for acquiring high-quality spectra.[11]

• NMR Data Acquisition:

  • Insert the sample into the spectrometer and allow it to thermally equilibrate.

  • Lock and shim the instrument to achieve optimal magnetic field homogeneity.

  • Determine T1: If the T1 relaxation time is unknown, perform an inversion-recovery experiment to measure the longest T1 value for the signals of interest (both analyte and IS).[9]

  • Set Acquisition Parameters:

    • Pulse Program: Use a standard single-pulse experiment.

    • Pulse Angle (p1): Calibrate and use a 90° pulse.

    • Relaxation Delay (d1): Set to at least 5-7 times the longest T1 value determined in the previous step. A conservative value of 30-60 seconds is often sufficient for small molecules if T1 is not measured.[12]

    • Acquisition Time (aq): Set to ensure the Free Induction Decay (FID) has fully decayed (e.g., 3-4 seconds).

    • Number of Scans (ns): Acquire enough scans to achieve a signal-to-noise ratio of at least 250:1 for the peaks being integrated.

• Data Processing:

  • Apply a small exponential line broadening factor (e.g., 0.3 Hz) to improve the S/N.

  • Perform Fourier transformation.

  • Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply a baseline correction to ensure a flat baseline across the spectrum.

  • Integration: Integrate the selected, well-resolved signals for both the 1H-pyrido[3,4-b]indol-1-one analyte and the internal standard. For the analyte, a downfield aromatic proton signal that is a clear singlet or doublet is often ideal. For dimethyl sulfone, the sharp singlet from its six equivalent protons would be used.

3. Purity Calculation

The mass purity of the analyte (Purity_analyte) is calculated using the following equation[8][11][23]:

Purity_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

Where:

• I_analyte, I_IS: Integral values for the analyte and internal standard signals.

• N_analyte, N_IS: Number of protons corresponding to the integrated signals of the analyte and internal standard.

• MW_analyte, MW_IS: Molecular weights of the analyte and internal standard.

• m_analyte, m_IS: Masses of the analyte and internal standard weighed into the sample.

• Purity_IS: Certified purity of the internal standard (e.g., 99.8%).

Data Interpretation and Validation

The trustworthiness of the qNMR method is established through a self-validating system. The use of a certified internal standard provides metrological traceability to the International System of Units (SI).[1] Validation of a qNMR procedure should be performed in line with guidelines such as ICH Q2(R2) or USP General Chapter <1220>, demonstrating its fitness for purpose.[1][24][25]

Example qNMR Data for 1H-Pyrido[3,4-b]indol-1-one

Parameter	Analyte (1H-Pyrido[3,4-b]indol-1-one)	Internal Standard (Dimethyl Sulfone)
Mass (m)	8.52 mg	5.15 mg
Molecular Weight (MW)	184.19 g/mol	94.13 g/mol
Signal Integrated	Aromatic proton at 8.03 ppm (d)	Methyl singlet at ~2.71 ppm
Number of Protons (N)	1	6
Integral Value (I)	1.00	1.25
Purity of Standard	-	99.9%
Calculated Purity	98.6%	-
Precision (%RSD, n=3)	0.25%	-

Conclusion: Integrating qNMR into Your Analytical Workflow

References

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025).
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• Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers. (2025). PMC.
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comparative structural analysis of 1h-pyrido[3,4-b]indol-1-one and other beta-carbolines

Abstract

Beta-carboline alkaloids, a prominent class of indole-based compounds, exhibit a vast spectrum of biological activities, making them a focal point in medicinal chemistry and drug discovery.[1][2] Their tricyclic framework allows for extensive structural modifications, leading to a diverse array of natural and synthetic derivatives with activities ranging from anticancer to neuroactive.[1][2][3] This guide provides a detailed comparative structural analysis of a specific, oxygenated derivative, 1H-pyrido[3,4-b]indol-1-one, against more commonly studied β-carbolines such as norharmane, harmane, and harmine. We will dissect their fundamental structural differences, explore how these variations manifest in their spectroscopic fingerprints, and discuss the profound implications for their structure-activity relationships. This analysis is supported by established experimental protocols for structural elucidation, offering researchers a comprehensive framework for investigating this versatile class of molecules.

Introduction to the Beta-Carboline Scaffold

The β-carboline scaffold, chemically known as 9H-pyrido[3,4-b]indole, is a tricyclic aromatic system composed of a pyridine ring fused to an indole nucleus.[4] This core structure is the foundation for a wide range of alkaloids found in various plants, marine organisms, and even human tissues.[1][2] The planarity of the ring system and its ability to be substituted at various positions are key to its diverse pharmacological potential, which includes anti-inflammatory, antimicrobial, and antitumor effects.[1][2] These activities often arise from mechanisms like DNA intercalation and the inhibition of crucial enzymes such as monoamine oxidases (MAOs) and cyclin-dependent kinases (CDKs).[1][5]

This guide focuses on 1H-pyrido[3,4-b]indol-1-one, a derivative distinguished by a carbonyl group at the C-1 position. This seemingly minor modification significantly alters the electronic and steric properties of the molecule compared to its non-oxygenated counterparts, leading to unique chemical and biological profiles. By comparing it with foundational β-carbolines, we aim to provide a deeper understanding of the structure-function relationships within this important alkaloid family.

Caption: The core chemical structure of beta-carboline (9H-pyrido[3,4-b]indole) with standard IUPAC numbering.

Comparative Structural Analysis

The key to understanding the diverse activities of β-carbolines lies in their structural variations. Here, we compare 1H-pyrido[3,4-b]indol-1-one with three canonical β-carbolines: norharmane, harmane, and harmine.

• 1H-Pyrido[3,4-b]indol-1-one: This compound is a lactam (a cyclic amide) derivative of the β-carboline scaffold. The defining feature is the C=O group at position C-1. This introduces a planar, electron-withdrawing group that significantly influences the molecule's polarity, hydrogen bonding capability, and reactivity.

• Norharmane (9H-Pyrido[3,4-b]indole): This is the parent compound of the fully aromatic β-carboline series, featuring a hydrogen atom at C-1.[6] Its structure is a simple, planar tricyclic system.

• Harmane (1-Methyl-9H-pyrido[3,4-b]indole): A common natural alkaloid, harmane is characterized by a methyl group at the C-1 position. This small alkyl group adds steric bulk and alters the electronic properties compared to norharmane.

• Harmine (7-Methoxy-1-methyl-9H-pyrido[3,4-b]indole): Harmine builds upon the harmane structure with the addition of a methoxy group at C-7 on the indole ring. This electron-donating group further modifies the molecule's electronic profile and potential for interaction with biological targets.

Caption: Key structural differences between 1H-pyrido[3,4-b]indol-1-one and other common beta-carbolines.

Table 1: Comparison of Key Structural Features

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Substituents
1H-Pyrido[3,4-b]indol-1-one	C₁₁H₈N₂O	184.19	C1=O
Norharmane	C₁₁H₈N₂	168.19	None
Harmane	C₁₂H₁₀N₂	182.22	C1-CH₃
Harmine	C₁₃H₁₂N₂O	212.24	C1-CH₃, C7-OCH₃

Spectroscopic Properties: A Comparative Fingerprint

Spectroscopic techniques are indispensable for distinguishing between these closely related structures.[7] The substitution patterns give rise to unique spectral "fingerprints."

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying the C1-carbonyl group.

• 1H-Pyrido[3,4-b]indol-1-one: Exhibits a strong, characteristic absorption band for the amide C=O stretch, typically in the range of 1645-1670 cm⁻¹.[8] It also shows N-H stretching bands around 3100-3300 cm⁻¹.[8]

• Other β-Carbolines (Norharmane, Harmane): Lack the strong C=O absorption. Their spectra are dominated by N-H stretching (around 3300-3400 cm⁻¹), aromatic C-H stretching (above 3000 cm⁻¹), and C=C/C=N stretching in the 1500-1650 cm⁻¹ region.

Table 2: Characteristic IR Absorption Frequencies (cm⁻¹)

Functional Group	1H-Pyrido[3,4-b]indol-1-one	Norharmane / Harmane
N-H Stretch (Indole)	~3261	~3400
N-H Stretch (Amide)	~3112	N/A
Aromatic C-H Stretch	>3000	>3000
C=O Stretch (Amide)	~1645	N/A
Aromatic C=C/C=N Stretch	~1446	~1620, 1580

Data compiled from representative literature values.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of each proton and carbon atom. The electron-withdrawing nature of the C1-carbonyl in 1H-pyrido[3,4-b]indol-1-one causes significant downfield shifts (deshielding) for nearby protons and carbons compared to harmane or norharmane.

Table 3: Comparative ¹H NMR Chemical Shifts (δ, ppm) in DMSO-d₆

Proton	1H-Pyrido[3,4-b]indol-1-one	Harmane	Norharmane
H-3	~7.07 (d)	~8.2 (d)	~8.3 (d)
H-4	~8.03 (d)	~7.8 (d)	~7.9 (d)
H-5	~7.50 (d)	~8.1 (d)	~8.1 (d)
H-8	~8.03 (d)	~7.6 (d)	~7.6 (d)
Indole N-H	~11.91 (s)	~11.6 (s)	~11.7 (s)
Amide N-H	~11.35 (s)	N/A	N/A
C1-CH₃	N/A	~2.8 (s)	N/A

Note: Values are approximate and can vary based on experimental conditions. Data is synthesized from published spectra.[8][9][10] The most dramatic difference is observed for H-3 and H-4, which are significantly shifted in the lactam structure.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition. The molecular ion peak (M+H)⁺ will directly reflect the differences in molecular formulas, as shown in Table 1. Fragmentation patterns will also differ, with 1H-pyrido[3,4-b]indol-1-one showing characteristic losses of CO.

Experimental Protocols for Structural Elucidation

To ensure the accurate identification and characterization of these compounds, rigorous and validated experimental protocols are essential.

Protocol 1: High-Resolution NMR Spectroscopy

This protocol outlines the steps for acquiring high-quality 1D and 2D NMR data, which is crucial for unambiguous structure assignment.

Causality: The choice of DMSO-d₆ as a solvent is strategic. It readily dissolves most β-carbolines and, importantly, slows the exchange of labile N-H protons, allowing them to be observed as sharp signals in the ¹H NMR spectrum. 2D experiments like COSY and HSQC are self-validating systems; COSY confirms proton-proton couplings within a spin system, while HSQC correlates each proton directly to its attached carbon, leaving no ambiguity in assignment.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the β-carboline sample.

  • Dissolve the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Vortex the mixture until the sample is fully dissolved.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Data Acquisition (400 MHz Spectrometer or higher):

  • Tune and shim the probe to ensure optimal magnetic field homogeneity.

  • Acquire a standard ¹H NMR spectrum. Typical parameters: 16-32 scans, 2-second relaxation delay.

  • Acquire a ¹³C{¹H} NMR spectrum. Typical parameters: 1024-2048 scans, 2-second relaxation delay.

  • Acquire a 2D ¹H-¹H COSY spectrum to establish proton-proton correlations.

  • Acquire a 2D ¹H-¹³C HSQC spectrum to correlate protons with their directly attached carbons.

  • (Optional) Acquire a 2D ¹H-¹³C HMBC spectrum to identify long-range (2-3 bond) correlations, which is essential for confirming the connectivity of the entire carbon skeleton.

• Data Processing and Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction.

  • Calibrate the ¹H spectrum to the residual DMSO solvent peak (δ ≈ 2.50 ppm) and the ¹³C spectrum (δ ≈ 39.52 ppm).

  • Integrate the ¹H signals and analyze the coupling constants (J-values).

  • Assign all proton and carbon signals by systematically analyzing the 1D and 2D spectra. Compare assignments with literature data for validation.[9][10]

Protocol 2: Single-Crystal X-Ray Diffraction

This protocol provides the definitive, three-dimensional solid-state structure of a molecule.

Causality: The goal is to produce a single, highly-ordered crystal suitable for diffraction. Slow evaporation is the most common and gentle method for achieving this with small organic molecules, as it allows molecules sufficient time to pack into a low-energy, crystalline lattice. The quality of the final refined structure is validated by the R-factor, which measures the agreement between the calculated and observed diffraction data; a low R-factor (< 0.05) indicates a high-quality, trustworthy structure.

Caption: Experimental workflow for obtaining a single-crystal X-ray structure.

• Crystal Growth:

  • Dissolve a small amount of the purified compound in a suitable solvent or solvent mixture (e.g., methanol, ethanol, dichloromethane/hexane) to near saturation.

  • Filter the solution to remove any particulate matter.

  • Transfer the solution to a small, clean vial. Cover the vial with parafilm and poke a few small holes with a needle.

  • Allow the solvent to evaporate slowly and undisturbed over several days to weeks at room temperature.

• Crystal Selection and Mounting:

  • Under a microscope, select a well-formed, single crystal with sharp edges and no visible defects.

  • Carefully mount the crystal on a goniometer head using a suitable cryoprotectant oil.

• Data Collection:

  • Mount the goniometer head on the X-ray diffractometer.

  • Cool the crystal under a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion.

  • Collect diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain a reflection file.

  • Solve the crystal structure using direct methods or Patterson methods to determine the initial positions of the atoms.

  • Refine the structural model against the experimental data, adjusting atomic positions, and thermal parameters until the model converges with a low R-factor. The resulting CIF (Crystallographic Information File) contains the definitive atomic coordinates.

Structure-Activity Relationship (SAR) Insights

The structural differences outlined above have profound consequences for biological activity.

• Planarity and DNA Intercalation: The planar tricyclic system of β-carbolines is a key feature enabling them to intercalate between the base pairs of DNA, a mechanism linked to their antitumor activity.[1][5] The introduction of the C1-carbonyl in 1H-pyrido[3,4-b]indol-1-one maintains this planarity while altering the electronic interactions within the DNA groove.

• Enzyme Inhibition: The nature of the substituent at C-1 is critical for enzyme inhibition. For example, in the case of haspin kinase, replacing the C1-methyl of harmane with other groups significantly alters inhibitory potency.[11] The C1=O group of 1H-pyrido[3,4-b]indol-1-one acts as a hydrogen bond acceptor, which can lead to different binding modes within an enzyme's active site compared to the more hydrophobic C1-methyl of harmane.

• Receptor Binding: For neurotransmitter receptors like the 5-HT subtypes, substituents on the β-carboline core are crucial. Studies have shown that a 1-aryl substituent and a 6-methoxy group can confer high affinity and selectivity.[12] The C1-carbonyl group would be expected to produce a distinct binding profile compared to these aryl-substituted analogs.

• Hydrogen Bonding Potential: The N-H proton at position 9 is often critical for activity, potentially acting as a hydrogen bond donor in receptor interactions.[13] 1H-pyrido[3,4-b]indol-1-one possesses an additional N-H at position 2 and a carbonyl oxygen at C-1, dramatically increasing its potential for forming specific hydrogen bonds with biological targets compared to norharmane or harmane.

Table 4: Comparative Biological Activities

Compound	Primary Biological Activities Noted	Mechanism of Action (Example)
1H-Pyrido[3,4-b]indol-1-one	Anticancer, Protein Kinase Inhibition[14][15]	Inhibition of Cdk2/Cdc7[14]
Norharmane	MAO Inhibitor, DNA Intercalator[4][16]	Reversible inhibition of monoamine oxidase
Harmane	MAO Inhibitor, Haspin Kinase Inhibitor[11]	Competitive enzyme inhibition
Harmine	MAO-A Inhibitor, Antitumor, DYRK1A Inhibitor[11][17]	DNA intercalation, kinase inhibition

Conclusion

The comparative analysis of 1H-pyrido[3,4-b]indol-1-one against other β-carbolines reveals that the introduction of a single carbonyl group at the C-1 position fundamentally transforms the molecule's structural and electronic properties. This is clearly evidenced by distinct spectroscopic signatures, particularly the strong C=O stretch in the IR spectrum and significant chemical shifts in NMR. These structural modifications directly translate into a unique biological activity profile, highlighting the C-1 position as a critical locus for tuning the pharmacological effects of the β-carboline scaffold. The detailed protocols provided herein offer a robust framework for researchers to confidently elucidate the structures of novel derivatives, paving the way for the rational design of next-generation therapeutic agents based on this versatile and potent chemical framework.

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A Researcher's Guide to Selecting 1H-Pyrido[3,4-b]indol-1-one Analytical Standards for LC-MS Calibration

Executive Summary: The accurate quantification of 1H-pyrido[3,4-b]indol-1-one, a compound of growing interest in neuropharmacology and drug metabolism studies, by liquid chromatography-tandem mass spectrometry (LC-MS/MS) is fundamentally dependent on the quality of the analytical reference standard used for calibration. This guide provides an in-depth comparison of the critical attributes of analytical standards, outlines a robust protocol for their experimental validation, and demonstrates how the integrity of a reference standard directly translates to the reliability of quantitative data. We aim to equip researchers, scientists, and drug development professionals with a comprehensive framework for selecting and qualifying the most appropriate standards for their work, ensuring data of the highest accuracy and reproducibility.

The Analytical Imperative: Why High-Quality Standards Matter for 1H-Pyrido[3,4-b]indol-1-one

1H-Pyrido[3,4-b]indol-1-one, also known as Norharmanone, is a β-carboline derivative with significant biological activities, including the potent inhibition of monoamine oxidase (MAO) enzymes.[1] Its presence in biological matrices, whether from endogenous formation, diet, or as a metabolite of a drug candidate, requires highly sensitive and specific quantification. LC-MS/MS has become the gold standard for this task due to its superior selectivity and sensitivity.[1]

However, the axiom of "garbage in, garbage out" is particularly pertinent in quantitative analysis. The entire method's accuracy is anchored to one critical component: the analytical reference standard. An impure or poorly characterized standard will create a biased calibration curve, leading to systematic errors in the quantification of unknown samples, jeopardizing the validity of research findings, and potentially leading to incorrect decisions in drug development programs.

Deconstructing the Standard: A Framework for Comparison

Selecting a reference standard is not merely a matter of matching a name and CAS number. A meticulous evaluation of its quality attributes is essential. The following criteria form a robust framework for comparing and selecting a standard.

• Purity: This is the most critical attribute. Look for a purity value determined by a quantitative method (e.g., mass balance or quantitative NMR). A simple chromatographic purity (e.g., ">98% by HPLC") is informative but may not account for non-UV-active impurities or residual solvents.

• Certification and Traceability: This is what separates a basic chemical from a true reference standard.

  • Analytical Standard: A well-characterized material suitable for general research. Its certificate of analysis (CoA) should provide identity confirmation (e.g., by NMR, MS) and a purity assessment.

  • Certified Reference Material (CRM): The gold standard for quantitative applications. A CRM is produced by an accredited reference material producer under ISO 17034 and tested in a lab accredited to ISO/IEC 17025.[2][3] Its certificate provides a certified property value with a calculated uncertainty and a statement of metrological traceability, linking the measurement to a national or international standard.[2][3][4]

• Documentation (Certificate of Analysis): The CoA is the standard's passport. A comprehensive CoA should include:

  • Unambiguous identification of the material.

  • The certified concentration or purity value and its associated uncertainty.

  • The method(s) used for characterization and certification.

  • A statement of metrological traceability.

  • Homogeneity and stability data.

  • Recommended storage conditions and expiration date.

• Formulation: Standards are typically available as a neat (solid) powder or as a pre-made solution in a specified solvent.

  • Solid: Offers flexibility for preparing stock solutions in various solvents but requires a high-precision analytical balance and careful handling to avoid errors in weighing.

  • Solution (e.g., 1 mg/mL in Methanol): Provides convenience and reduces weighing errors, especially for potent or scarce compounds. Ensure the solvent is compatible with your analytical method.

Comparative Analysis of Representative Standards

To illustrate these differences, the table below compares hypothetical but realistic examples of commercially available 1H-pyrido[3,4-b]indol-1-one standards.

Attribute	Supplier A (Standard Grade)	Supplier B (Certified Reference Material)	Causality & Impact on Research
Product Type	Analytical Standard	Certified Reference Material (CRM)	A CRM provides a higher level of confidence and is essential for regulated bioanalysis, while a standard grade may suffice for early-stage, exploratory work.[5]
Accreditation	None specified	ISO 17034 (Producer), ISO/IEC 17025 (Testing)	ISO accreditation ensures a robust quality management system, leading to a more reliable and consistent product.[3]
Purity (on CoA)	≥98% (by HPLC)	99.7% ± 0.2% (by Mass Balance)	Mass balance is a more accurate and comprehensive purity assessment. The stated uncertainty (±0.2%) is critical for calculating the total uncertainty of your measurements.
Traceability	Not stated	Traceable to SI units via qNMR	Traceability ensures that your measurements can be compared to those made elsewhere, a cornerstone of scientific reproducibility.
Formulation	10 mg Solid	1 mg/mL in Methanol (Certified Concentration)	The pre-certified solution from Supplier B eliminates weighing errors and provides immediate utility, saving time and improving accuracy.
Documentation	Basic CoA with HPLC trace and MS spectrum	Comprehensive Certificate with certified value, uncertainty, and traceability statement.	A comprehensive certificate is a hallmark of a true reference material and provides the necessary documentation for audits and regulatory submissions.[2]

Experimental Validation: Qualifying a Standard for LC-MS Calibration

Upon receiving a new reference standard, it is crucial to perform an in-house qualification. This process verifies the standard's suitability for its intended use and establishes a baseline for future comparisons. The following is a detailed protocol for preparing calibration standards and generating a calibration curve.

Step-by-Step Protocol

• Stock Solution Preparation (from Solid Standard):

  • a. Allow the vial of the reference standard to equilibrate to room temperature for at least 30 minutes before opening to prevent moisture condensation.

  • b. Using a calibrated analytical balance, accurately weigh approximately 5 mg of the standard into a 10 mL Class A volumetric flask. Record the weight to at least four decimal places.

  • c. Add a small volume (approx. 5 mL) of LC-MS grade methanol to dissolve the solid completely. Use sonication if necessary.

  • d. Once dissolved, fill the flask to the 10 mL mark with methanol. Cap and invert at least 10 times to ensure homogeneity. This is your ~500 µg/mL Stock Solution. Causality: Using Class A volumetric glassware and a calibrated balance is fundamental to minimizing error in the stock concentration, which propagates through all subsequent dilutions.

• Working and Calibration Standard Preparation:

  • a. Perform serial dilutions from the Stock Solution using calibrated pipettes and appropriate solvents (e.g., 50:50 methanol:water) to prepare a series of working solutions.

  • b. From these working solutions, prepare a set of at least six non-zero calibration standards by spiking the appropriate volume into your chosen matrix (e.g., human plasma, buffer). The final concentration range should bracket the expected concentrations of your unknown samples. A typical range for a sensitive assay might be 0.1 to 100 ng/mL.[6]

• LC-MS/MS System Setup:

  • The following are typical starting parameters for the analysis of 1H-pyrido[3,4-b]indol-1-one and related compounds. Method optimization is required.

  • LC System: UHPLC System

  • Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).[6]

  • Mobile Phase A: 0.1% Formic acid in water.[6][7]

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.[6][7]

  • Gradient: A linear gradient from 5-10% B to 90-95% B.

  • Flow Rate: 0.4 mL/min.[6][7]

  • Injection Volume: 5 µL.[6]

  • Mass Spectrometer: Triple Quadrupole Mass Spectrometer

  • Ionization: Electrospray Ionization (ESI), Positive Mode.[6]

  • MRM Transitions: Monitor at least two transitions for the analyte (one quantifier, one qualifier) to ensure specificity. These must be determined experimentally by infusing the standard.

• Calibration Curve Construction and Analysis:

  • a. Inject the prepared calibration standards, from the lowest concentration to the highest, followed by a blank.

  • b. Integrate the peak area of the quantifier ion for each standard.

  • c. Plot the peak area response versus the nominal concentration.

  • d. Perform a linear regression analysis, typically with 1/x or 1/x² weighting, as lower concentrations often have higher variability.

  • e. Acceptance Criteria: The calibration curve should meet predefined criteria based on regulatory guidance.[8][9]

    • Correlation coefficient (r²) ≥ 0.995.[6]

    • The back-calculated concentration for each standard must be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ).[7]

Experimental Workflow Diagram

Caption: Workflow for qualifying a reference standard and generating a valid LC-MS calibration curve.

Interpreting the Data: How Standard Quality Dictates Results

The quality of the reference material has a direct and measurable impact on the final data. Let's consider two scenarios.

Scenario A: Calibration with a High-Purity Certified Reference Material (CRM)

Using a CRM with a certified purity of 99.7% ± 0.2%, the resulting calibration curve is expected to be highly linear and accurate.

Table 1: Representative Calibration Data Using a High-Quality CRM

Nominal Conc. (ng/mL)	Measured Peak Area	Calculated Conc. (ng/mL)	Accuracy (%)
0.1 (LLOQ)	1,520	0.11	110.0%
0.5	7,450	0.49	98.0%
2.0	30,100	2.02	101.0%
10.0	149,500	9.97	99.7%
50.0	752,000	50.13	100.3%
100.0 (ULOQ)	1,498,000	99.87	99.9%
Result	r² = 0.9995	All points within ±15% (±20% at LLOQ)	VALID

Scenario B: The Impact of an Impure Standard

Now, consider using a standard with a stated purity of ">95%" but which actually contains 8% of a non-UV active impurity. The actual concentration of the stock solution will be 8% lower than calculated. This systematic error biases the entire calibration curve.

When this biased curve is used to quantify a true 50 ng/mL QC sample, the instrument response will be interpolated against the erroneously high calibration concentrations, resulting in a falsely low calculated value. This demonstrates a clear loss of accuracy directly attributable to the poor quality of the reference standard.

Cause-and-Effect Diagram

Caption: Relationship between reference standard attributes and analytical data quality.

Conclusion and Recommendations

The integrity of quantitative LC-MS data is inextricably linked to the quality of the analytical reference standards used for calibration. While a basic analytical standard may be suitable for preliminary, qualitative investigations, all quantitative studies that demand high accuracy, reproducibility, and defensibility should employ a Certified Reference Material (CRM).

Decision Framework:

• For Regulated Bioanalysis (GLP/GCP), Clinical Trials, or Pharmacokinetic Studies: A CRM from an ISO 17034 accredited provider is mandatory. The investment in a high-quality CRM is negligible compared to the cost of failed studies or unreliable data.

• For Quantitative Research & Development: A CRM is strongly recommended to ensure inter-study and inter-laboratory comparability.

• For Exploratory Research or Compound Identification: A well-characterized analytical standard with a detailed CoA may be sufficient.

References

• Vertex AI Search. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from Google.[8]

• U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry. Retrieved from HHS.gov.[10][11]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from FDA.gov.[9][12]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from ECA Academy.[13]

• Scribd. ICH Q2(R1) Analytical Procedures Guide. Retrieved from Scribd.[14]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from ICH.org.[15]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from FDA.gov.[16]

• BenchChem. (2025). Application Note: Quantitative Analysis of Norharman in Human Plasma by LC-MS/MS. Retrieved from BenchChem.[1]

• BenchChem. (2025). Quantitative Analysis of Norharman: A Comparison of LC-MS/MS Methods Utilizing Norharman-d7. Retrieved from BenchChem.[6]

• Gali, V. L., et al. (2014). A quantitative LC-MS/MS method for determination of SP-141, a novel pyrido[b]indole anticancer agent, and its application to a mouse PK study. Journal of Chromatography B, 969, 14-21. Retrieved from PubMed.[7][17]

• Cayman Chemical. Norhydrocodone-d3 (hydrochloride) (CRM). Retrieved from Cayman Chemical.[2]

• Sigma-Aldrich. Certified Reference Materials. Retrieved from Sigma-Aldrich.[5]

• Alfa Chemistry. (2020). Certified Reference Materials (CRMs). Retrieved from Alfa Chemistry.[4]

• LGC Standards. MBH-91X S40PR2-22 - Certified Reference Material Certificate of Analysis. Retrieved from LGC Standards.[3]

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A Comparative Guide to the In Vitro Cytotoxicity of 1H-Pyrido[3,4-b]indol-1-one Derivatives

The quest for novel and effective anticancer agents is a cornerstone of modern drug discovery. Among the myriad of heterocyclic scaffolds explored, the 1H-pyrido[3,4-b]indol-1-one, a derivative of the β-carboline family, has emerged as a privileged structure.[1][2] These compounds, found in various natural products, have demonstrated a wide spectrum of biological activities, with a particular emphasis on their cytotoxic effects against various cancer cell lines.[3][4] This guide provides a comparative analysis of the in vitro cytotoxicity of several 1H-pyrido[3,4-b]indol-1-one derivatives, offering insights into their structure-activity relationships (SAR) and detailing a standard protocol for their cytotoxic evaluation. The data and methodologies presented herein are intended to equip researchers, scientists, and drug development professionals with the necessary information to advance their research in this promising area of oncology.

The 1H-Pyrido[3,4-b]indol-1-one Scaffold: A Promising Anticancer Moiety

The 1H-pyrido[3,4-b]indol-1-one core, a rigid, planar heterocyclic system, provides an ideal framework for interacting with various biological targets implicated in cancer progression.[1][2] The versatility of its synthesis allows for the introduction of diverse substituents at various positions, enabling the fine-tuning of its pharmacological properties.[1][2] Notably, derivatives of this scaffold have been reported to exhibit potent antiproliferative activity against a broad range of human cancer cell lines, including those of the colon, pancreas, breast, melanoma, and lung.[1][2][5][6]

Comparative Cytotoxicity of 1H-Pyrido[3,4-b]indol-1-one Derivatives

The cytotoxic potential of 1H-pyrido[3,4-b]indol-1-one derivatives is significantly influenced by the nature and position of the substituents on the core structure. The following table summarizes the 50% inhibitory concentration (IC50) values of selected derivatives against a panel of human cancer cell lines, providing a clear comparison of their potencies.

Compound ID	R1 Substituent	R2 Substituent	Cell Line	IC50 (µM)	Reference
11	1-Naphthyl	6-Methoxy	HCT116 (Colon)	0.13	[2]
HPAC (Pancreatic)	0.29	[2]
MIA PaCa-2 (Pancreatic)	0.20	[2]
Panc-1 (Pancreatic)	0.29	[2]
MCF-7 (Breast)	0.26	[2]
MDA-MB-468 (Breast)	0.08	[2]
A375 (Melanoma)	0.23	[2]
WM164 (Melanoma)	0.13	[2]
12	Phenyl	6-Methoxy	U-937 (Lymphoma)	Comparative to Ibrutinib	[7]
Ramos (Lymphoma)	Comparative to Ibrutinib	[7]
18	4-Fluorophenyl	6-Methoxy	U-937 (Lymphoma)	Comparative to Ibrutinib	[7]
Ramos (Lymphoma)	Comparative to Ibrutinib	[7]

Note: The IC50 value is the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value indicates a more potent compound.

From the data presented, a clear structure-activity relationship begins to emerge. For instance, the presence of a 1-naphthyl group at the C1 position combined with a methoxy group at the C6 position (Compound 11) results in potent, broad-spectrum anticancer activity, with IC50 values in the nanomolar range for several aggressive cancer cell lines.[1][2][6] This suggests that bulky aromatic substituents at C1 and electron-donating groups at C6 are favorable for cytotoxicity.

Mechanistic Insights: Beyond Simple Cytotoxicity

The anticancer activity of these compounds is not limited to just inducing cell death. Several studies have indicated that 1H-pyrido[3,4-b]indol-1-one derivatives can modulate key cellular processes involved in cancer proliferation. For example, some derivatives have been shown to cause a strong and selective G2/M phase cell cycle arrest, thereby inhibiting the division of cancer cells.[1][2][6] Furthermore, some of these compounds have been identified as non-covalent inhibitors of Bruton's tyrosine kinase (BTK), a crucial enzyme in B-cell malignancies, suggesting a targeted mechanism of action.[7]

Below is a diagram illustrating a simplified potential mechanism of action for these derivatives, leading to apoptosis.

Caption: Potential mechanism of action for 1H-pyrido[3,4-b]indol-1-one derivatives.

Experimental Protocol: In Vitro Cytotoxicity Assessment using the Sulforhodamine B (SRB) Assay

To ensure the reproducibility and reliability of cytotoxicity data, a standardized experimental protocol is paramount. The Sulforhodamine B (SRB) assay is a robust and sensitive colorimetric method for measuring drug-induced cytotoxicity.[8] It relies on the ability of SRB to bind to protein components of cells that have been fixed to the culture plate.[8] The amount of bound dye is directly proportional to the number of living cells.

Here is a step-by-step protocol for performing the SRB assay:

• Cell Seeding:

  • Harvest and count the desired cancer cells.

  • Seed the cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of complete culture medium.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the 1H-pyrido[3,4-b]indol-1-one derivatives in the appropriate vehicle (e.g., DMSO).

  • Add 100 µL of the compound dilutions to the respective wells to achieve the final desired concentrations. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plates for a further 48-72 hours.

• Cell Fixation:

  • Gently remove the culture medium.

  • Add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well to fix the cells.

  • Incubate the plates at 4°C for 1 hour.

• Staining:

  • Wash the plates five times with slow-running tap water and allow them to air dry completely.

  • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well.

  • Stain the cells for 30 minutes at room temperature.

• Washing and Solubilization:

  • Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

  • Allow the plates to air dry completely.

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye.

• Data Acquisition:

  • Shake the plates on a plate shaker for 5-10 minutes.

  • Measure the absorbance (optical density) at 564 nm using a microplate reader.

The following diagram outlines the experimental workflow for the SRB assay.

Sources

• 1. Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Validation of 1h-pyrido[3,4-b]indol-1-one Quantification Methods in Human Plasma

For researchers, scientists, and drug development professionals, the accurate quantification of novel therapeutic agents and biomarkers in complex biological matrices is paramount. This guide provides an in-depth, objective comparison of two predominant analytical techniques—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV)—for the validation of a quantification method for 1h-pyrido[3,4-b]indol-1-one in human plasma. This guide moves beyond a simple recitation of protocols to explain the causality behind experimental choices, ensuring a robust and self-validating system.

Introduction to 1h-pyrido[3,4-b]indol-1-one and the Imperative for its Accurate Quantification

1h-pyrido[3,4-b]indol-1-one, a member of the β-carboline family, represents a class of compounds with significant interest in neuroscience and pharmacology due to their interactions with various receptors and enzymes in the central nervous system. As such, understanding its pharmacokinetic and pharmacodynamic profile is crucial in the development of new therapeutics. Accurate and precise measurement of its concentration in human plasma is the cornerstone of this understanding, providing essential data for determining dosage, assessing bioavailability, and ensuring patient safety. The validation of the analytical method used for this quantification is therefore not a perfunctory step, but a critical process that ensures the reliability and reproducibility of the data generated.

This guide will dissect the validation of quantification methods for 1h-pyrido[3,4-b]indol-1-one, comparing the "gold standard" LC-MS/MS with the workhorse HPLC-UV, in accordance with the stringent guidelines set forth by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Choosing the Right Analytical Tool: A Tale of Two Techniques

The selection of an analytical technique is a decision driven by the required sensitivity, selectivity, and the nature of the analyte and matrix. For 1h-pyrido[3,4-b]indol-1-one in human plasma, both LC-MS/MS and HPLC-UV present viable options, each with its own set of advantages and challenges.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Apex of Selectivity and Sensitivity

LC-MS/MS is the preferred method for bioanalysis when high sensitivity and specificity are required. It couples the separation power of liquid chromatography with the mass-resolving capability of tandem mass spectrometry. This allows for the detection and quantification of analytes at very low concentrations, even in the presence of complex matrix components.

• Principle of Operation: The liquid chromatograph separates 1h-pyrido[3,4-b]indol-1-one from other components in the plasma extract based on its physicochemical properties. The eluent from the LC column is then introduced into the mass spectrometer, where the analyte is ionized. The first mass analyzer (Q1) selects the precursor ion of the analyte, which is then fragmented in a collision cell (Q2). The second mass analyzer (Q3) selects a specific fragment ion, which is then detected. This multiple reaction monitoring (MRM) provides exceptional selectivity.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): The Robust Workhorse

HPLC-UV is a widely accessible and robust technique. It is often the first choice for method development due to its simplicity and cost-effectiveness.

• Principle of Operation: Similar to LC-MS/MS, HPLC separates the analyte from the matrix. Detection is achieved by passing the column eluent through a UV detector. The amount of UV light absorbed by the analyte at a specific wavelength is proportional to its concentration. The choice of wavelength is critical and is determined by the analyte's chromophore.

A Head-to-Head Comparison of Validation Parameters

Bioanalytical method validation is a comprehensive process that establishes the performance characteristics of a method.[1][2] The following table summarizes a comparative overview of typical validation parameters for the quantification of 1h-pyrido[3,4-b]indol-1-one in human plasma using LC-MS/MS and HPLC-UV, based on FDA and EMA guidelines.[3][4]

Validation Parameter	LC-MS/MS	HPLC-UV	Causality and Field-Proven Insights
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	10 ng/mL	The superior sensitivity of MS detection allows for the quantification of analytes at much lower concentrations, which is critical for pharmacokinetic studies where drug concentrations can be very low at later time points.
Linearity (r²)	>0.995	>0.995	Both techniques can achieve excellent linearity over a defined concentration range. A weighted linear regression (e.g., 1/x or 1/x²) is often necessary for LC-MS/MS data to account for heteroscedasticity.
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±15% (±20% at LLOQ)	Accuracy ensures the closeness of the measured value to the true value. Both methods must meet these stringent regulatory requirements.
Precision (% CV)	<15% (<20% at LLOQ)	<15% (<20% at LLOQ)	Precision reflects the reproducibility of the method. Both intra-day and inter-day precision are assessed.
Selectivity	High (based on mass transitions)	Moderate (based on retention time and UV absorbance)	LC-MS/MS is inherently more selective due to the monitoring of specific precursor-product ion transitions, minimizing the risk of interference from endogenous matrix components or metabolites. HPLC-UV is more susceptible to interference from co-eluting compounds that absorb at the same wavelength.
Matrix Effect	Potential for ion suppression or enhancement	Generally low	The matrix effect is a significant consideration in LC-MS/MS, where co-eluting endogenous components can affect the ionization efficiency of the analyte.[5][6][7] This is less of a concern in HPLC-UV, although co-eluting interferences can still impact quantification.
Recovery (%)	70-120%	70-120%	Recovery assesses the efficiency of the sample preparation process. Consistent and reproducible recovery is more important than achieving 100% recovery.
Stability	Assessed under various conditions (freeze-thaw, short-term, long-term, post-preparative)	Assessed under various conditions (freeze-thaw, short-term, long-term, post-preparative)	Stability studies are crucial to ensure that the analyte concentration does not change during sample collection, storage, and processing.

The Critical First Step: Sample Preparation in Human Plasma

The goal of sample preparation is to extract the analyte of interest from the complex plasma matrix, remove interfering substances, and concentrate the analyte to a level suitable for detection.[8][9][10] The choice of sample preparation technique can significantly impact the performance of the analytical method.

Experimental Workflow: Sample Preparation

Caption: A generalized workflow for plasma sample preparation.

1. Protein Precipitation (PPT)

• Protocol: To 100 µL of plasma, add 300 µL of a precipitating agent (e.g., acetonitrile or methanol). Vortex for 1 minute and then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes. The supernatant is then transferred and can be either directly injected or evaporated and reconstituted in the mobile phase.[8]

• Expertise & Experience: PPT is a simple, fast, and inexpensive method. However, it is a non-selective technique and can result in "dirty" extracts containing significant amounts of endogenous components like phospholipids, which are a major source of matrix effects in LC-MS/MS.[6]

2. Liquid-Liquid Extraction (LLE)

• Protocol: To 100 µL of plasma, add a water-immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether). Vortex vigorously to ensure thorough mixing and then centrifuge to separate the aqueous and organic layers. The organic layer containing the analyte is then transferred, evaporated, and the residue is reconstituted.[11]

• Expertise & Experience: LLE provides a cleaner extract than PPT. The choice of solvent and pH of the aqueous phase can be optimized to selectively extract the analyte. However, it is more labor-intensive and can be difficult to automate.

3. Solid-Phase Extraction (SPE)

• Protocol: An SPE cartridge (e.g., a C18 reversed-phase cartridge) is first conditioned with an organic solvent (e.g., methanol) and then equilibrated with water. The plasma sample is loaded onto the cartridge. Interfering substances are washed away with a weak solvent, and the analyte is then eluted with a stronger organic solvent. The eluate is evaporated and reconstituted.[12]

• Expertise & Experience: SPE is the most selective sample preparation technique, providing the cleanest extracts and minimizing matrix effects.[9] It is highly amenable to automation. However, it is the most expensive and time-consuming method to develop.

Navigating the Challenges: A Scientist's Perspective

Mitigating Matrix Effects in LC-MS/MS

The Achilles' heel of LC-MS/MS is its susceptibility to matrix effects.[5][6][7] Phospholipids are a primary culprit in plasma. Strategies to mitigate this include:

• Optimized Chromatography: Developing a chromatographic method that separates the analyte from the region where phospholipids elute.

• Advanced Sample Preparation: Using SPE or specialized phospholipid removal plates can significantly reduce matrix effects.

• Stable Isotope Labeled Internal Standard (SIL-IS): A SIL-IS is the ideal internal standard as it co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, thus compensating for the matrix effect.

Overcoming Interference in HPLC-UV

While less prone to matrix effects, HPLC-UV can suffer from a lack of selectivity. Endogenous compounds in plasma may have similar retention times and absorb UV light at the same wavelength as 1h-pyrido[3,4-b]indol-1-one. To address this:

• Methodical Method Development: Systematically screen different columns and mobile phase compositions to achieve baseline separation of the analyte from any interfering peaks.

• Wavelength Optimization: Select a wavelength that maximizes the signal of the analyte while minimizing the signal of potential interferences.

• Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess the purity of the analyte peak.

The Final Verdict: A Symbiotic Approach

The choice between LC-MS/MS and HPLC-UV for the quantification of 1h-pyrido[3,4-b]indol-1-one in human plasma is not a matter of one being definitively "better" than the other. Instead, it is a strategic decision based on the specific requirements of the study.

Caption: Decision matrix for selecting an analytical technique.

• For early-stage discovery and studies where high concentrations of the analyte are expected, HPLC-UV offers a cost-effective, robust, and reliable solution.

• For regulated bioanalysis, pharmacokinetic studies requiring low LLOQs, and when dealing with complex matrices where selectivity is a concern, LC-MS/MS is the undisputed method of choice.

Ultimately, the most effective approach may involve a symbiotic relationship between the two techniques. HPLC-UV can be used for initial method development and for the analysis of samples with higher concentrations, while LC-MS/MS can be employed for the definitive, high-sensitivity quantification required for regulatory submissions.

By understanding the principles, strengths, and limitations of each technique, and by adhering to the rigorous principles of bioanalytical method validation, researchers can ensure the generation of high-quality, reliable data that will drive the successful development of new and innovative therapies.

References

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• Cramer, H., & Rule, G. (2022, December 1). Coping with Matrix Effects Caused by Phospholipids in Biological Samples. American Pharmaceutical Review. [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. [Link]

• European Medicines Agency. (2015, June 3). Bioanalytical method validation - Scientific guideline. [Link]

• Fustinana, S., & Pocurull, E. (2016). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Journal of AOAC International, 99(4), 851–861. [Link]

• Gaspari, F., & Wolf, H. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. LinkedIn. [Link]

• Jain, A., & Singh, S. (2015). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Pharmaceutical and Biomedical Analysis, 115, 453–461. [Link]

• LCGC International. (2019, October 1). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Vilia, M. G., et al. (2017). Development of an HPLC–UV assay method for the simultaneous quantification of nine antiretroviral agents in the plasma of HIV-infected patients. Journal of Pharmaceutical and Biomedical Analysis, 145, 107–114. [Link]

• Phenomenex. (2025, June 9). Protein Precipitation Method. [Link]

• ResearchGate. (2020). Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS. [Link]

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Comparative Efficacy Guide: 1H-Pyrido[3,4-b]indol-1-one Scaffolds vs. Traditional Kinase Inhibitors

Executive Summary

The evolution of targeted oncology and autoimmune therapeutics has historically relied on traditional kinase inhibitors (e.g., Erlotinib, Ibrutinib) that target the highly conserved ATP-binding pocket of kinases. While initially highly effective, these ATP-competitive and covalent inhibitors face significant clinical hurdles, primarily the emergence of resistance mutations (such as EGFR T790M or BTK C481S) and off-target toxicity.

The 1H-pyrido[3,4-b]indol-1-one (β-carbolin-1-one) scaffold has emerged as a structurally distinct pharmacophore. By offering alternative binding modalities—including non-covalent allosteric interactions and altered hinge-binding mechanics—this scaffold provides a compelling alternative to traditional agents. This guide objectively compares the efficacy, binding mechanics, and experimental validation of 1H-pyrido[3,4-b]indol-1-one derivatives against traditional kinase inhibitors.

Mechanistic Divergence: The Case for Scaffold Hopping

As an Application Scientist evaluating novel chemotypes, it is critical to understand why a structural shift is necessary. Traditional inhibitors often fail due to target mutation. The 1H-pyrido[3,4-b]indol-1-one scaffold circumvents this through distinct spatial geometry and binding kinetics.

Overcoming Covalent Resistance in BTK

Traditional inhibitors like Ibrutinib form an irreversible covalent bond with the Cys481 residue of Bruton's Tyrosine Kinase (BTK). When clinical resistance emerges via the C481S mutation, Ibrutinib loses its primary anchoring point, rendering it ineffective. By contrast, novel 1H-pyrido[3,4-b]indol-1-one derivatives designed via scaffold hopping function as non-covalent inhibitors [1]. They occupy the binding pocket through robust hydrogen bonding and hydrophobic interactions, retaining potent enzymatic efficacy without relying on the nucleophilic attack of a cysteine residue[1].

Bypassing Steric Hindrance in EGFR

First-generation Epidermal Growth Factor Receptor (EGFR) inhibitors like Erlotinib are highly effective against wild-type EGFR but fail against the "gatekeeper" T790M mutation due to steric clash caused by the bulky methionine residue. The rigid tricyclic core of 1H-pyrido[3,4-b]indol-1-ones provides an optimal vector for substituents to probe deep hydrophobic pockets, allowing these compounds to act as potent dual inhibitors of both EGFR^WT and EGFR^T790M[2].

Alternative Binding in RET Kinases

Beyond BTK and EGFR, β-carbolin-1-one derivatives have been evaluated against RET protein kinases. Their rigid structure mimics the prototype indolin-2-one (RPI-1) but offers a new scaffold with potential advantages in establishing unique hydrogen bond networks within the kinase domain[3].

Diagram 1: Signaling pathway inhibition comparing traditional vs. 1H-pyrido[3,4-b]indol-1-one agents.

Quantitative Efficacy Comparison

The following table synthesizes experimental data comparing the performance of 1H-pyrido[3,4-b]indol-1-one derivatives against industry-standard traditional inhibitors.

Target Kinase	Compound Class	Specific Agent	Inhibitor Modality	Enzymatic IC₅₀	Cellular Efficacy (GI₅₀)	Reference
BTK	Traditional	Ibrutinib	Covalent (Cys481)	~0.5 nM	~0.5 - 10 nM	[1]
BTK	1H-pyrido[3,4-b]indol-1-one	Compound 18	Non-covalent	0.19 μM	Comparable to Ibrutinib	[1]
EGFR (WT)	Traditional	Erlotinib	ATP-Competitive	~2 nM	33 nM	[2]
EGFR (WT/Mut)	1H-pyrido[3,4-b]indol-1-one	Compound 7a	Dual WT/T790M	-	54 nM	[2]
RET	Traditional	RPI-1	ATP-Competitive	Baseline	Baseline	[3]
RET	β-Carbolin-1-one	Structure 2	Alternative Scaffold	Comparable	Comparable	[3]

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, any evaluation of a novel kinase scaffold must employ an orthogonal, self-validating assay cascade. The following methodologies explain not just how to perform the experiments, but the causality behind why these specific assays are chosen to validate 1H-pyrido[3,4-b]indol-1-one derivatives.

Phase 1: Cell-Free Enzymatic Kinase Assay (Target Engagement)

Objective: Isolate the direct biochemical interaction between the inhibitor and the kinase, removing cellular variables like membrane permeability or efflux pumps. Protocol:

• Assay Selection: Utilize the ADP-Glo™ Kinase Assay. Causality: Unlike radiometric assays, ADP-Glo directly quantifies kinase activity by measuring ADP formed during the kinase reaction, providing a highly sensitive platform ideal for capturing the rapid association/dissociation kinetics of non-covalent 1H-pyrido[3,4-b]indol-1-one inhibitors.

• Incubation: Incubate purified recombinant kinase (e.g., BTK or EGFR) with varying concentrations of the inhibitor (0.1 nM to 10 μM) for 30 minutes at room temperature.

• Reaction: Initiate the reaction by adding ultra-pure ATP and the specific peptide substrate.

• Detection: Add ADP-Glo reagent to terminate the kinase reaction and deplete unconsumed ATP, followed by the Kinase Detection Reagent to convert ADP to ATP, generating a luminescent signal proportional to kinase activity.

Phase 2: Cellular Anti-Proliferation Assay (Functional Efficacy)

Objective: Validate that the biochemical IC₅₀ translates to functional cellular efficacy. Protocol:

• Cell Line Selection: Plate target-dependent cancer cell lines (e.g., U-937 for BTK[1]; A-549 for EGFR[2]) in 96-well plates at 5×103 cells/well. Causality: Utilizing lines heavily dependent on the target kinase ensures that any observed reduction in viability is mechanistically linked to target inhibition.

• Treatment: Treat cells with serial dilutions of the inhibitor for 72 hours.

• Quantification: Add MTT reagent. Viable cells reduce MTT to formazan crystals. Measure absorbance at 570 nm to calculate the GI₅₀.

Phase 3: Mechanism of Action Validation (Apoptosis & Cell Cycle)

Objective: Differentiate between cytostatic (growth-arresting) and cytotoxic (cell-killing) effects. Protocol:

• Staining: Treat cells with the GI₅₀ concentration of the inhibitor for 48 hours. Harvest and double-stain with Annexin V-FITC and Propidium Iodide (PI).

• Flow Cytometry: Analyze via flow cytometry. Causality: 1H-pyrido[3,4-b]indol-1-one derivatives have been shown to induce G1-phase cell cycle arrest and subsequent apoptosis[1]. Annexin V binds to externalized phosphatidylserine (early apoptosis), while PI stains DNA in membrane-compromised cells (late apoptosis), providing a self-validating proof that the reduction in MTT signal is due to programmed cell death, not merely metabolic downregulation.

Diagram 2: Self-validating experimental workflow for evaluating novel kinase inhibitor scaffolds.

Conclusion

The 1H-pyrido[3,4-b]indol-1-one scaffold represents a highly versatile and potent alternative to traditional kinase inhibitors. By enabling non-covalent binding strategies and offering unique spatial geometries, this chemotype successfully navigates the limitations of traditional ATP-competitive and covalent inhibitors, particularly in the context of acquired resistance mutations in targets like BTK and EGFR.

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• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Reactivity Validation of 1H-Pyrido[3,4-b]indol-1-one in Enzyme-Linked Assays

For researchers, scientists, and drug development professionals, the precise and accurate quantification of small molecules is paramount. When employing enzyme-linked immunosorbent assays (ELISAs) for the detection of a specific analyte like 1H-pyrido[3,4-b]indol-1-one, a member of the diverse β-carboline alkaloid family, ensuring the assay's specificity is a critical validation step.[1][2] Cross-reactivity, the binding of the assay's antibody to non-target, structurally similar molecules, can lead to inaccurate quantification, generating false-positive results or an overestimation of the analyte's concentration.[1][3]

This comprehensive guide provides an in-depth technical framework for validating the cross-reactivity of an immunoassay for 1H-pyrido[3,4-b]indol-1-one. We will delve into the rationale behind experimental design, provide a detailed protocol for a competitive ELISA, and present a clear methodology for data analysis and interpretation, all grounded in the principles of rigorous scientific validation.[1][4][5]

The Imperative of Specificity in Small Molecule Immunoassays

1H-pyrido[3,4-b]indol-1-one belongs to the β-carboline class of compounds, which are prevalent in nature and are also synthesized for various therapeutic applications.[6][7][8] This structural family includes a wide array of molecules with subtle variations, such as different substituents or degrees of saturation in the ring system.[6][9][10] An antibody developed against 1H-pyrido[3,4-b]indol-1-one may inadvertently recognize these closely related analogs, compromising the integrity of the experimental data. Therefore, a systematic evaluation of cross-reactivity is not merely a quality control measure but a fundamental aspect of ensuring the assay is fit for its intended purpose, a cornerstone of guidelines such as ICH Q2(R1).

Experimental Design: Selecting a Relevant Cross-Reactivity Panel

The selection of compounds to test for cross-reactivity should be driven by structural similarity to the target analyte, 1H-pyrido[3,4-b]indol-1-one. A well-curated panel will challenge the specificity of the antibody and provide a comprehensive profile of its binding characteristics.

Core Structure of 1H-Pyrido[3,4-b]indol-1-one:

A representative molecular structure.

Recommended Cross-Reactivity Panel:

A robust validation should include compounds with systematic variations to the core structure:

• Parent Aromatic β-Carbolines:

  • Norharmane (9H-Pyrido[3,4-b]indole): The fundamental, unsubstituted aromatic β-carboline core.[8]

  • Harman: A methylated version of norharmane.

• Substituted Aromatic β-Carbolines:

  • Harmine: A methoxylated analog.

  • Harmaline: A partially saturated analog of harmine.

• Tetrahydro-β-carbolines:

  • 2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-1-carboxylic acid: A reduced version with a carboxylic acid group, representing a potential metabolite or precursor.[11]

• Structurally Dissimilar Control:

  • Tryptophan: The amino acid precursor to many indole alkaloids, to assess for binding to the parent indole structure.

Assay Principle: The Competitive ELISA

For small molecules like 1H-pyrido[3,4-b]indol-1-one (a hapten), which are generally not immunogenic on their own and may not efficiently bind to ELISA plates, the competitive ELISA format is the most appropriate choice.[2][12][13]

In this format, the analyte in the sample competes with a fixed amount of a labeled or plate-coated analyte-protein conjugate for a limited number of primary antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.

Principle of Competitive ELISA for Small Molecules.

Detailed Experimental Protocol for Cross-Reactivity Validation

This protocol outlines a typical indirect competitive ELISA.

Materials:

• High-binding 96-well microtiter plates

• 1H-Pyrido[3,4-b]indol-1-one-carrier protein conjugate (e.g., -BSA or -OVA)

• Primary antibody specific for 1H-Pyrido[3,4-b]indol-1-one

• HRP-conjugated secondary antibody (e.g., anti-rabbit IgG)

• 1H-Pyrido[3,4-b]indol-1-one standard

• Cross-reactant compounds (as listed in the panel)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 5% non-fat dry milk or BSA in Wash Buffer)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Workflow Diagram:

Workflow for Cross-Reactivity Assessment.

Step-by-Step Procedure:

• Coating: Dilute the 1H-pyrido[3,4-b]indol-1-one-protein conjugate in Coating Buffer to an optimal concentration (typically 1-10 µg/mL). Add 100 µL to each well of the microtiter plate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate three times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well to prevent non-specific binding. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Prepare serial dilutions of the 1H-pyrido[3,4-b]indol-1-one standard and each potential cross-reacting compound in Blocking Buffer.

  • In a separate dilution plate, pre-incubate 50 µL of each standard/cross-reactant dilution with 50 µL of the primary antibody (at its optimal working dilution) for 30 minutes.

  • Transfer 100 µL of this mixture to the corresponding wells of the coated and blocked assay plate.

  • Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Secondary Antibody Incubation: Add 100 µL of the HRP-conjugated secondary antibody, diluted in Blocking Buffer, to each well. Incubate for 1 hour at room temperature.

• Final Wash: Wash the plate five times with Wash Buffer.

• Substrate Development: Add 100 µL of TMB Substrate Solution to each well. Incubate in the dark for 15-30 minutes, or until sufficient color develops.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Interpretation

The goal of the data analysis is to determine the concentration of each compound that causes 50% inhibition of the maximum signal (IC50).

• Generate Standard Curves: For the primary analyte and each cross-reactant, plot the absorbance (Y-axis) against the logarithm of the compound's concentration (X-axis).

• Determine IC50 Values: From each curve, determine the IC50 value. This is the concentration at which the signal is reduced by half compared to the signal from the zero-analyte control.

• Calculate Percent Cross-Reactivity: Use the following formula to calculate the cross-reactivity of each compound relative to the primary analyte:

  % Cross-Reactivity = (IC50 of 1H-Pyrido[3,4-b]indol-1-one / IC50 of Cross-Reactant) x 100

Hypothetical Data Summary:

The following table illustrates how the final data should be presented for clear comparison.

Compound	IC50 (ng/mL)	% Cross-Reactivity
1H-Pyrido[3,4-b]indol-1-one (Analyte)	10	100%
Norharmane	250	4.0%
Harman	500	2.0%
Harmine	1500	0.67%
Harmaline	3000	0.33%
2,3,4,9-Tetrahydro-1H-pyrido[3,4-b]indole-1-carboxylic acid	800	1.25%
L-Tryptophan	>10,000	<0.1%

Interpretation of Results:

The data presented in the table would indicate a highly specific assay for 1H-pyrido[3,4-b]indol-1-one. The low percentage of cross-reactivity with even closely related β-carbolines suggests that the antibody primarily recognizes the unique features of the target analyte. A cross-reactivity of less than 5% is generally considered acceptable for most applications, although the required level of specificity will ultimately depend on the research context and the expected concentrations of potentially interfering substances in the samples.

Conclusion

Rigorous validation of cross-reactivity is a non-negotiable step in the development and implementation of any immunoassay for small molecules. By employing a systematic approach that includes a well-reasoned selection of potential cross-reactants, the appropriate assay format, and a detailed, reproducible protocol, researchers can ensure the generation of reliable and accurate data. This guide provides the foundational framework for scientists to confidently assess the specificity of their enzyme-linked assays for 1H-pyrido[3,4-b]indol-1-one, thereby upholding the highest standards of scientific integrity in their research.

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A Comparative Guide to the Pharmacokinetics of β-Carboline Alkaloids: Harmaline and 1H-Pyrido[3,4-b]indol-1-one

This guide provides a detailed comparative analysis of the pharmacokinetic profiles of two β-carboline alkaloids: the well-characterized harmaline and the lesser-known 1H-pyrido[3,4-b]indol-1-one. For researchers in drug development and neuroscience, understanding the absorption, distribution, metabolism, and excretion (ADME) of these compounds is critical for evaluating their therapeutic potential and safety.

While extensive data exists for harmaline, a potent reversible monoamine oxidase A inhibitor (MAO-A) and hallucinogen, 1H-pyrido[3,4-b]indol-1-one remains largely uncharacterized in the pharmacokinetic literature. This guide will therefore leverage the established knowledge of harmaline to build a framework for a head-to-head comparative study, proposing a robust experimental design to elucidate the pharmacokinetic properties of 1H-pyrido[3,4-b]indol-1-one.

Introduction to the Compounds

β-carbolines are a diverse group of indole alkaloids found in various plants, foods, and even endogenously in mammals.[1][2] Their shared tricyclic structure, a 9H-pyrido[3,4-b]indole ring system, is the basis for their wide range of pharmacological activities, including interactions with monoamine oxidase, benzodiazepine receptors, and serotonin receptors.[2]

• Harmaline (7-methoxy-1-methyl-4,9-dihydro-3H-pyrido[3,4-b]indole): A primary psychoactive component of plants like Peganum harmala (Syrian Rue).[3] It is a well-documented reversible inhibitor of MAO-A, which allows other psychoactive compounds like dimethyltryptamine (DMT) to be orally active.[3][4] Its own psychoactive properties are also significant.[4]

• 1H-Pyrido[3,4-b]indol-1-one: This compound, also known as harman-1-one, is structurally related to other β-carbolines like harman (1-methyl-9H-pyrido[3,4-b]indole).[5][6] Unlike harmaline, its pharmacokinetic profile has not been extensively studied, presenting a significant knowledge gap for researchers exploring its potential biological activities.

Known Pharmacokinetics of Harmaline

Harmaline has been the subject of numerous pharmacokinetic studies in both animals and humans, providing a solid baseline for comparison.

Absorption and Bioavailability: Harmaline is readily absorbed after oral administration.[4] However, its bioavailability can be variable. Studies in rats and dogs have shown oral bioavailability values of 63.22% and 24.99%, respectively, which is significantly higher than its structural analog, harmine.[7]

Distribution: Following administration, harmaline distributes rapidly into various organs.[8] As a lipid-soluble molecule, it can cross the blood-brain barrier, with brain concentrations reported to be several times higher than those in the blood.[5]

Metabolism: The metabolism of harmaline is complex and involves several key pathways.[9][10]

• O-demethylation: The primary metabolic route is the O-demethylation of the 7-methoxy group to form its active metabolite, harmalol. This reaction is predominantly catalyzed by the cytochrome P450 enzymes CYP2D6 and CYP1A2.[8][11] Genetic variations in CYP2D6 can significantly alter harmaline's metabolic rate and clearance.[8]

• Oxidative Dehydrogenation: Harmaline can be converted to harmine through oxidative dehydrogenation.[9][10][11] This transformation has been observed in rats and can be catalyzed by heme peroxidases found in blood cells.[11]

• Conjugation: The resulting metabolites, such as harmalol, can then undergo Phase II conjugation reactions, including O-glucuronidation and O-sulfonation, to facilitate excretion.[9][10]

Excretion: Metabolites of harmaline are primarily excreted in the urine and bile.[9] The elimination half-life of harmaline is relatively short, reported to be around 2 hours.[4]

Summary of Harmaline Pharmacokinetic Parameters

Parameter	Value/Description	Species	Citation
Oral Bioavailability (F)	25% - 63%	Dog, Rat	[7]
Elimination Half-life (t½)	~2 hours	Human	[4]
Primary Metabolism	O-demethylation via CYP2D6, CYP1A2	Human, Rat	[8][11]
Major Metabolite	Harmalol	Human, Rat	[8][12]
Secondary Metabolism	Oxidative dehydrogenation to harmine	Rat	[9][10][11]

The Pharmacokinetic Unknown: 1H-Pyrido[3,4-b]indol-1-one

Currently, there is a significant lack of published data on the in vivo pharmacokinetics of 1H-pyrido[3,4-b]indol-1-one. To understand its potential, we must design a study to characterize its ADME profile. Based on its structure, we can form several hypotheses to guide this investigation.

Hypothesized Metabolic Pathways: Given its β-carboline core, 1H-pyrido[3,4-b]indol-1-one is likely a substrate for cytochrome P450 enzymes. Potential metabolic transformations could include:

• Hydroxylation: Addition of hydroxyl groups to the aromatic rings.

• Oxidation: Further oxidation of the pyridine ring.

• Conjugation: Glucuronidation or sulfation of any resulting hydroxylated metabolites.

The presence of the keto group at the 1-position distinguishes it from harmaline and harman, which may lead to unique metabolic pathways or different rates of metabolism.

Experimental Design for a Head-to-Head Comparative PK Study

To objectively compare the pharmacokinetics of harmaline and 1H-pyrido[3,4-b]indol-1-one, a well-controlled in vivo study is required.[13][14] The following protocol outlines a robust approach using a rodent model.

Causality Behind Experimental Choices:

• Animal Model: Sprague-Dawley rats are a common and well-characterized model for pharmacokinetic studies, allowing for comparison with existing literature.[15][16] Using both male and female animals is crucial to identify any sex-based differences in metabolism.

• Dosing Routes: Including both intravenous (IV) and oral (PO) administration is essential. The IV route provides data on clearance and volume of distribution, while the PO route allows for the determination of oral bioavailability.[13]

• Dosing Vehicle: A vehicle like 1% carboxymethyl cellulose is chosen to ensure a uniform suspension for consistent oral dosing.[17]

• Blood Sampling: A sparse sampling design is often employed in rodent studies to minimize the stress on any single animal while still generating a complete pharmacokinetic profile for the group.[15][18]

• Bioanalysis: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in biological matrices due to its high sensitivity and selectivity.[19][20]

Workflow for Comparative Pharmacokinetic Study

Caption: Workflow for a comparative in vivo pharmacokinetic study.

Step-by-Step Experimental Protocol

1. Animal Husbandry and Dosing

• Model: Male and female Sprague-Dawley rats (n=3-5 per group/time point).

• Acclimation: Acclimate animals for at least 7 days prior to the study.

• Dosing Groups:

  • Group 1: Harmaline, 1 mg/kg IV (bolus)

  • Group 2: Harmaline, 5 mg/kg PO (oral gavage)

  • Group 3: 1H-Pyrido[3,4-b]indol-1-one, 1 mg/kg IV (bolus)

  • Group 4: 1H-Pyrido[3,4-b]indol-1-one, 5 mg/kg PO (oral gavage)

• Vehicle: Saline for IV, 1% Carboxymethyl cellulose for PO.

2. Sample Collection

• Matrix: Whole blood collected into K2EDTA tubes.

• Time Points (PO): 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Time Points (IV): 0 (pre-dose), 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Processing: Centrifuge blood at 4°C to separate plasma. Store plasma at -80°C until analysis.

3. Bioanalytical Method (LC-MS/MS) This is a critical step requiring a validated method for accuracy and reproducibility.[21]

• Sample Preparation: Perform protein precipitation by adding 3 volumes of cold acetonitrile containing a suitable internal standard (e.g., a deuterated analog or a structurally similar compound) to 1 volume of plasma.[12][22] Vortex and centrifuge to pellet proteins. Transfer the supernatant for analysis.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., ACQUITY UPLC BEH C18).[12]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).[12][23]

  • Rationale: This standard setup provides good separation and peak shape for a wide range of small molecules.[23]

• Tandem Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive mode.[20]

  • Detection: Multiple Reaction Monitoring (MRM) for highest sensitivity and selectivity.[12] Unique precursor-to-product ion transitions must be optimized for each analyte and the internal standard.

Metabolic Pathway Elucidation

Caption: Known metabolism of harmaline vs. hypothesized pathways for 1H-pyrido[3,4-b]indol-1-one.

Trustworthiness: A Self-Validating Protocol

The integrity of this comparative guide rests on a self-validating experimental design. The bioanalytical LC-MS/MS method must be validated according to regulatory guidelines (e.g., ICH M10) for:

• Selectivity and Specificity: Ensuring no interference from endogenous matrix components.[21]

• Accuracy and Precision: Confirming the method provides correct and consistent results.[24]

• Recovery and Matrix Effect: Assessing the efficiency of the extraction and the influence of the plasma matrix on ionization.[12]

• Linearity and Range: Defining the concentration range over which the assay is reliable.[25]

• Stability: Ensuring the analytes are stable under storage and processing conditions.[24]

By including a well-characterized compound (harmaline) as a control, the study validates its own execution. The pharmacokinetic parameters obtained for harmaline should align with published data, providing confidence in the novel results generated for 1H-pyrido[3,4-b]indol-1-one.

Conclusion and Future Directions

While harmaline presents a well-understood pharmacokinetic profile characterized by rapid distribution, extensive metabolism via CYP2D6, and a short half-life, 1H-pyrido[3,4-b]indol-1-one remains a scientific enigma. The proposed comparative study provides a clear and robust roadmap for elucidating its ADME properties. The resulting data will be crucial for determining its potential as a therapeutic agent or pharmacological tool, enabling researchers to make data-driven decisions regarding dose selection, safety assessment, and prediction of its behavior in humans. This foundational knowledge is an indispensable step in the journey of drug discovery and development.

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• Wu, C., Jiang, X. L., Shen, H. W., & Yu, A. M. (2009). Effects of CYP2D6 Status on Harmaline Metabolism, Pharmacokinetics and Pharmacodynamics, and a Pharmacogenetics-Based Pharmacokinetic Model. PLoS ONE, 4(9), e7210. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1H-Pyrido[3,4-b]indol-1-one (Norharman)

For laboratory professionals engaged in cutting-edge research and development, the integrity of your work extends beyond the bench to the responsible management of chemical waste. This guide provides a detailed, step-by-step protocol for the safe disposal of 1H-pyrido[3,4-b]indol-1-one, a member of the β-carboline family also known as Norharman. Found in various foods and tobacco smoke, this heterocyclic amine is also a subject of toxicological and neurological research.[1][2] Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment.

The disposal protocols outlined herein are synthesized from established best practices for hazardous chemical waste management and data from analogous chemical structures. The primary directive is to treat 1H-pyrido[3,4-b]indol-1-one as a hazardous substance due to its potential toxicity and environmental impact.[3][4]

Understanding the Hazards: The "Why" Behind the Protocol

Before detailing the disposal procedure, it is essential to understand the inherent risks associated with 1H-pyrido[3,4-b]indol-1-one and similar heterocyclic amines. Safety Data Sheets (SDS) for related compounds consistently highlight several key hazards that inform our cautious approach.

Table 1: Summary of Potential Hazards and Rationale for Precautions

Hazard Statement	Causality and Precautionary Rationale	Supporting Sources
Harmful if swallowed or in contact with skin.	The chemical structure suggests potential for systemic toxicity upon absorption. Direct contact must be minimized to prevent adverse health effects.	[3][5]
Causes serious eye irritation.	Like many nitrogenous organic compounds, it can cause significant irritation or damage to eye tissue upon contact.	[3][5][6]
Very toxic to aquatic life.	Heterocyclic aromatic compounds can be persistent in the environment and exhibit high toxicity to aquatic organisms, disrupting ecosystems. Improper disposal, such as drain disposal, can lead to significant environmental contamination.	[3][4]
Potential for hazardous combustion products.	Thermal decomposition or combustion can release toxic gases such as nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).	[6]

Given these risks, all materials contaminated with 1H-pyrido[3,4-b]indol-1-one must be managed as hazardous waste. Under no circumstances should this chemical or its residues be disposed of down the drain or in regular trash.[7]

Pre-Disposal Safety: Personal Protective Equipment (PPE) and Handling

Prior to handling 1H-pyrido[3,4-b]indol-1-one for any purpose, including disposal, the following minimum PPE must be worn to mitigate exposure risks.

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

• Respiratory Protection: When handling the solid powder outside of a fume hood, a respirator may be necessary to avoid dust inhalation.

All handling of the compound, especially weighing and preparing solutions, should ideally be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[8]

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, ensuring that waste is correctly identified, segregated, contained, and labeled before being handed over to your institution's Environmental Health and Safety (EHS) department or a licensed waste contractor.

Proper segregation is the cornerstone of safe chemical waste management. It prevents dangerous reactions between incompatible chemicals and ensures that waste is treated by the most appropriate method.[7][9]

• Designated Waste Stream: Establish a dedicated hazardous waste stream for 1H-pyrido[3,4-b]indol-1-one and materials contaminated with it.

• What to Collect:

  • Unused or expired solid 1H-pyrido[3,4-b]indol-1-one.

  • Solutions containing the compound.

  • Contaminated labware: This includes pipette tips, vials, gloves, weigh boats, and any absorbent material used for cleaning spills.[8]

• Incompatibility Warning: Do not mix 1H-pyrido[3,4-b]indol-1-one waste with the following:

  • Strong oxidizing agents.

  • Strong acids or acid chlorides.

  • Halogenated solvent waste (unless specifically permitted by your EHS office, as mixing can complicate the final disposal method, such as incineration).[7][10]

The choice of waste container is critical for safe storage and transport.

• Container Type: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid. For liquid waste, approved strong plastic containers are often used.[7] For solid waste, a wide-mouth plastic or glass jar with a screw cap is suitable.

• Container Integrity: Ensure the container is in good condition, free from cracks or contamination.

• Headspace: For liquid waste, leave at least 10% headspace in the container to allow for vapor expansion.

• Closure: The container must be kept closed at all times except when actively adding waste.[8]

Accurate and clear labeling is a regulatory requirement and essential for the safety of everyone who will handle the waste.

• Mandatory Information: The label must be securely affixed to the container and include the following:

  • The words "Hazardous Waste" .

  • The full chemical name: "1H-Pyrido[3,4-b]indol-1-one (Norharman)" .

  • An accurate estimation of the concentration and total quantity of the waste.

  • The associated hazards (e.g., "Toxic," "Harmful," "Aquatic Hazard" ).

  • The date the waste was first added to the container.

Consult your institutional EHS office for any additional specific labeling requirements.[8][11]

Proper temporary storage within the laboratory is crucial to prevent accidents.

• Location: Store the sealed and labeled waste container in a designated and secure satellite accumulation area (SAA) within your laboratory.

• Ventilation: The storage area must be well-ventilated. Storing the container in a ventilated cabinet or under a fume hood is best practice.[7]

• Segregation: Ensure the waste container is stored away from incompatible materials.

The final disposal of the waste must be handled by trained professionals.

• Arranging Pickup: Once the waste container is full or has reached your institution's storage time limit, contact your EHS office or an approved hazardous waste disposal company to arrange for pickup.[8]

• Treatment Method: The most common and effective method for destroying organic hazardous waste like 1H-pyrido[3,4-b]indol-1-one is high-temperature incineration in a licensed facility.[7][12] This process is designed to break down the compound into less harmful components while scrubbing flue gases to prevent the release of pollutants.

Emergency Procedures: Spill and Exposure Management

In the event of an accidental release or exposure, immediate and correct action is vital.

• Minor Spill (Solid or Liquid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the absorbed material into the designated hazardous waste container.

  • Clean the spill area with a suitable solvent (e.g., ethanol, acetone), collecting all cleaning materials as hazardous waste.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention from an ophthalmologist.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

Visualization of the Disposal Workflow

To provide a clear, at-a-glance summary of the procedural logic, the following workflow diagram illustrates the decision-making process for the disposal of 1H-pyrido[3,4-b]indol-1-one.

Caption: Workflow for the safe disposal of 1H-Pyrido[3,4-b]indol-1-one waste.

By integrating these procedures into your standard laboratory operations, you contribute to a culture of safety and environmental stewardship, building trust in your research practices from the ground up.

References

• GuideChem. 1H-Pyrido[3,4-b]indol-1-one,2,3,4,9-tetrahydro-9-methyl-2-[4-(1-piperidinyl)butyl]-, hydrochloride (1:1) (CAS No. 184691-54-1) SDS.
• Sigma-Aldrich. SAFETY DATA SHEET - Indole.
• TCI Chemicals. SAFETY DATA SHEET - 1H-Indazol-7-amine.
• Fisher Scientific. SAFETY DATA SHEET - Indoline.
• ChemicalBook. 3H-Pyrido[3,4-b]indol-7-ol, 4,9-dihydro-1-methyl-, hydrochloride (1:1) Safety Data Sheets.
• MDPI. Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts.
• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories.
• PubChem. 1H-Pyrido(3,4-b)indole-1-carboxylic acid, 2,3,4,9-tetrahydro-6-hydroxy-.
• Google Patents. EP2003129B1 - 1H-Pyrido[3,4-B]indol-1-one and 2,3,4,9-Tetrahydro-1H-Beta-Carbolin-1-one Derivatives.
• Gurit. Waste Management Guidelines.
• P2 InfoHouse. Standard Guide for Disposal Of Laboratory Chemicals And Samples.
• University of Wollongong. LABORATORY WASTE DISPOSAL GUIDELINES.
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• BenchChem. Proper Disposal of Harman-13C2,15N: A Guide for Laboratory Professionals.
• Offshore Norge. 093 – Recommended guidelines for waste management in the offshore industry.
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• ResearchGate. Relative exposure to ?? -carbolines norharman and harman from foods and tobacco smoke | Request PDF.
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Complete Handling Protocol: Personal Protective Equipment for 1H-Pyrido[3,4-b]indol-1-one

This document provides a comprehensive guide to the safe handling, personal protective equipment (PPE) requirements, and disposal of 1H-Pyrido[3,4-b]indol-1-one (also known as Norharmanone). As a researcher, your safety is paramount. This protocol is designed to provide clear, actionable steps to minimize exposure and ensure a safe laboratory environment. The guidance herein is based on established best practices for handling heterocyclic compounds of unknown or unconfirmed toxicity.

Hazard Assessment: The Rationale for Caution

A definitive Safety Data Sheet (SDS) for 1H-Pyrido[3,4-b]indol-1-one is not consistently available across suppliers, with its CAS number sometimes being cross-referenced with other reagents. In the absence of specific toxicological data, a conservative approach is mandatory. Structurally related pyrido-indole and heterocyclic compounds can exhibit a range of hazards, including potential acute toxicity, skin and eye irritation, and unknown long-term effects.[1] Therefore, this compound must be handled as if it were hazardous, applying the principles of ALARA (As Low As Reasonably Achievable) for exposure.

Assumed Hazards:

• Harmful if swallowed or inhaled.

• May cause serious eye irritation.

• May be toxic in contact with skin.

• Potential for unknown chronic effects.

Core Protective Equipment: Your First Line of Defense

All handling of 1H-Pyrido[3,4-b]indol-1-one, whether in solid or solution form, must be conducted within a certified chemical fume hood. The following PPE is mandatory.

Equipment	Specification	Rationale for Use
Eye/Face Protection	ANSI Z87.1-rated safety goggles. A face shield should be worn over goggles when handling larger quantities (>1g) or if there is a significant splash risk.	Protects against accidental splashes of solutions or airborne powder. Goggles provide a full seal necessary to protect from fine particulates and chemical vapors.[2]
Hand Protection	Nitrile gloves (minimum 4 mil thickness).	Provides splash protection against organic solvents and the compound itself. Always inspect gloves for tears or degradation before use. For prolonged work, consider double-gloving.[2]
Body Protection	Flame-resistant laboratory coat with cuffed sleeves.	Protects skin and personal clothing from contamination. Cuffed sleeves prevent powders or droplets from entering gloves.[2]
Respiratory Protection	Not required if all handling is performed in a certified fume hood. For emergency situations or if a fume hood is not available, a full-face respirator with appropriate cartridges should be used.[2]	A chemical fume hood is the primary engineering control to prevent inhalation of powders or vapors.

Operational Protocol: From Bench to Waste

Adherence to a strict workflow minimizes the risk of contamination and exposure. The following step-by-step process ensures a self-validating system of safety.

Preparation and Donning PPE

• Verify that the chemical fume hood has a current certification and is functioning correctly.

• Gather all necessary equipment (spatulas, weigh boats, solvents, glassware) and place them inside the fume hood.

• Don PPE in the following order: lab coat, safety goggles, face shield (if needed), and finally gloves. Ensure gloves overlap the cuffs of the lab coat.

Handling the Solid Compound

• Carefully open the container inside the fume hood to avoid creating airborne dust.

• Use a dedicated spatula to weigh the desired amount of 1H-Pyrido[3,4-b]indol-1-one onto a weigh boat or directly into a tared vessel.

• If preparing a solution, slowly add the solvent to the solid to prevent splashing.

• Once finished, securely close the primary container.

Decontamination and Doffing PPE

• Wipe down the work surface inside the fume hood with an appropriate solvent (e.g., 70% ethanol) and dispose of the wipes in the designated solid hazardous waste container.

• Remove PPE in the reverse order of donning, being careful not to touch the outside of contaminated items with bare skin.

• Remove gloves first, peeling them off inside-out.

• Remove lab coat, followed by face shield and goggles.

• Wash hands and any exposed skin thoroughly with soap and water.[3]

Disposal Plan: A Closed-Loop System

Improper disposal is a primary source of environmental contamination and safety incidents. Under no circumstances should this chemical or its containers be disposed of in regular trash or down the drain.[4]

• Solid Waste: All materials contaminated with 1H-Pyrido[3,4-b]indol-1-one (e.g., excess solid, gloves, weigh boats, pipette tips) must be collected in a dedicated, clearly labeled, and sealable hazardous waste container designated for "Halogenated Organic Waste" or as per your institution's guidelines.[4]

• Liquid Waste: Solutions containing 1H-Pyrido[3,4-b]indol-1-one and any rinsate from cleaning contaminated glassware must be collected in a labeled, compatible container for halogenated liquid waste.[4]

• Empty Containers: Original containers must be triple-rinsed with a suitable solvent (e.g., acetone or methanol). This rinsate is considered hazardous and must be collected in the liquid waste container.[4] After rinsing, the container can be managed according to your institution's policy for decontaminated labware.

Workflow Visualization

The following diagram illustrates the procedural flow for safely handling 1H-Pyrido[3,4-b]indol-1-one.

Caption: Procedural workflow for safe handling of 1H-Pyrido[3,4-b]indol-1-one.

References

• NextSDS. 2,3,4,9-tetrahydro-1-methyl-1H-pyrido[3,4-b]indole.[Link]

• Google Patents.

• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.[Link]

• ChemSafetyPRO. 3H-Pyrido[3,4-b]indol-7-ol, 4,9-dihydro-1-methyl-, hydrochloride (1:1) Safety Data Sheets.[Link]

• Google Patents.

• NextSDS. 1-[4-(9H-Pyrido[3,4-b]indol-1-ylcarbonyl)pyridin-3-yl]ethanone — Chemical Substance Information.[Link]

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